2,3,4,5-Tetrabromobenzoic acid-13C6

Core Science & Biosynthesis

What is 2,3,4,5-Tetrabromobenzoic acid-13C6?

An In-depth Technical Guide to 2,3,4,5-Tetrabromobenzoic acid-13C6

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,3,4,5-Tetrabromobenzoic acid-13C6, an isotopically labeled internal standard crucial for the accurate quantification of its unlabeled counterpart, 2,3,4,5-Tetrabromobenzoic acid (TBBA). TBBA is the primary metabolite of the flame retardant component 2-ethylhexyl-2,3,4,5-tetrabromobenzoate (EH-TBB), a key ingredient in the Firemaster® 550 and other commercial flame retardant mixtures. This document details the chemical properties, synthesis, analytical applications, and biological significance of 2,3,4,5-Tetrabromobenzoic acid-13C6, with a focus on its role in biomonitoring and toxicological studies. Quantitative data from various studies are summarized, and detailed experimental protocols for its use are provided. Furthermore, this guide explores the known endocrine-disrupting mechanisms of the parent compounds and their metabolites, visualized through signaling pathway diagrams.

Introduction

2,3,4,5-Tetrabromobenzoic acid-13C6 is a stable isotope-labeled analog of 2,3,4,5-Tetrabromobenzoic acid (TBBA). The incorporation of six carbon-13 atoms into the benzoic acid ring provides a distinct mass shift, making it an ideal internal standard for mass spectrometry-based analytical methods. Its primary application is in quantitative studies that measure human and environmental exposure to certain brominated flame retardants (BFRs).

The unlabeled compound, TBBA, is a metabolite of 2-ethylhexyl-2,3,4,5-tetrabromobenzoate (EH-TBB), a component of the flame retardant mixture Firemaster® 550.[1] This mixture was introduced as a replacement for polybrominated diphenyl ethers (PBDEs), which were phased out due to environmental and health concerns.[1] Consequently, monitoring the levels of EH-TBB metabolites like TBBA in human samples (e.g., urine) and environmental matrices (e.g., house dust) has become essential for assessing exposure and understanding the potential health risks associated with these next-generation flame retardants.[2]

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2,3,4,5-Tetrabromobenzoic acid-13C6 is presented in the table below.

Property	Value	Reference
Molecular Formula	¹³C₆H₂Br₄O₂	[3][4]
Molecular Weight	443.66 g/mol	[4]
Appearance	Solid (form may vary)	General knowledge
Storage Conditions	Store in a cool, dry, well-ventilated area in a tightly closed container.	[4]
SMILES	Br[13C]1=--INVALID-LINK----INVALID-LINK--=--INVALID-LINK----INVALID-LINK--=[13C]1C(O)=O	[3]

Synthesis

A detailed, publicly available synthesis protocol for 2,3,4,5-Tetrabromobenzoic acid-13C6 is not readily found in the scientific literature, as the synthesis of such specialized labeled compounds is often proprietary. However, a plausible synthetic route can be proposed based on established organic chemistry principles and available information on the synthesis of similar compounds.

The synthesis would likely start from a commercially available 13C6-labeled benzene (B151609) or a related simple aromatic precursor. A general proposed pathway is outlined below:

Figure 1: Proposed synthesis of 2,3,4,5-Tetrabromobenzoic acid-¹³C₆.

A more detailed, multi-step synthesis could involve the bromination of a 13C6-labeled aniline (B41778) precursor, followed by diazotization and subsequent reactions to introduce the carboxylic acid group. The synthesis of the similar compound 2,3,4,5,6-Pentabromobenzoic acid from benzoic acid using 1.3-dibromoisocyanuric acid in concentrated H2SO4 has been described and could potentially be adapted for the synthesis of the tetrabrominated analog.[5]

Applications in Quantitative Analysis

The primary and most critical application of 2,3,4,5-Tetrabromobenzoic acid-13C6 is as an internal standard in isotope dilution mass spectrometry (IDMS) for the quantification of TBBA. This technique is the gold standard for accurate and precise measurement of analytes in complex matrices.

Biomonitoring of Human Exposure

Studies have demonstrated that TBBA can be detected in human urine, serving as a reliable biomarker for exposure to EH-TBB from sources like consumer products containing Firemaster® 550.[2] The use of 2,3,4,5-Tetrabromobenzoic acid-13C6 as an internal standard allows for the correction of matrix effects and variations in sample preparation and instrument response, ensuring high-quality data in epidemiological and exposure assessment studies.

Environmental Monitoring

EH-TBB has been detected in various environmental compartments, including indoor dust.[6] Quantitative analysis of TBBA in environmental samples, facilitated by the use of its 13C6-labeled internal standard, is crucial for understanding the environmental fate and transport of this flame retardant.

Quantitative Data Summary

The following table summarizes quantitative data on the levels of EH-TBB and its metabolite TBBA in various matrices from selected studies. These studies typically utilize 2,3,4,5-Tetrabromobenzoic acid-13C6 or a similar internal standard for accurate quantification.

Matrix	Analyte	Concentration/Level	Study Population/Sample Source	Reference
Human Urine	TBBA	Detected in 72.4% of samples	Adult volunteers (n=64)	[2]
House Dust	EH-TBB	Geometric Mean: 315.1 ng/g	Homes of adult volunteers	[2]
Handwipes	EH-TBB	Geometric Mean: 31.4 ng	Adult volunteers	[2]
House Dust	EH-TBB	Median: 298.2 ng/g	Homes of children in the TESIE study	[1]
Handwipes	EH-TBB	Median: 10.36 ng	Children in the TESIE study	[1]
Rat Urine (24h post-dose)	TBBA	Levels were much higher than TBPA	Sprague-Dawley rats dosed with Uniplex FRP-45	[7]
Rat Serum (2 days post-dose)	TBBA	Levels were much higher than TBPA	Sprague-Dawley rats dosed with Uniplex FRP-45	[7]

Experimental Protocols

The following sections describe typical experimental protocols for the analysis of TBBA in urine and EH-TBB in house dust, where 2,3,4,5-Tetrabromobenzoic acid-13C6 would be used as an internal standard.

Analysis of TBBA in Human Urine

A detailed method for the measurement of TBBA in urine has been developed and applied in human cohort studies.[2] The general workflow is as follows:

Figure 2: Workflow for the analysis of TBBA in urine.

Methodology Details:

• Sample Preparation: A known amount of 2,3,4,5-Tetrabromobenzoic acid-13C6 is added to the urine sample. The sample is then treated with β-glucuronidase to hydrolyze any conjugated metabolites.

• Extraction: The sample is then subjected to solid-phase extraction (SPE) to isolate and concentrate the analyte of interest.

• Analysis: The extracted sample is analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS), monitoring for the specific mass transitions of both the native TBBA and the 13C6-labeled internal standard.

• Quantification: The concentration of TBBA in the original sample is calculated by comparing the peak area ratio of the native analyte to the labeled internal standard against a calibration curve.

Analysis of EH-TBB in House Dust

The analysis of EH-TBB in house dust typically involves solvent extraction followed by cleanup and instrumental analysis.

Methodology Details:

• Sample Preparation: A weighed portion of sieved house dust is spiked with an appropriate internal standard (in this case, a labeled version of EH-TBB would be ideal, but other labeled BFRs can also be used for recovery correction).

• Extraction: The dust is extracted with an organic solvent mixture (e.g., hexane (B92381) and dichloromethane) using sonication or pressurized fluid extraction.

• Cleanup: The extract is cleaned up using solid-phase extraction (e.g., Florisil) to remove interfering matrix components.

• Analysis: The final extract is analyzed by gas chromatography-mass spectrometry (GC-MS) or LC-MS/MS.

Biological Effects and Signaling Pathways

The parent compound, EH-TBB, and other components of the Firemaster® 550 mixture have been identified as endocrine-disrupting chemicals (EDCs).[6] Studies suggest that these compounds can act as obesogens and may interfere with normal hormone signaling pathways.

Endocrine Disruption and PPARγ Activation

One of the proposed mechanisms of action for the endocrine-disrupting effects of some components of Firemaster® 550 is through the activation of the Peroxisome Proliferator-Activated Receptor gamma (PPARγ).[8][9] PPARγ is a nuclear receptor that plays a key role in adipogenesis (fat cell differentiation) and lipid metabolism.

The activation of PPARγ by xenobiotics can lead to the dysregulation of genes involved in these processes. The general signaling pathway is depicted below:

Figure 3: Simplified PPARγ signaling pathway potentially affected by EH-TBB and its metabolites.

This pathway illustrates how EH-TBB or its metabolites could potentially activate PPARγ, leading to the formation of a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to specific DNA sequences called Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes, thereby modulating their transcription and leading to downstream biological effects.

Conclusion

2,3,4,5-Tetrabromobenzoic acid-13C6 is an indispensable tool for researchers and scientists in the fields of environmental health, toxicology, and drug development. Its use as an internal standard enables the accurate and reliable quantification of the biomarker TBBA, providing crucial data for assessing human exposure to the flame retardant EH-TBB. Understanding the analytical methodologies and the biological implications of exposure to these compounds is essential for evaluating their potential health risks. The continued use of 2,3,4,5-Tetrabromobenzoic acid-13C6 in biomonitoring studies will be vital for informing public health policies and regulatory decisions regarding the use of brominated flame retardants.

References

• 1. researchgate.net [researchgate.net]
• 2. endocrine.org [endocrine.org]
• 3. Benzoic acid (carboxyl-¹³C, 99%) - Cambridge Isotope Laboratories, CLM-657-1 [isotope.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. Exposures, Mechanisms, and Impacts of Endocrine-Active Flame Retardants - PMC [pmc.ncbi.nlm.nih.gov]
• 7. advatechgroup.com [advatechgroup.com]
• 8. d-nb.info [d-nb.info]
• 9. researchgate.net [researchgate.net]

2,3,4,5-Tetrabromobenzoic acid-13C6 CAS number

An In-Depth Technical Guide to 2,3,4,5-Tetrabromobenzoic acid-13C6

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3,4,5-Tetrabromobenzoic acid-13C6 is the isotopically labeled form of 2,3,4,5-Tetrabromobenzoic acid (TBBA). TBBA is the primary metabolite of the brominated flame retardant 2-ethylhexyl-2,3,4,5-tetrabromobenzoate (EH-TBB), a component of the flame retardant mixture Firemaster® 550.[1][2] Due to the widespread use of EH-TBB in consumer products, there is significant interest in monitoring human exposure.[3] The 13C6-labeled TBBA serves as an essential internal standard for accurate quantification of TBBA in biological and environmental matrices, typically by isotope dilution mass spectrometry.[4]

Physicochemical Properties

A summary of the key quantitative data for both the labeled and unlabeled forms of 2,3,4,5-Tetrabromobenzoic acid is presented below for comparative purposes.

Property	2,3,4,5-Tetrabromobenzoic acid-13C6	2,3,4,5-Tetrabromobenzoic acid
Molecular Formula	¹³C₆H₂Br₄O₂[5][7]	C₇H₂Br₄O₂[6]
Molecular Weight	443.66 g/mol [5][7]	437.70 g/mol [6]
Unlabeled CAS Number	27581-13-1[5]	27581-13-1[6]
Appearance	Neat solid	Colorless crystals[8]
Storage Conditions	Store in a cool, dry, well-ventilated area in a tightly closed container.[7]	Not specified

Applications

The primary application of 2,3,4,5-Tetrabromobenzoic acid-13C6 is as an internal standard in analytical methods for the quantification of TBBA. This is particularly relevant in the following research areas:

• Human Biomonitoring: To assess human exposure to the flame retardant EH-TBB by measuring its metabolite, TBBA, in urine samples.[2][4]

• Environmental Monitoring: For the detection and quantification of TBBA in various environmental matrices such as dust, water, and soil.[2]

• Toxicology Studies: In in vitro and in vivo studies to investigate the metabolism, disposition, and potential toxicity of EH-TBB.[1][9]

Experimental Protocols

Quantification of TBBA in Human Urine using LC-MS/MS with 2,3,4,5-Tetrabromobenzoic acid-13C6 as an Internal Standard

This protocol provides a general methodology for the analysis of TBBA in urine, a common practice in human biomonitoring studies.

1. Sample Preparation and Enzymatic Hydrolysis:

• Thaw frozen urine samples at room temperature.

• To a 1 mL aliquot of urine, add a known concentration of 2,3,4,5-Tetrabromobenzoic acid-13C6 as an internal standard.

• Add β-glucuronidase/sulfatase to deconjugate any phase II metabolites of TBBA.

• Incubate the mixture, for example, at 37°C for a specified period to ensure complete hydrolysis.

2. Solid-Phase Extraction (SPE):

• Condition an SPE cartridge (e.g., Oasis WAX or similar) with methanol (B129727) followed by water.

• Load the hydrolyzed urine sample onto the SPE cartridge.

• Wash the cartridge with a series of solvents to remove interferences. A typical wash sequence might include water followed by a low percentage of organic solvent in water.

• Elute the analyte and internal standard from the cartridge using an appropriate solvent, such as methanol or a mixture of methanol and another organic solvent.

3. Sample Concentration and Reconstitution:

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a small volume of a solvent compatible with the LC mobile phase (e.g., 50:50 methanol:water).

4. LC-MS/MS Analysis:

• Inject the reconstituted sample into a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.

• Chromatographic Separation: Use a C18 or similar reversed-phase column to separate TBBA from other matrix components. A gradient elution with mobile phases consisting of water and methanol or acetonitrile, often with a modifier like formic acid or ammonium (B1175870) acetate, is typically employed.

• Mass Spectrometric Detection: Operate the mass spectrometer in negative electrospray ionization (ESI) mode. Monitor the specific precursor-to-product ion transitions for both native TBBA and the 13C6-labeled internal standard using multiple reaction monitoring (MRM).

5. Quantification:

• Construct a calibration curve by analyzing standards containing known concentrations of TBBA and a fixed concentration of the 13C6-labeled internal standard.

• Calculate the concentration of TBBA in the urine samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Visualizations

Caption: Metabolic pathway of EH-TBB to TBBA.

Caption: Analytical workflow for TBBA biomonitoring.

References

• 1. In vitro metabolism of the brominated flame retardants 2-ethylhexyl-2,3,4,5-tetrabromobenzoate (TBB) and bis(2-ethylhexyl) 2,3,4,5-tetrabromophthalate (TBPH) in human and rat tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Urinary Tetrabromobenzoic Acid (TBBA) as a Biomarker of Exposure to the Flame Retardant Mixture Firemaster® 550 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dukespace.lib.duke.edu [dukespace.lib.duke.edu]
• 4. repositori.udl.cat [repositori.udl.cat]
• 5. 2,3,4,5-Tetrabromobenzoic Acid-13C6 | LGC Standards [lgcstandards.com]
• 6. 2,3,4,5-Tetrabromobenzoic Acid | C7H2Br4O2 | CID 15709948 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 8. 2,3,4,5,6-Pentabromobenzoic Acid [mdpi.com]
• 9. Disposition of the Emerging Brominated Flame Retardant, 2-Ethylhexyl 2,3,4,5-Tetrabromobenzoate, in Female SD Rats and Male B6C3F1 Mice: Effects of Dose, Route, and Repeated Administration - PubMed [pubmed.ncbi.nlm.nih.gov]

2,3,4,5-Tetrabromobenzoic acid-13C6 safety data sheet

An In-depth Technical Guide to the Safety of 2,3,4,5-Tetrabromobenzoic acid-13C6

This technical guide provides a comprehensive overview of the available safety data for 2,3,4,5-Tetrabromobenzoic acid-13C6. Given the limited direct data on the isotopically labeled compound, this guide primarily relies on information available for the unlabeled parent compound, 2,3,4,5-Tetrabromobenzoic acid (TBBA), and its precursor, the flame retardant 2-ethylhexyl-2,3,4,5-tetrabromobenzoate (TBB). The toxicological properties of TBBA are considered representative of its 13C6-labeled counterpart.

This document is intended for researchers, scientists, and professionals in drug development who may be handling this compound.

Physicochemical Properties

Limited experimental data is available for the physicochemical properties of 2,3,4,5-Tetrabromobenzoic acid. The following table summarizes the available information for the labeled and unlabeled compounds.

Property	2,3,4,5-Tetrabromobenzoic acid-13C6	2,3,4,5-Tetrabromobenzoic acid	Reference
Molecular Formula	C¹³C₆H₂Br₄O₂	C₇H₂Br₄O₂	[1]
Molecular Weight	443.66 g/mol	443.66 g/mol	[1]
Unlabeled CAS Number	27581-13-1	27581-13-1	[1]
Appearance	Solid (assumed)	White solid	[2]
Storage Temperature	+4°C	Not specified	[1]

Hazard Identification and GHS Classification

Hazard Class	Hazard Statement	Signal Word	Pictogram	Reference (for similar compounds)
Acute Toxicity (Oral)	H302: Harmful if swallowed	Warning	GHS07	[3]
Skin Corrosion/Irritation	H315: Causes skin irritation	Warning	GHS07	[3][4]
Serious Eye Damage/Eye Irritation	H319: Causes serious eye irritation	Warning	GHS07	[3][4]
Specific target organ toxicity — Single exposure (Respiratory system)	H335: May cause respiratory irritation	Warning	GHS07	[3][4]

Hazard Communication Workflow

Caption: Logical flow from substance properties to hazard communication elements.

Toxicological Information

2,3,4,5-Tetrabromobenzoic acid (TBBA) is the primary metabolite of the flame retardant 2-ethylhexyl-2,3,4,5-tetrabromobenzoate (TBB).[5] Toxicological data for TBBA and its precursor TBB indicate potential for endocrine disruption.

Parameter	Value	Test System	Effect	Reference
IC50	31.75 µM	Not specified	Anti-estrogenic activity	[5]
Androgenic Activity	Anti-androgenic	Not specified	-	[5]
Metabolism of TBB to TBBA (Km)	11.1 µM	Human microsomes	Enzyme-substrate affinity	[5][6]
Metabolism of TBB to TBBA (Vmax)	0.655 ± 0.144 nmol/min/mg protein	Human microsomes	Maximum rate of metabolism	[5][6]
Reference Dose (RfD) for TBB	0.08 mg/kg-day	Rat (oral gavage)	-	[7][8]
Biomonitoring Equivalent (BE) for TBBA	2.5 mg/L (urine)	Human	-	[7]
Biomonitoring Equivalent (BE) for TBBA	2.5 mg/g cr (urine)	Human	-	[7]
EC50 for TBB	7 mg/L	Zebrafish	Acute mortality	[9]
LOEC for TBB	2.5 mg/L	Zebrafish	Acute mortality	[9]

Metabolism and Endocrine Disruption Pathway of TBB

Caption: Conversion of TBB to TBBA and subsequent endocrine disruption.

Safe Handling and Storage

Handling:

• Use in a well-ventilated area.[4]

• Avoid breathing dust, fume, gas, mist, vapors, or spray.[3][10]

• Avoid contact with skin, eyes, and clothing.[11]

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety glasses with side-shields, and a lab coat.[4][10]

• Wash hands thoroughly after handling.[3]

Storage:

• Store in a cool, dry, well-ventilated area.[4][11]

• Keep container tightly closed when not in use.[4][11]

• Recommended storage temperature is +4°C.[1]

First Aid and Emergency Procedures

First Aid Measures:

• Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[11][12]

• Skin Contact: Immediately wash with soap and water. Get medical attention if irritation develops or persists.[11][12]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical attention.[10][12]

• Ingestion: If swallowed, do not induce vomiting. If conscious and alert, give two glasses of water. Seek medical attention.[12]

Fire-Fighting Measures:

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[11]

• Hazardous Combustion Products: May produce carbon oxides and hydrogen bromide gas under fire conditions.[11]

• Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective gear.[11]

Accidental Release Measures:

• Personal Precautions: Wear appropriate personal protective equipment. Avoid breathing dust and contact with the substance.[11][13]

• Environmental Precautions: Prevent entry into sewers and public waters.[13]

• Methods for Cleaning Up: Sweep up and shovel into a suitable container for disposal. Avoid generating dust.[13]

Experimental Protocols

In Vitro Metabolism of TBB to TBBA

This protocol is a summary of the methodology used to study the metabolism of TBB.[6]

• Preparation of Subcellular Fractions: Liver and intestinal microsomes and cytosol from humans and rats are prepared through differential centrifugation.

• Incubation: TBB is incubated with the subcellular fractions (e.g., human liver microsomes at a protein concentration of 1 mg/mL) in a suitable buffer at 37°C.

• Cofactors: Experiments are conducted with and without the addition of NADPH to distinguish between oxidative and hydrolytic metabolism.

• Sample Extraction: The reaction is stopped, and the analytes are extracted from the incubation mixture using an organic solvent (e.g., ethyl acetate).

• Analysis: The formation of TBBA is quantified using analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Enzyme Kinetics: To determine Km and Vmax, incubations are performed with varying concentrations of TBB, and the rate of TBBA formation is measured.

Androgen Receptor Competitive Binding Assay

The following is a generalized protocol for assessing the ability of a test compound like TBBA to bind to the androgen receptor.[1][14][15]

• Preparation of Cytosol: Ventral prostates from rats are homogenized in a buffer to prepare a cytosol fraction containing the androgen receptor.

• Competitive Binding: A constant concentration of a radiolabeled androgen (e.g., ³H-R1881) is incubated with the cytosol in the presence of increasing concentrations of the test compound (TBBA).

• Incubation: The mixture is incubated to allow for competitive binding to reach equilibrium.

• Separation of Bound and Unbound Ligand: The receptor-bound radioligand is separated from the unbound radioligand, often using a hydroxylapatite (HAP) slurry.

• Quantification: The amount of radioactivity in the bound fraction is measured using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radiolabeled androgen (IC50) is calculated to determine its binding affinity for the androgen receptor.

General Workflow for In Vitro Endocrine Disruption Assay

Caption: Steps for assessing endocrine activity of a test compound in vitro.

In Vitro Anti-Estrogenic Activity Assay (General Principles)

Assays like the Yeast Estrogen Screen (YES) or Chemical Activated Luciferase Gene Expression (CALUX) are used to assess estrogenic and anti-estrogenic activity.[16][17][18]

• Test System: These assays utilize genetically modified cells (e.g., yeast or mammalian cells) that contain the human estrogen receptor and a reporter gene (e.g., for β-galactosidase or luciferase) whose expression is controlled by estrogen response elements.

• Agonist Mode: To test for estrogenic activity, the cells are exposed to the test compound, and the activation of the reporter gene is measured.

• Antagonist Mode: To test for anti-estrogenic activity, the cells are co-exposed to a known estrogen (like 17β-estradiol) and the test compound. A reduction in the reporter gene signal compared to the estrogen-only control indicates anti-estrogenic activity.

• Detection: The reporter gene product is quantified using a colorimetric or luminometric assay.

This guide provides a summary of the currently available safety and toxicological information for 2,3,4,5-Tetrabromobenzoic acid-13C6, primarily through data from its unlabeled form and its precursor. It is crucial for researchers to handle this compound with care, using appropriate safety precautions as outlined in this document.

References

• 1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 2. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 3. alpharesources.com [alpharesources.com]
• 4. synquestlabs.com [synquestlabs.com]
• 5. 2-ETHYLHEXYL-2,3,4,5-TETRABROMOBENZOATE - Ataman Kimya [atamanchemicals.com]
• 6. In Vitro Metabolism of the Brominated Flame Retardants 2-Ethylhexyl-2,3,4,5-Tetrabromobenzoate (TBB) and Bis(2-Ethylhexyl) 2,3,4,5-Tetrabromophthalate (TBPH) in Human and Rat Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Risk assessment and Biomonitoring Equivalent for 2-ethylhexyl-2,3,4,5 tetrabromobenzoate (TBB) and tetrabromobenzoic acid (TBBA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. dukespace.lib.duke.edu [dukespace.lib.duke.edu]
• 10. aplng.com.au [aplng.com.au]
• 11. trc-corp.com [trc-corp.com]
• 12. media.hiscoinc.com [media.hiscoinc.com]
• 13. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 14. Ligand Competition Binding Assay for the Androgen Receptor | Springer Nature Experiments [experiments.springernature.com]
• 15. epa.gov [epa.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Uterotrophic and in vitro screening for (anti)estrogenic activity of dipyrone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. The in vivo estrogenic and in vitro anti-estrogenic activity of permethrin and bifenthrin - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to 2,3,4,5-Tetrabromobenzoic Acid-¹³C₆: Commercial Availability, Synthesis, and Application

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2,3,4,5-Tetrabromobenzoic acid-¹³C₆, a stable isotope-labeled internal standard crucial for the accurate quantification of its unlabeled counterpart, 2,3,4,5-Tetrabromobenzoic acid (TBBA). TBBA is a significant metabolite of the brominated flame retardant 2-ethylhexyl-2,3,4,5-tetrabromobenzoate (TBB), a component of the Firemaster® 550 mixture.[1] The use of a ¹³C₆-labeled internal standard is essential for correcting for matrix effects and variations in sample preparation and instrument response in analytical methods, particularly mass spectrometry.

Commercial Availability

2,3,4,5-Tetrabromobenzoic acid-¹³C₆ is available from several specialized chemical suppliers. The product is typically offered in small quantities for research and analytical purposes. The table below summarizes the available information from various suppliers.

Supplier	Manufacturer	Available Quantities	Form
LGC Standards	-	0.25 mg, 2.5 mg, 25 mg[2]	Solid
Alfa Chemistry	-	Inquire for details[3]	Solid
Adva Tech Group Inc.	TRC	2.5 mg[4]	Solid
Scantec Nordic	-	1.2 ml x 50µg/ml	In Methanol[5]

Note: Pricing and availability are subject to change and may require creating an account with the supplier.

Synthesis Overview

While specific, detailed experimental protocols for the synthesis of 2,3,4,5-Tetrabromobenzoic acid-¹³C₆ are proprietary to the commercial manufacturers, a general synthetic pathway can be conceptualized. The synthesis would logically start with ¹³C₆-labeled benzene (B151609) and proceed through bromination and carboxylation steps.

A potential, though not explicitly documented, synthetic workflow is outlined below. This diagram illustrates the logical progression from a labeled starting material to the final product.

Caption: Conceptual workflow for the synthesis of 2,3,4,5-Tetrabromobenzoic Acid-¹³C₆.

Application in Research: Use as an Internal Standard

The primary application of 2,3,4,5-Tetrabromobenzoic acid-¹³C₆ is as an internal standard for the quantification of unlabeled TBBA in biological and environmental matrices. Its use in methods such as liquid chromatography-mass spectrometry (LC-MS) is critical for accurate and precise measurements.

Experimental Protocol: Quantification of TBBA in Urine using LC-MS with a ¹³C₆-Internal Standard

This protocol provides a generalized methodology for the use of 2,3,4,5-Tetrabromobenzoic acid-¹³C₆ as an internal standard.

1. Sample Preparation:

• Spiking: A known concentration of 2,3,4,5-Tetrabromobenzoic acid-¹³C₆ (internal standard) is spiked into each urine sample, calibrator, and quality control sample.

• Enzymatic Hydrolysis: To account for conjugated metabolites, samples are treated with β-glucuronidase/sulfatase to deconjugate TBBA.

• Solid-Phase Extraction (SPE): The samples are then subjected to SPE for cleanup and concentration. The stationary phase and elution solvents should be optimized for the analyte.

• Evaporation and Reconstitution: The eluate is evaporated to dryness under a gentle stream of nitrogen and reconstituted in a suitable solvent for LC-MS analysis.

2. LC-MS Analysis:

• Chromatographic Separation: The reconstituted sample is injected into an LC system. A C18 column is typically used for separation, with a gradient elution of mobile phases such as water with formic acid and methanol.

• Mass Spectrometric Detection: The eluent from the LC is introduced into a mass spectrometer, often a triple quadrupole instrument, operating in negative ion mode.

• Multiple Reaction Monitoring (MRM): Specific precursor-to-product ion transitions for both unlabeled TBBA and the ¹³C₆-labeled internal standard are monitored.

3. Data Analysis:

• Calibration Curve: A calibration curve is generated by plotting the ratio of the peak area of the unlabeled TBBA to the peak area of the ¹³C₆-labeled internal standard against the concentration of the calibrators.

• Quantification: The concentration of TBBA in the unknown samples is determined from the calibration curve using the measured peak area ratio.

The following diagram illustrates the analytical workflow for using 2,3,4,5-Tetrabromobenzoic acid-¹³C₆ as an internal standard.

Caption: Workflow for quantification of TBBA using a ¹³C₆-labeled internal standard.

Metabolic Pathway Context

2,3,4,5-Tetrabromobenzoic acid (TBBA) is a metabolite of 2-ethylhexyl-2,3,4,5-tetrabromobenzoate (TBB).[1] In vivo, TBB is metabolized to TBBA.[1] Further metabolism can lead to the formation of conjugates such as TBBA-sulfate and TBBA-glycine.[6][7] The use of ¹³C₆-TBBA as an internal standard allows for the accurate measurement of free TBBA after hydrolysis of these conjugates, providing a more complete picture of exposure to the parent compound, TBB.

The following diagram illustrates the metabolic relationship between TBB and its metabolites.

Caption: Simplified metabolic pathway of TBB to TBBA and its conjugates.

References

• 1. Urinary Tetrabromobenzoic Acid (TBBA) as a Biomarker of Exposure to the Flame Retardant Mixture Firemaster® 550 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2,3,4,5-Tetrabromobenzoic Acid-13C6 | LGC Standards [lgcstandards.com]
• 3. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 4. advatechgroup.com [advatechgroup.com]
• 5. scantecnordic.se [scantecnordic.se]
• 6. Disposition of the Emerging Brominated Flame Retardant, 2-Ethylhexyl 2,3,4,5-Tetrabromobenzoate, in Female SD Rats and Male B6C3F1 Mice: Effects of Dose, Route, and Repeated Administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

2,3,4,5-Tetrabromobenzoic acid-13C6 certificate of analysis

An In-depth Technical Guide on 2,3,4,5-Tetrabromobenzoic acid-13C6

This technical guide provides a comprehensive overview of 2,3,4,5-Tetrabromobenzoic acid-13C6, a labeled internal standard used in analytical chemistry, particularly for the quantification of its non-labeled analogue, 2,3,4,5-Tetrabromobenzoic acid (TBBA). TBBA is a known metabolite of the flame retardant mixture Firemaster® 550 and is monitored in human matrices to assess exposure.[1][2] This document is intended for researchers, scientists, and drug development professionals who utilize this compound in their analytical workflows.

Product Information and Specifications

2,3,4,5-Tetrabromobenzoic acid-13C6 is a stable isotope-labeled compound essential for achieving high accuracy and precision in mass spectrometry-based quantification methods. The following tables summarize the available product information from various suppliers.

Table 1: General Chemical Information

Property	Value
Chemical Name	2,3,4,5-Tetrabromobenzoic acid-13C6
Molecular Formula	¹³C₆H₂Br₄O₂
CAS Number	Not explicitly available in search results
SMILES	Br[13C]1=--INVALID-LINK----INVALID-LINK--=--INVALID-LINK----INVALID-LINK--=[13C]1C(O)=O[3]

Table 2: Supplier-Specific Information

Supplier	Product Number	Pack Size(s)	Purity	Additional Notes
LGC Standards	Not Specified	0.25 mg, 2.5 mg, 25 mg[4]	Not Specified	A certificate with the exact weight may be provided.[4]
Adva Tech Group Inc.	LGC-TRC-T291142-2.5MG[3]	2.5 mg[3]	Inquire for details[3]	Shipping Condition: Ambient[3]
Scantec Nordic	Not Specified	1.2 ml x 50ug/ml in methanol[5]	Not Specified	Solution form[5]
AccuStandard	FRS-066S	1 mL	100 µg/mL in Toluene:THF (85:15)[6]	Certified Reference Material[6]

Analytical Methodology

The primary application of 2,3,4,5-Tetrabromobenzoic acid-13C6 is as an internal standard in the analysis of TBBA in biological and environmental samples. The methodologies outlined below are based on established protocols for TBBA analysis and are directly applicable when using the 13C6-labeled standard.

Sample Preparation and Extraction

A common method for extracting TBBA from human urine involves Solid Phase Extraction (SPE).

Experimental Protocol: Solid Phase Extraction (SPE) of Urine Samples

• Sample Pre-treatment: Acidify a 0.4 mL urine sample.

• Internal Standard Spiking: Spike the sample with 2,3,4,5-Tetrabromobenzoic acid-13C6. The exact concentration will depend on the expected concentration range of the analyte.

• SPE Cartridge Conditioning: Condition an appropriate SPE cartridge (e.g., XDB-C8) with methanol (B129727) followed by acidified water.

• Sample Loading: Load the pre-treated urine sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a series of solvents to remove interferences. A typical wash may start with acidified water and be followed by a less polar solvent.

• Elution: Elute the analyte and internal standard from the cartridge using an appropriate solvent, such as acetonitrile (B52724) or a mixture of solvents.

• Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a suitable solvent for LC-MS/MS analysis.

Instrumental Analysis

The quantification of TBBA is typically performed using Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS).

Experimental Protocol: LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: A C8 or C18 reversed-phase column is commonly used. For example, an XDB-C8 column.

  • Mobile Phase: A gradient of acetonitrile and water (often with a modifier like formic acid or ammonium (B1175870) acetate) is employed to achieve separation.

  • Injection Volume: Typically 10 µL.

• Mass Spectrometric Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode is generally used for acidic compounds like TBBA.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. This involves monitoring specific precursor ion to product ion transitions for both the analyte (TBBA) and the internal standard (2,3,4,5-Tetrabromobenzoic acid-13C6).

Workflow and Pathway Diagrams

The following diagrams illustrate the analytical workflow and the metabolic context of 2,3,4,5-Tetrabromobenzoic acid.

References

• 1. Urinary Tetrabromobenzoic Acid (TBBA) as a Biomarker of Exposure to the Flame Retardant Mixture Firemaster® 550 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. repositori.udl.cat [repositori.udl.cat]
• 3. advatechgroup.com [advatechgroup.com]
• 4. 2,3,4,5-Tetrabromobenzoic Acid-13C6 | LGC Standards [lgcstandards.com]
• 5. scantecnordic.se [scantecnordic.se]
• 6. accustandard.com [accustandard.com]

Isotopic Purity of 2,3,4,5-Tetrabromobenzoic Acid-¹³C₆: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis, purification, and analytical methodologies for determining the isotopic purity of 2,3,4,5-Tetrabromobenzoic Acid-¹³C₆. This isotopically labeled compound is a crucial internal standard for the accurate quantification of its unlabeled counterpart in various matrices, particularly in environmental and biological samples.

Introduction

2,3,4,5-Tetrabromobenzoic acid is a halogenated aromatic compound of interest in environmental monitoring and toxicological studies. The use of a stable isotope-labeled internal standard, such as 2,3,4,5-Tetrabromobenzoic Acid-¹³C₆, is essential for precise and accurate quantification using isotope dilution mass spectrometry. The isotopic purity of this standard is a critical parameter that directly impacts the reliability of analytical results. This guide outlines a proposed synthetic pathway and details the analytical techniques for the characterization and isotopic purity assessment of this important reference material.

Synthesis of 2,3,4,5-Tetrabromobenzoic Acid-¹³C₆

Experimental Protocol: A Proposed Method

• Friedel-Crafts Acylation of ¹³C₆-Benzene:

  • To a cooled (0 °C) suspension of anhydrous aluminum chloride in a suitable inert solvent (e.g., dichloromethane), add acetyl chloride dropwise.

  • Slowly add ¹³C₆-benzene to the reaction mixture, maintaining the temperature at 0 °C.

  • After the addition is complete, allow the reaction to warm to room temperature and stir until completion (monitored by GC-MS).

  • Quench the reaction by carefully pouring it onto a mixture of crushed ice and concentrated hydrochloric acid.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude ¹³C₆-acetophenone.

• Haloform Reaction to form ¹³C₆-Benzoic Acid:

  • Dissolve the crude ¹³C₆-acetophenone in a suitable solvent (e.g., dioxane).

  • Slowly add a pre-cooled solution of bromine in aqueous sodium hydroxide, keeping the temperature below 10 °C.

  • Stir the reaction mixture vigorously until the reaction is complete.

  • Remove the excess bromine by adding a reducing agent (e.g., sodium bisulfite).

  • Acidify the aqueous layer with concentrated hydrochloric acid to precipitate ¹³C₆-benzoic acid.

  • Filter the precipitate, wash with cold water, and dry under vacuum.

• Electrophilic Bromination of ¹³C₆-Benzoic Acid:

  • To a solution of ¹³C₆-benzoic acid in a suitable solvent (e.g., fuming sulfuric acid or a mixture of sulfuric acid and nitric acid), add a catalytic amount of iron filings or iron(III) bromide.

  • Add excess bromine dropwise to the reaction mixture.

  • Heat the reaction mixture to facilitate the bromination process. The reaction progress should be monitored by a suitable technique like HPLC or GC-MS.

  • After completion, cool the reaction mixture and pour it into a mixture of ice and water.

  • Filter the resulting precipitate, wash thoroughly with water to remove any residual acid, and then with a suitable organic solvent (e.g., cold hexane) to remove less polar impurities.

  • The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Isotopic Purity Assessment

The determination of the isotopic purity of 2,3,4,5-Tetrabromobenzoic Acid-¹³C₆ is critical for its use as an internal standard. The two primary techniques for this assessment are Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Mass Spectrometry

Mass spectrometry is a highly sensitive technique for determining isotopic enrichment. High-resolution mass spectrometry (HRMS) is particularly well-suited for this purpose.

Experimental Protocol: Isotope Dilution GC/HRMS

• Instrumentation: A gas chromatograph coupled to a high-resolution mass spectrometer (GC/HRMS) is recommended.

• Sample Preparation: Prepare a dilute solution of the 2,3,4,5-Tetrabromobenzoic Acid-¹³C₆ in a suitable solvent (e.g., methanol (B129727) or toluene). Derivatization to a more volatile ester (e.g., methyl ester) may be necessary for optimal GC performance.

• GC Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms).

  • Injector Temperature: 280 °C.

  • Oven Program: A temperature gradient program suitable for the elution of the analyte.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) or Electron Capture Negative Ionization (ECNI). ECNI can offer higher sensitivity for halogenated compounds.[4][5]

  • Resolution: >10,000.

  • Acquisition Mode: Selected Ion Monitoring (SIM) of the molecular ion cluster of both the labeled and any unlabeled analogue.

• Data Analysis: The isotopic purity is determined by measuring the relative abundance of the molecular ion corresponding to the fully ¹³C₆-labeled compound and any ions corresponding to incompletely labeled or unlabeled species. Corrections for the natural abundance of isotopes (e.g., ¹³C, ⁸¹Br) in the unlabeled standard should be applied.

Table 1: Expected Quantitative Data from Mass Spectrometry

Parameter	Expected Value
Isotopic Enrichment of ¹³C₆	> 98%
Contribution from Unlabeled (M+0)	< 0.5%
Contribution from Partially Labeled	< 1.5%

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR spectroscopy provides direct evidence of the incorporation of ¹³C atoms into the molecule.

Experimental Protocol: ¹³C NMR Spectroscopy

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation: Dissolve an accurately weighed amount of the 2,3,4,5-Tetrabromobenzoic Acid-¹³C₆ in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

• Acquisition Parameters:

  • A quantitative ¹³C NMR experiment should be performed. This typically involves a long relaxation delay (D1) to ensure full relaxation of all carbon nuclei.

  • Proton decoupling is used to simplify the spectrum.

• Data Analysis: The presence of strong signals in the ¹³C NMR spectrum confirms the enrichment. The absence or very low intensity of signals at the chemical shifts corresponding to the natural abundance ¹³C signals in an unlabeled standard indicates high isotopic purity. While precise quantification of isotopic enrichment by NMR can be challenging, it provides excellent qualitative confirmation.

Table 2: Expected ¹³C NMR Chemical Shifts

Carbon Atom	Expected Chemical Shift (ppm)
C-1 (Carboxyl)	~165-170
C-2, C-3, C-4, C-5	~120-140
C-6	~130-135
Note: Chemical shifts are approximate and can be influenced by the solvent and concentration.

Conclusion

The synthesis and rigorous analytical characterization of 2,3,4,5-Tetrabromobenzoic Acid-¹³C₆ are paramount for its application as a reliable internal standard. The proposed synthetic route, based on established methodologies for similar compounds, offers a viable pathway for its preparation. The detailed analytical workflows using high-resolution mass spectrometry and NMR spectroscopy provide a robust framework for the comprehensive assessment of its isotopic purity. For researchers and professionals in drug development and environmental analysis, ensuring the high isotopic enrichment of this standard is a critical step in achieving accurate and defensible quantitative results.

References

• 1. researchgate.net [researchgate.net]
• 2. aquila.usm.edu [aquila.usm.edu]
• 3. Synthesis of [13C6]-labelled phenethylamine derivatives for drug quantification in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quantitative analysis of 39 polybrominated diphenyl ethers by isotope dilution GC/low-resolution MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [PDF] Quantitative analysis of 39 polybrominated diphenyl ethers by isotope dilution GC/low-resolution MS. | Semantic Scholar [semanticscholar.org]

A Comprehensive Technical Guide to the Stability and Storage of ¹³C-Labeled Internal Standards

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of the critical factors influencing the stability and proper storage of ¹³C-labeled internal standards. Ensuring the integrity of these standards is paramount for the accuracy and reproducibility of quantitative bioanalytical methods, particularly in the context of drug development and clinical research. This document outlines optimal storage conditions, potential degradation pathways, and detailed experimental protocols for stability assessment, supported by quantitative data and visual workflows.

The Gold Standard: Why ¹³C-Labeled Internal Standards?

Stable isotope-labeled (SIL) internal standards are the benchmark for quantitative analysis using mass spectrometry. Among these, ¹³C-labeled standards are often considered superior to their deuterated (²H) counterparts for several key reasons:

• Identical Chemical and Physical Properties: ¹³C-labeled standards are chemically identical to the analyte of interest, differing only in isotopic composition. This ensures they co-elute chromatographically and exhibit the same extraction efficiency and ionization response in the mass spectrometer. This co-behavior allows for highly accurate correction of variations that can occur during sample preparation and analysis.[1]

• No Isotope Effect on Retention Time: Unlike deuterated standards, which can sometimes exhibit slight chromatographic shifts due to the "isotope effect," ¹³C-labeled standards have the same retention time as the unlabeled analyte. This perfect co-elution is crucial for accurate compensation of matrix effects, which can vary across a chromatographic peak.

• High Isotopic Stability: The carbon-13 isotope is stable and does not undergo exchange with unlabeled atoms in the sample or solvent, a phenomenon that can sometimes occur with deuterium (B1214612) labels, especially those on exchangeable positions like hydroxyl or amine groups. This ensures the integrity of the internal standard throughout the analytical process.

General Principles of Storage and Handling

While ¹³C-labeled compounds are stable isotopes and do not pose a radiological hazard, their chemical stability must be preserved to ensure their accuracy as internal standards. The following are general best practices for their storage and handling:

• Temperature: For long-term storage, it is recommended to store ¹³C-labeled internal standards at low temperatures, typically -20°C or -80°C, to minimize the rate of potential chemical degradation.[1]

• Light: Many organic molecules are susceptible to photodegradation. Therefore, it is crucial to protect ¹³C-labeled standards from light by storing them in amber vials or in the dark.[1]

• Inert Atmosphere: For particularly sensitive compounds, storage under an inert atmosphere, such as nitrogen or argon, can help prevent oxidative degradation.

• Solvent Selection: The choice of solvent for stock and working solutions is critical. The solvent should be of high purity and inert to the labeled compound. Common solvents include methanol, acetonitrile, and DMSO. The stability of the internal standard in the chosen solvent must be experimentally verified.

Potential Degradation Pathways

Understanding the potential degradation pathways of ¹³C-labeled internal standards is essential for designing appropriate stability studies and interpreting their results. The primary degradation routes are similar to those of their unlabeled counterparts and include hydrolysis, oxidation, and photodegradation.

Potential degradation pathways for ¹³C-labeled internal standards.

Experimental Protocols for Stability Assessment

A comprehensive stability assessment should be performed for all ¹³C-labeled internal standards to ensure their integrity under the conditions of the bioanalytical method. The following are detailed protocols for key stability experiments.

Stock and Working Solution Stability

Objective: To evaluate the stability of the ¹³C-labeled internal standard in its stock and working solutions under defined storage conditions.

Protocol:

• Preparation: Prepare stock solutions of the ¹³C-labeled internal standard in a suitable organic solvent (e.g., methanol, acetonitrile, DMSO) at a known concentration (e.g., 1 mg/mL). From this stock, prepare working solutions at concentrations relevant to the analytical method.

• Storage: Store aliquots of the stock and working solutions at the intended storage temperatures (e.g., room temperature, 4°C, -20°C, -80°C). Protect the solutions from light.

• Analysis: At specified time points (e.g., 0, 7, 14, 30, 90 days), analyze the stored solutions against a freshly prepared solution of the same concentration.

• Acceptance Criteria: The mean response of the stored solution should be within ±10-15% of the fresh solution.

Freeze-Thaw Stability

Objective: To determine the stability of the ¹³C-labeled internal standard in a biological matrix after repeated freeze-thaw cycles.

Protocol:

• Sample Preparation: Prepare quality control (QC) samples by spiking a known concentration of the ¹³C-labeled internal standard into the biological matrix (e.g., human plasma, urine). Prepare at least two concentration levels (low and high).

• Freeze-Thaw Cycles: Subject the QC samples to a minimum of three freeze-thaw cycles. A typical cycle consists of freezing the samples at the intended storage temperature (e.g., -20°C or -80°C) for at least 12-24 hours, followed by thawing unassisted at room temperature.[2]

• Analysis: After the final thaw, analyze the QC samples and compare the results to a set of freshly prepared QC samples or to control samples that have not undergone freeze-thaw cycles.

• Acceptance Criteria: The mean concentration of the freeze-thaw samples should be within ±15% of the nominal concentration.

Workflow for freeze-thaw stability assessment.

Bench-Top Stability

Objective: To evaluate the stability of the ¹³C-labeled internal standard in the biological matrix at room temperature for a duration that mimics the sample handling and preparation time.

Protocol:

• Sample Preparation: Prepare low and high concentration QC samples in the biological matrix.

• Storage: Place the QC samples on a laboratory bench at room temperature for a specified period (e.g., 4, 8, 24 hours).

• Analysis: At the end of the specified period, analyze the samples and compare the results to freshly prepared QC samples.

• Acceptance Criteria: The mean concentration of the bench-top samples should be within ±15% of the nominal concentration.

Long-Term Stability

Objective: To determine the stability of the ¹³C-labeled internal standard in the biological matrix under the intended long-term storage conditions.

Protocol:

• Sample Preparation: Prepare a sufficient number of low and high concentration QC samples in the biological matrix.

• Storage: Store the QC samples at the intended long-term storage temperature (e.g., -20°C or -80°C).

• Analysis: At various time points (e.g., 1, 3, 6, 12 months), retrieve a set of QC samples, thaw them, and analyze them against a freshly prepared calibration curve.

• Acceptance Criteria: The mean concentration of the long-term stability samples should be within ±15% of the nominal concentration.

Data Presentation

The results of stability studies should be presented in a clear and concise manner, typically in tabular format, to allow for easy comparison and assessment.

Table 1: Illustrative Long-Term Stability Data for a ¹³C-Labeled Internal Standard in Human Plasma at -80°C

Storage Duration	Nominal Concentration (ng/mL)	Measured Concentration (ng/mL, Mean ± SD, n=3)	Accuracy (%)	Precision (%CV)
1 Month	50.0	50.5 ± 1.2	101.0	2.4
500.0	498.2 ± 9.5	99.6	1.9
3 Months	50.0	49.8 ± 1.5	99.6	3.0
500.0	503.1 ± 11.2	100.6	2.2
6 Months	50.0	51.2 ± 2.0	102.4	3.9
500.0	495.5 ± 13.4	99.1	2.7
12 Months	50.0	49.1 ± 1.8	98.2	3.7
500.0	508.9 ± 15.1	101.8	3.0

Table 2: Illustrative Freeze-Thaw Stability Data for a ¹³C-Labeled Internal Standard in Human Plasma

Number of Freeze-Thaw Cycles	Nominal Concentration (ng/mL)	Measured Concentration (ng/mL, Mean ± SD, n=3)	Accuracy (%)	Precision (%CV)
3 Cycles	25.0	24.7 ± 0.8	98.8	3.2
250.0	251.5 ± 5.3	100.6	2.1
5 Cycles	25.0	24.5 ± 1.1	98.0	4.5
250.0	248.9 ± 6.7	99.6	2.7

Conclusion

The chemical integrity of ¹³C-labeled internal standards is fundamental to the reliability of quantitative bioanalytical data. A thorough understanding of their stability under various storage and handling conditions is not merely a regulatory requirement but a scientific necessity. By implementing rigorous stability testing protocols as outlined in this guide, researchers can ensure the accuracy and reproducibility of their analytical methods, thereby contributing to the development of safe and effective therapeutics. The inherent advantages of ¹³C-labeling, including the absence of isotopic exchange and chromatographic isotope effects, make these standards the preferred choice for mitigating analytical variability and achieving the highest quality data.

References

• 1. benchchem.com [benchchem.com]
• 2. Stability of targeted metabolite profiles of urine samples under different storage conditions - PMC [pmc.ncbi.nlm.nih.gov]

The Metabolic Journey of a Flame Retardant: 2,3,4,5-Tetrabromobenzoic Acid as a Key Metabolite of 2-Ethylhexyl-2,3,4,5-Tetrabromobenzoate

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

The phasing out of legacy brominated flame retardants, such as polybrominated diphenyl ethers (PBDEs), has led to the increased use of alternative flame retardants, including 2-ethylhexyl-2,3,4,5-tetrabromobenzoate (TBB). TBB is a major component of the flame retardant mixture Firemaster® 550.[1][2] As the prevalence of these newer flame retardants in consumer products and the environment grows, a thorough understanding of their metabolic fate and potential biological activity is imperative. This technical guide focuses on the primary metabolic transformation of TBB to its metabolite, 2,3,4,5-tetrabromobenzoic acid (TBBA), providing a comprehensive overview of the metabolic pathway, quantitative data from in vitro studies, detailed experimental protocols, and insights into the potential impact on cellular signaling pathways.

Metabolic Transformation of TBB to TBBA

The primary metabolic pathway for TBB in mammals involves the cleavage of the 2-ethylhexyl ester bond, resulting in the formation of 2,3,4,5-tetrabromobenzoic acid (TBBA).[3][4] This reaction is a hydrolysis event catalyzed by carboxylesterases, enzymes prevalent in the liver and other tissues.[3][4] This metabolic conversion is significant as it transforms the lipophilic parent compound, TBB, into a more polar metabolite, TBBA, which may have different toxicokinetic and toxicodynamic properties. The formation of TBBA is considered a rapid process and has been consistently observed in in vitro studies using human and rat tissue preparations.[3][4]

Metabolic conversion of TBB to TBBA.

Quantitative Analysis of TBB Metabolism

In vitro studies have provided valuable quantitative data on the kinetics of TBBA formation from TBB. These studies have been conducted using human and rat liver microsomes, intestinal microsomes, and purified carboxylesterase.

Tissue/Enzyme Preparation	Species	TBB Concentration (µM)	Formation Rate of TBBA (nmol/min/mg protein)	Reference
Liver Microsomes	Human	Not specified	0.644 ± 0.144 (Vmax)	[3][4]
Liver Microsomes	Rat	Not specified	6.25 ± 0.58	[3]
Intestinal Microsomes	Rat	Not specified	0.203 ± 0.004	[3]
Liver Cytosol	Rat	Not specified	0.422 ± 0.093	[3]
Serum	Rat	Not specified	0.0418 ± 0.0090	[3]
Purified Carboxylesterase	Porcine	Not specified	6.29 ± 0.58	[3][4]

Enzyme Preparation	Species	Km (µM)	Vmax (nmol/min/mg protein)	Reference
Human Liver Microsomes	Human	11.1 ± 3.9	0.644 ± 0.144	[3][4]
Purified Porcine Carboxylesterase	Porcine	9.3 ± 2.2	24.4 ± 2.6	[4]

Experimental Protocols

In Vitro Metabolism of TBB

This protocol is based on the methodology described by Roberts et al. (2012).[4]

1. Reagents and Materials:

• 2-Ethylhexyl-2,3,4,5-tetrabromobenzoate (TBB)

• 2,3,4,5-Tetrabromobenzoic acid (TBBA) standard

• Human or rat liver microsomes

• Purified porcine carboxylesterase

• 100 mM Potassium phosphate (B84403) buffer (pH 7.4)

• Methanol (B129727)

• Acetonitrile

• Formic acid

• Glass culture tubes

• Shaking water bath

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

2. Incubation Procedure:

• Prepare a stock solution of TBB in a suitable solvent (e.g., methanol).

• All incubations are performed in glass culture tubes in a shaking water bath at 37°C.

• The incubation mixture should contain 100 mM potassium phosphate buffer (pH 7.4) and the desired concentration of microsomal protein (e.g., 40 µg/mL).

• Pre-incubate the microsomal suspension at 37°C for 5 minutes.

• Initiate the reaction by adding TBB to the incubation mixture. The final volume of the organic solvent should be kept low (e.g., <1%) to avoid affecting enzyme activity.

• Incubate for a specific time period (e.g., 10 minutes for kinetic studies), ensuring the reaction is in the linear range.

• Terminate the reaction by adding an equal volume of ice-cold acetonitrile.

• Vortex the samples and centrifuge to precipitate the protein.

• Transfer the supernatant for LC-MS/MS analysis.

3. LC-MS/MS Analysis for TBBA Quantification:

• Use a suitable C18 column for chromatographic separation.

• The mobile phase can consist of a gradient of water and methanol or acetonitrile, both containing a small amount of formic acid (e.g., 0.1%) to improve ionization.

• Set the mass spectrometer to operate in negative ion mode for the detection of TBBA.

• Monitor the specific precursor-to-product ion transitions for TBBA for quantification.

• Prepare a standard curve of TBBA of known concentrations to quantify the amount of metabolite formed in the experimental samples.

Workflow for in vitro TBB metabolism.

Impact on Cellular Signaling Pathways

Recent research has indicated that both TBB and its metabolite TBBA can act as endocrine disruptors, potentially interfering with hormone signaling pathways.

Endocrine Disruption

• Anti-Androgenic and Anti-Thyroid Activity: Both TBB and TBBA have been shown to possess anti-androgenic and anti-thyroid hormonal activities in in vitro reporter gene assays.[5] This suggests they can interfere with the normal functioning of androgen and thyroid hormone receptors.

• Anti-Glucocorticoid Activity: The parent compound TBB has also been found to exhibit anti-glucocorticoid activity, acting as a direct antagonist to the glucocorticoid receptor (GR).[5]

Compound	Anti-Androgenic Activity (IC50, µM)	Anti-Thyroid Hormonal Activity (IC50, µM)	Anti-Glucocorticoid Activity (IC50, µM)	Reference
TBB	43.5	37.5	1.9	[5]
TBBA	47.5	22.8	Not active	[5]

PI3K/Akt Signaling Pathway

One study has suggested that TBB may affect the PI3K/Akt signaling pathway in prostate cancer cells.[3] This pathway is crucial for cell survival, growth, and proliferation. The study also indicated potential cross-talk with other nuclear receptors, including the glucocorticoid receptor (GR), peroxisome proliferator-activated receptor (PPAR)/retinoid X receptor (RXR), and estrogen receptor (ER).[3]

Potential signaling pathways affected by TBB.

Conclusion

The metabolism of 2-ethylhexyl-2,3,4,5-tetrabromobenzoate (TBB) to 2,3,4,5-tetrabromobenzoic acid (TBBA) is a primary and rapid detoxification pathway mediated by carboxylesterases. The resulting metabolite, TBBA, is more polar than its parent compound, which is likely to influence its distribution and excretion. Importantly, both TBB and TBBA have been shown to exhibit endocrine-disrupting activities, with the potential to interfere with androgen, thyroid, and glucocorticoid signaling pathways. The observation that TBB may also impact the PI3K/Akt signaling pathway warrants further investigation into its potential effects on cellular processes such as proliferation and survival. The quantitative data and detailed experimental protocols provided in this guide offer a solid foundation for researchers to further explore the metabolism and biological effects of this emerging flame retardant and its metabolites. A deeper understanding of these mechanisms is crucial for assessing the potential risks associated with human exposure to TBB.

References

• 1. In vitro metabolism of the brominated flame retardants 2-ethylhexyl-2,3,4,5-tetrabromobenzoate (TBB) and bis(2-ethylhexyl) 2,3,4,5-tetrabromophthalate (TBPH) in human and rat tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. OhioLINK ETD: See, Mary Jean [etd.ohiolink.edu]
• 4. In Vitro Metabolism of the Brominated Flame Retardants 2-Ethylhexyl-2,3,4,5-Tetrabromobenzoate (TBB) and Bis(2-Ethylhexyl) 2,3,4,5-Tetrabromophthalate (TBPH) in Human and Rat Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparison of in vitro hormone activities of novel flame retardants TBB, TBPH and their metabolites TBBA and TBMEPH using reporter gene assays - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 2,3,4,5-Tetrabromobenzoic acid-13C6 in LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

The quantification of environmental contaminants and their metabolites in biological matrices is a critical aspect of exposure assessment and toxicological research. 2,3,4,5-Tetrabromobenzoic acid (TBBA) is a known metabolite of the brominated flame retardant 2-ethylhexyl-2,3,4,5-tetrabromobenzoate (TBB), a component of the Firemaster® 550 and BZ-54 mixtures.[1] Accurate and precise measurement of TBBA in human samples, such as urine, serves as a valuable biomarker for assessing exposure to these flame retardants.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for bioanalytical testing due to its high sensitivity and selectivity. The use of stable isotope-labeled internal standards (SIL-IS) is a key component of robust LC-MS/MS methods, as they effectively compensate for variations in sample preparation, matrix effects, and instrument response.[2] A SIL-IS, such as 2,3,4,5-Tetrabromobenzoic acid-13C6, is an ideal internal standard for TBBA analysis as it co-elutes with the native analyte and behaves identically during extraction and ionization, leading to improved accuracy and precision.[3][4]

This document provides detailed application notes and a comprehensive protocol for the quantification of 2,3,4,5-tetrabromobenzoic acid in human urine using 2,3,4,5-Tetrabromobenzoic acid-13C6 as an internal standard by LC-MS/MS.

Application Notes

Principle of the Method

This method employs isotope dilution LC-MS/MS for the quantitative analysis of 2,3,4,5-tetrabromobenzoic acid (TBBA) in human urine. A known amount of the stable isotope-labeled internal standard, 2,3,4,5-Tetrabromobenzoic acid-13C6 (¹³C₆-TBBA), is added to each urine sample prior to sample preparation. The sample is then subjected to solid-phase extraction (SPE) to isolate and concentrate the analyte and internal standard. The purified extract is analyzed by LC-MS/MS in negative electrospray ionization (ESI) mode using multiple reaction monitoring (MRM). The ratio of the peak area of the native TBBA to the peak area of the ¹³C₆-TBBA is used to calculate the concentration of TBBA in the original sample. This approach minimizes the impact of sample loss during preparation and corrects for matrix-induced ionization suppression or enhancement.[2]

Advantages of Using 2,3,4,5-Tetrabromobenzoic acid-13C6

The use of a stable isotope-labeled internal standard that is structurally identical to the analyte of interest offers several key advantages over the use of structurally different internal standards:

• Correction for Matrix Effects: ¹³C₆-TBBA co-elutes with the unlabeled TBBA, ensuring that both compounds experience the same degree of ion suppression or enhancement from co-eluting matrix components in the ESI source.[2] This leads to more accurate quantification in complex biological matrices like urine.

• Compensation for Sample Preparation Variability: Any loss of analyte during the multi-step sample preparation process (e.g., extraction, evaporation, reconstitution) will be mirrored by a proportional loss of the ¹³C₆-TBBA internal standard. This allows for accurate correction of recovery variations.

• Improved Precision and Accuracy: By accounting for both matrix effects and recovery losses, the use of ¹³C₆-TBBA significantly improves the precision and accuracy of the analytical method, which is crucial for reliable human biomonitoring studies.[3][4]

Experimental Protocols

This protocol is adapted from a validated method for the analysis of TBBA in human urine and incorporates the use of 2,3,4,5-Tetrabromobenzoic acid-13C6 as the internal standard.

Materials and Reagents

• 2,3,4,5-Tetrabromobenzoic acid (native standard)

• 2,3,4,5-Tetrabromobenzoic acid-13C6 (internal standard)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (≥98%)

• Ammonium hydroxide (B78521) (28-30%)

• Oasis® WAX 6 cc Vac Cartridges, 150 mg Sorbent per Cartridge, 30 µm Particle Size, or equivalent

• Human urine (blank matrix for calibration standards and quality controls)

Preparation of Standard Solutions

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve the native TBBA and ¹³C₆-TBBA standards in methanol to prepare individual stock solutions of 1 mg/mL.

• Intermediate Stock Solutions (10 µg/mL): Dilute the primary stock solutions with methanol to obtain intermediate stock solutions of 10 µg/mL for both native and labeled compounds.

• Working Standard Solutions: Prepare a series of working standard solutions for the calibration curve by serially diluting the native TBBA intermediate stock solution with methanol:water (50:50, v/v).

• Internal Standard Spiking Solution (100 ng/mL): Dilute the ¹³C₆-TBBA intermediate stock solution with methanol:water (50:50, v/v) to prepare a 100 ng/mL internal standard spiking solution.

Sample Preparation (Solid-Phase Extraction)

The following workflow outlines the solid-phase extraction procedure:

Caption: Solid-Phase Extraction Workflow for TBBA.

LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions

Parameter	Value
Column	Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm (or equivalent)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 mL/min
Injection Volume	10 µL
Column Temperature	40 °C
Gradient	Time (min)
0.0
1.0
8.0
10.0
10.1
12.0

Mass Spectrometry (MS/MS) Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	3.0 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr

Multiple Reaction Monitoring (MRM) Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)
2,3,4,5-TBBA	436.7	392.7	35	20
438.7	394.7	35	20
¹³C₆-TBBA	442.7	398.7	35	20
444.7	400.7	35	20

Note: The m/z values for the precursor ions of TBBA and ¹³C₆-TBBA reflect the two most abundant isotopes of bromine ([M-H]⁻). The product ions correspond to the loss of CO₂. Cone voltage and collision energy should be optimized for the specific instrument used.

Data Presentation

Calibration Curve

A calibration curve should be constructed by plotting the ratio of the peak area of the native TBBA to the peak area of the ¹³C₆-TBBA internal standard against the concentration of the native TBBA. A linear regression with a weighting factor of 1/x is typically used.

Table 1: Example Calibration Curve Data

Concentration (ng/mL)	Analyte Area	IS Area	Area Ratio (Analyte/IS)
0.1	1,520	150,000	0.0101
0.5	7,650	152,000	0.0503
1.0	15,300	151,000	0.1013
5.0	75,800	149,000	0.5087
10.0	151,000	150,000	1.0067
50.0	760,000	151,000	5.0331
100.0	1,520,000	150,000	10.1333

Method Validation Parameters

The method should be validated according to established bioanalytical method validation guidelines. Key parameters to assess are summarized below.

Table 2: Summary of Method Validation Quantitative Data

Parameter	Acceptance Criteria	Example Result
Linearity (r²)	≥ 0.99	0.998
Lower Limit of Quantification (LLOQ)	S/N ≥ 10, Precision ≤ 20%, Accuracy ± 20%	0.1 ng/mL
Precision (RSD%)	≤ 15% (≤ 20% at LLOQ)	< 10%
Accuracy (% Bias)	± 15% (± 20% at LLOQ)	-5% to +8%
Recovery	Consistent and reproducible	85-95%
Matrix Effect	CV of IS-normalized matrix factor ≤ 15%	< 12%
Stability (Freeze-Thaw, Bench-Top, Long-Term)	% Change within ± 15%	Stable

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical workflow from sample collection to data analysis in a human biomonitoring study for TBBA.

Caption: Human Biomonitoring Workflow for TBBA.

This comprehensive guide provides the necessary information for researchers and scientists to implement a robust and reliable LC-MS/MS method for the quantification of 2,3,4,5-tetrabromobenzoic acid in human urine using its stable isotope-labeled internal standard, 2,3,4,5-Tetrabromobenzoic acid-13C6. The use of this internal standard is critical for achieving the high-quality data required in human exposure and drug development studies.

References

• 1. Application Notes – Cambridge Isotope Laboratories, Inc. [isotope.com]
• 2. Literature review and evaluation of biomarkers, matrices and analytical methods for chemicals selected in the research program Human Biomonitoring for the European Union (HBM4EU) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. greyhoundchrom.com [greyhoundchrom.com]
• 4. fibratadeo.com [fibratadeo.com]

Application Note: Quantification of 2,3,4,5-Tetrabromobenzoic Acid in Human Urine using 2,3,4,5-Tetrabromobenzoic acid-¹³C₆ as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

2,3,4,5-Tetrabromobenzoic acid (TBBA) is a primary metabolite of 2-ethylhexyl-2,3,4,5-tetrabromobenzoate (TBB), a major component of the flame retardant mixture Firemaster® 550.[1][2][3] Monitoring of TBBA in human urine serves as a reliable biomarker for assessing exposure to TBB-containing flame retardants.[1][2][3] Accurate and precise quantification of TBBA is crucial for epidemiological studies and understanding the toxicokinetics of these compounds. Isotope dilution mass spectrometry (IDMS) using a stable isotope-labeled internal standard is the gold standard for quantitative bioanalysis, as it effectively compensates for matrix effects and variations during sample preparation and analysis.[4][5][6]

This application note describes a robust and sensitive method for the quantification of TBBA in human urine using 2,3,4,5-tetrabromobenzoic acid-¹³C₆ as an internal standard, followed by analysis with liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a ¹³C-labeled internal standard is preferred over deuterated standards as it ensures co-elution with the native analyte, providing superior correction for matrix effects and improving analytical accuracy.[5][7]

Principle

The method involves the extraction of TBBA and the ¹³C₆-labeled internal standard from human urine, followed by instrumental analysis. The concentration of TBBA in the sample is determined by comparing the peak area ratio of the native TBBA to the ¹³C₆-TBBA internal standard against a calibration curve constructed from standards with known concentrations.

Experimental

Materials and Reagents

• 2,3,4,5-Tetrabromobenzoic acid (TBBA) standard

• 2,3,4,5-Tetrabromobenzoic acid-¹³C₆ (¹³C₆-TBBA) internal standard

• LC-MS/MS grade acetonitrile, methanol (B129727), and water

• Formic acid

• Ammonium (B1175870) acetate (B1210297)

• β-glucuronidase from E. coli

• Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB)

• Human urine (blank)

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Standard Solutions

• TBBA Stock Solution (1 mg/mL): Accurately weigh and dissolve TBBA in methanol.

• ¹³C₆-TBBA Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve ¹³C₆-TBBA in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solutions in a suitable solvent (e.g., 50:50 methanol:water).

• IS Spiking Solution: Prepare a working solution of ¹³C₆-TBBA at a concentration of 100 ng/mL in 50:50 methanol:water.

Analytical Procedure

Sample Preparation

• Thawing and Centrifugation: Thaw frozen human urine samples at room temperature. Vortex the samples and centrifuge to remove any particulate matter.

• Enzymatic Hydrolysis: To a 1 mL aliquot of urine, add 500 µL of 1 M ammonium acetate buffer (pH 6.5) and 10 µL of β-glucuronidase. This step is crucial to cleave glucuronide conjugates of TBBA.[4]

• Internal Standard Spiking: Add 20 µL of the ¹³C₆-TBBA IS spiking solution (100 ng/mL) to each sample.

• Incubation: Incubate the samples at 37°C for 2 hours.

• Solid Phase Extraction (SPE):

  • Condition the SPE cartridge with methanol followed by water.

  • Load the hydrolyzed urine sample onto the cartridge.

  • Wash the cartridge with a low percentage of organic solvent (e.g., 5% methanol in water) to remove interferences.

  • Elute the analyte and internal standard with an appropriate solvent (e.g., methanol or acetonitrile).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable volume of the initial mobile phase.

The following diagram illustrates the sample preparation workflow:

Diagram of the sample preparation workflow.

LC-MS/MS Analysis

• HPLC Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 2.5 µm) is suitable for separation.

• Mobile Phase: A gradient elution with water and acetonitrile, both containing 0.1% formic acid, is commonly used.

• Flow Rate: A typical flow rate is 0.3 mL/min.

• Injection Volume: 10 µL.

• Ionization: Electrospray ionization (ESI) in negative mode.

• MS/MS Detection: Multiple Reaction Monitoring (MRM) is used to monitor the transitions for both native TBBA and ¹³C₆-TBBA.

Compound	Precursor Ion (m/z)	Product Ion (m/z)
TBBA	436.7	392.7
¹³C₆-TBBA	442.7	398.7

Note: The exact m/z values may vary slightly depending on the instrument and calibration.

The logical relationship for quantification is as follows:

Diagram of the quantification process.

Method Validation Data

The following tables summarize the expected performance characteristics of the method.

Table 1: Linearity

Analyte	Calibration Range (ng/mL)	R²
TBBA	0.1 - 100	> 0.99

A linear regression with a 1/x weighting is typically used.

Table 2: Accuracy and Precision

QC Level	Concentration (ng/mL)	Accuracy (%)	Precision (%RSD)
Low	0.3	95 - 105	< 15
Medium	10	98 - 102	< 10
High	80	97 - 103	< 10

Table 3: Recovery

Analyte	Low Concentration	High Concentration
Extraction Recovery (%)	> 85	> 85
Matrix Effect (%)	90 - 110	90 - 110

Table 4: Limits of Detection and Quantification

Parameter	Value (ng/mL)
Limit of Detection (LOD)	0.05
Limit of Quantification (LOQ)	0.15

LOD is typically determined as a signal-to-noise ratio of 3, and LOQ as a signal-to-noise ratio of 10 or the lowest point on the calibration curve with acceptable accuracy and precision.

Conclusion

The described LC-MS/MS method utilizing 2,3,4,5-tetrabromobenzoic acid-¹³C₆ as an internal standard provides a reliable, sensitive, and accurate approach for the quantification of TBBA in human urine. The use of a stable isotope-labeled internal standard is critical for minimizing analytical variability and ensuring high-quality data for exposure assessment studies. The method demonstrates excellent linearity, accuracy, precision, and recovery, making it suitable for routine analysis in a research or clinical setting.

References

• 1. imreblank.ch [imreblank.ch]
• 2. demarcheiso17025.com [demarcheiso17025.com]
• 3. Development and validation of the UPLC-MS method for simultaneous determination of six new psychoactive substances - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comprehensive monitoring of a special mixture of prominent endocrine disrupting chemicals in human urine using a carefully adjusted hydrolysis of conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparison of calibration strategies for accurate quantitation by isotope dilution mass spectrometry: a case study of ochratoxin A in flour - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development and Validation of an LC-MS/MS Method for the Simultaneous Determination of Alprazolam, Bromazepam, Clonazepam, Diazepam and Flunitrazpam in Human Urine and Its Application to Samples from Suspected Drug Abusers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Determination of HbA2 by quantitative bottom-up proteomics and isotope dilution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of Tetrabromobisphenol A (TBBPA) in Human Urine using Isotope Dilution Tandem Mass Spectrometry

Introduction

Tetrabromobisphenol A (TBBPA) is one of the most widely used brominated flame retardants, incorporated into a vast array of consumer products, including electronics, textiles, and plastics to enhance fire safety.[1][2] Due to its widespread use and potential for human exposure, there is a growing concern about its possible adverse health effects, such as endocrine disruption.[3] Biomonitoring of TBBPA and its metabolites in human biological matrices is crucial for assessing exposure levels and understanding its toxicokinetics. Urine is an ideal non-invasive matrix for biomonitoring as it allows for the collection of large sample volumes with minimal ethical concerns and is suitable for all age groups and genders.[2]

In humans, TBBPA undergoes extensive phase II metabolism, primarily forming glucuronide and sulfate (B86663) conjugates, which are then excreted in the urine.[3][4][5] Therefore, to accurately assess total TBBPA exposure, a hydrolysis step to cleave these conjugates and measure the parent TBBPA is essential.

This application note details a robust and sensitive method for the quantification of total TBBPA in human urine. The protocol employs an enzymatic hydrolysis step, followed by solid-phase extraction (SPE) for sample clean-up and concentration. The final analysis is performed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) using an isotope dilution technique with ¹³C₁₂-labeled TBBPA as an internal standard. This method provides high accuracy and precision by correcting for matrix effects and variations during sample preparation.[6]

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry is a highly accurate quantification technique. A known amount of an isotopically labeled version of the analyte (in this case, ¹³C₁₂-TBBPA) is added to the sample at the beginning of the analytical procedure. This labeled internal standard is chemically identical to the native analyte and thus behaves similarly during extraction, derivatization, and ionization. By measuring the ratio of the signal from the native analyte to the signal from the isotopically labeled internal standard, the concentration of the native analyte in the original sample can be precisely calculated, correcting for any sample loss or matrix-induced signal suppression or enhancement during the analysis.

TBBPA Metabolism and Excretion Pathway

Upon absorption, TBBPA is rapidly metabolized in the liver through conjugation with glucuronic acid and sulfate moieties, a process that increases its water solubility and facilitates its excretion via urine and bile.[1][4][5] The primary metabolites found in urine are TBBPA-glucuronide and TBBPA-sulfate.[4][5]

Caption: Metabolic pathway of TBBPA for urinary excretion.

Experimental Protocols

Sample Collection and Storage

• Collection: Collect spot urine samples in sterile, polypropylene (B1209903) containers. To avoid external contamination, it is recommended to use containers that are certified to be free of phenolic compounds.

• Storage: Immediately after collection, aliquot the urine samples into glass vials to minimize leaching of contaminants from plastic. Store the samples at or below -20°C. For long-term storage, -80°C is recommended to ensure the stability of the TBBPA conjugates.

Enzymatic Hydrolysis of TBBPA Conjugates

This step is crucial for the determination of total TBBPA, as it cleaves the glucuronide and sulfate conjugates to release the parent TBBPA molecule.

• Reagents:

  • Ammonium (B1175870) acetate (B1210297) buffer (1 M, pH 5.0)

  • β-glucuronidase/arylsulfatase from Helix pomatia (Type H-1 or similar)[3][7]

  • ¹³C₁₂-TBBPA internal standard solution (in methanol)

  • Methanol (B129727), HPLC grade

  • Ultrapure water

• Procedure:

  • Thaw urine samples to room temperature.

  • In a glass tube, add 1.0 mL of the urine sample.

  • Spike the sample with a known amount of ¹³C₁₂-TBBPA internal standard solution.

  • Add 200 µL of 1 M ammonium acetate buffer (pH 5.0).

  • Add β-glucuronidase/arylsulfatase solution (e.g., providing ≥30 units/µL of urine).[7]

  • Vortex the mixture gently.

  • Incubate the samples in a shaking water bath at 37°C for at least 4 hours (overnight incubation is also acceptable).[7][8]

  • After incubation, allow the samples to cool to room temperature.

Solid-Phase Extraction (SPE)

SPE is used to clean up the sample by removing interfering matrix components and to concentrate the analyte before LC-MS/MS analysis.

• Materials:

  • Oasis HLB SPE cartridges (or equivalent polymeric reversed-phase cartridges)[9]

  • Methanol, HPLC grade

  • Ultrapure water

  • 5% Methanol in water (v/v)

  • SPE vacuum manifold

• Procedure:

  • Conditioning: Condition the SPE cartridge by passing 3 mL of methanol followed by 3 mL of ultrapure water. Do not allow the cartridge to go dry.

  • Loading: Load the hydrolyzed urine sample onto the SPE cartridge.

  • Washing: Wash the cartridge with 3 mL of 5% methanol in water to remove polar interferences.[9]

  • Drying: Dry the cartridge under vacuum for 10-15 minutes to remove residual water.

  • Elution: Elute the TBBPA and ¹³C₁₂-TBBPA from the cartridge with 3 mL of methanol into a clean collection tube.

  • Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase starting composition (e.g., 50:50 acetonitrile:water) and transfer to an autosampler vial for analysis.

LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

• LC Conditions (Example):

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A linear gradient starting from 25% B to 95% B over 8 minutes, hold for 2 minutes, and then return to initial conditions for re-equilibration.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 10 µL.

• MS/MS Conditions (Example):

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • TBBPA: Precursor ion [M-H]⁻ at m/z 542.7 → Product ions (e.g., m/z 463.7, m/z 447.7).

    • ¹³C₁₂-TBBPA: Precursor ion [M-H]⁻ at m/z 554.7 → Product ions (e.g., m/z 474.7, m/z 458.7).

  • Note: Specific MRM transitions and collision energies should be optimized for the instrument in use.

Quantitative Data Summary

The following tables summarize typical quantitative performance data for the analysis of TBBPA in urine based on published literature.

Table 1: Method Detection and Quantification Limits

Parameter	Reported Value (ng/mL)	Reference
Limit of Detection (LOD)	0.0025 (in rat urine)	[1][2]
Limit of Quantification (LOQ)	0.1 - 0.3	[5]

Table 2: Linearity and Precision

Parameter	Reported Value	Reference
Linearity Range	0.01 - 5 µg/mL	[1][2]
Intra-day Precision (%RSD)	< 14%	[1][2]
Inter-day Precision (%RSD)	< 14%	[1][2]
Accuracy (Recovery)	97 - 102%	[1][2]

Table 3: TBBPA Concentrations in Human Urine

Population	Concentration Range (µg/g creatinine)	Reference
Voluntary Donors (Hong Kong)	0.19 - 127.24	[4]

Experimental Workflow Diagram

References

• 1. researchgate.net [researchgate.net]
• 2. A rapid method to determine tetrabromobisphenol a in rat serum and urine by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Impact of enzymatic hydrolysis on the quantification of total urinary concentrations of chemical biomarkers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Glucuronide and sulfate conjugates of tetrabromobisphenol A (TBBPA): Chemical synthesis and correlation between their urinary levels and plasma TBBPA content in voluntary human donors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. orbit.dtu.dk [orbit.dtu.dk]
• 6. researchgate.net [researchgate.net]
• 7. Impact of enzymatic hydrolysis on the quantification of total urinary concentrations of chemical biomarkers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Direct LC-MS/MS and indirect GC–MS/MS methods for measuring urinary bisphenol A concentrations are comparable - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Estimation of Tetrabromobisphenol A (TBBPA) percutaneous uptake in humans using the parallelogram method - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Analysis of Brominated Flame Retardant Metabolites in Biological Matrices

For Researchers, Scientists, and Drug Development Professionals

Introduction

Brominated flame retardants (BFRs) are a class of organobromine compounds added to a wide range of consumer products to reduce their flammability.[1][2] Due to their widespread use and persistence, BFRs have become ubiquitous environmental contaminants, leading to human exposure and the formation of various metabolites.[3] The analysis of these metabolites, particularly hydroxylated polybrominated diphenyl ethers (OH-BDEs), is crucial for understanding the toxicokinetics, bioaccumulation, and potential health risks associated with BFR exposure.[3][4] These metabolites have been shown to exhibit neurotoxic and endocrine-disrupting effects.[4][5]

This application note provides a detailed protocol for the analysis of BFR metabolites in biological samples, focusing on serum as a representative matrix. The methodology described herein utilizes liquid chromatography-mass spectrometry (LC-MS), a sensitive and selective technique for the determination of these compounds at trace levels.[2][6]

Experimental Protocols

This protocol outlines a comprehensive workflow for the analysis of BFR metabolites, from sample preparation to instrumental analysis.

Sample Collection and Storage

Proper sample handling is critical to ensure the integrity of the analysis.

• Sample Collection: Collect whole blood samples in appropriate vials. For serum, allow the blood to clot at room temperature before centrifugation.

• Storage: Immediately after collection and processing, store serum samples at -80°C to prevent degradation of the target analytes. Minimize freeze-thaw cycles.[7]

Sample Preparation: Solid-Phase Extraction (SPE)

Solid-phase extraction is a commonly used technique to isolate and concentrate BFR metabolites from complex biological matrices like serum.[2]

• Sample Pre-treatment: Thaw the serum sample (typically 0.5-1 mL) and add an internal standard solution.

• Protein Precipitation: Precipitate proteins by adding an organic solvent such as acetonitrile. Vortex and centrifuge the sample.

• SPE Cartridge Conditioning: Condition a polymeric SPE cartridge by sequentially passing methanol (B129727) and deionized water through it.

• Sample Loading: Load the supernatant from the protein precipitation step onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a low percentage of organic solvent in water to remove interferences.

• Elution: Elute the BFR metabolites from the cartridge using an appropriate organic solvent, such as methanol or acetonitrile.

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a suitable solvent for LC-MS analysis.

Instrumental Analysis: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS provides high sensitivity and selectivity for the quantification of BFR metabolites.[2][6][8]

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is commonly used for the separation of BFR metabolites.[8]

  • Mobile Phase: A gradient elution with a mobile phase consisting of water and methanol or acetonitrile, often with the addition of a modifier like formic acid or ammonium (B1175870) formate, is typically employed.[1]

  • Flow Rate: A flow rate in the range of 0.2-0.5 mL/min is generally used.

• Mass Spectrometric Detection:

  • Ionization: Electrospray ionization (ESI) in negative ion mode is the most suitable interface for the analysis of hydroxylated BFRs.[1]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for targeted analysis, providing high specificity and sensitivity by monitoring specific precursor-to-product ion transitions for each analyte.[9]

Derivatization for GC-MS Analysis (Alternative Method)

For analysis by Gas Chromatography-Mass Spectrometry (GC-MS), derivatization is often necessary to increase the volatility of the polar hydroxylated metabolites.[4][5][8]

• Reagent: A common derivatizing agent is N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).[10]

• Procedure: After the SPE cleanup and evaporation step, add the derivatizing agent to the dried extract.

• Reaction: Heat the mixture at a specific temperature (e.g., 60-80°C) for a defined period to ensure complete derivatization.

• Analysis: The derivatized sample is then ready for injection into the GC-MS system.

Data Presentation

The following table summarizes typical quantitative data for the analysis of selected BFR metabolites in human serum using LC-MS/MS.

Analyte	Limit of Detection (LOD) (pg/mL)	Limit of Quantification (LOQ) (pg/mL)	Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
4'-OH-BDE-49	0.5	1.5	85-110	< 15	[11]
3'-OH-BDE-47	0.8	2.4	90-115	< 12	[11]
5'-OH-BDE-99	1.2	3.6	88-105	< 10	[4]
6'-OH-BDE-99	1.0	3.0	92-112	< 13	[4]
4'-OH-BDE-101	0.7	2.1	87-108	< 15	[4]

Visualization

Experimental Workflow

The following diagram illustrates the key steps in the analytical workflow for BFR metabolite analysis.

Caption: Experimental workflow for the analysis of BFR metabolites.

Signaling Pathway (Illustrative Example)

This diagram illustrates a simplified hypothetical signaling pathway affected by BFR metabolites.

Caption: Hypothetical signaling pathway disrupted by BFR metabolites.

References

• 1. Advances in Instrumental Analysis of Brominated Flame Retardants: Current Status and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Analysis of hydroxylated polybrominated diphenyl ethers (OH-BDEs) by supercritical fluid chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Advances in Mass Spectrometry-Based Blood Metabolomics Profiling for Non-Cancer Diseases: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. metabolon.com [metabolon.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. NMR-Guided Mass Spectrometry for Absolute Quantitation of Human Blood Metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 10. youtube.com [youtube.com]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for the Analysis of Tetrabromobisphenol A (TBBPA) in Environmental Matrices

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the extraction, clean-up, and analysis of Tetrabromobisphenol A (TBBPA), a widely used brominated flame retardant, in various environmental samples. The protocols are designed to deliver reliable and reproducible results for monitoring the environmental fate and exposure levels of this compound.

Introduction

Tetrabromobisphenol A (TBBPA) is a high-production-volume chemical used extensively as a flame retardant in electronic circuit boards, plastics, and textiles.[1][2] Its widespread use has led to its ubiquitous presence in the environment, with detectable levels in soil, sediment, water, and biota.[3] Concerns over its potential as an endocrine disruptor and its adverse effects on human health and wildlife necessitate robust and sensitive analytical methods for its detection and quantification in environmental matrices.[4][5] TBBPA has been shown to interfere with estrogen and thyroid hormone signaling and can impact various cellular pathways.[3][4][6]

This document outlines detailed protocols for the sample preparation of soil, sediment, water, and biota for TBBPA analysis primarily using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Experimental Protocols

Sample Preparation of Soil and Sediment

This protocol details the extraction and clean-up of TBBPA from solid matrices such as soil and sediment.

Materials:

• Pressurized Liquid Extraction (PLE) system

• Solid Phase Extraction (SPE) cartridges (e.g., Silica (B1680970), Florisil)

• Extraction solvents: n-hexane, dichloromethane (B109758) (DCM), acetone, methyl tert-butyl ether (MTBE)

• Drying agent: Anhydrous sodium sulfate

• Concentration system (e.g., rotary evaporator or nitrogen evaporator)

• Vortex mixer

• Centrifuge

Procedure:

• Sample Pre-treatment: Air-dry the soil or sediment sample and sieve to remove large debris. Homogenize the sample by grinding.

• Pressurized Liquid Extraction (PLE):

  • Mix approximately 5-10 g of the homogenized sample with a drying agent like anhydrous sodium sulfate.

  • Pack the mixture into a PLE cell.

  • Extract the sample using a mixture of n-hexane and dichloromethane (e.g., 1:1 v/v) at elevated temperature (e.g., 100°C) and pressure (e.g., 1500 psi).

  • Perform static extraction for 5-10 minutes, followed by a flush with the solvent. Repeat for 2-3 cycles.

• Concentration: Collect the extract and concentrate it to a small volume (approximately 1-2 mL) using a rotary evaporator or a gentle stream of nitrogen.

• Clean-up using Solid Phase Extraction (SPE):

  • Condition a silica or Florisil SPE cartridge with n-hexane.

  • Load the concentrated extract onto the cartridge.

  • Wash the cartridge with n-hexane to remove interfering non-polar compounds.

  • Elute the TBBPA fraction with a more polar solvent mixture, such as n-hexane:dichloromethane (e.g., 70:30 v/v) or acetone.[7]

• Final Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a suitable solvent (e.g., methanol (B129727) or mobile phase) for LC-MS/MS analysis. For GC-MS analysis, a derivatization step is typically required.

Sample Preparation of Water

This protocol is suitable for the extraction of TBBPA from various water samples, including surface water, groundwater, and wastewater.

Materials:

• Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB, C18)

• SPE manifold

• Extraction solvents: methanol, dichloromethane (DCM), ethyl acetate

• Acids for pH adjustment (e.g., hydrochloric acid)

• Concentration system (e.g., nitrogen evaporator)

Procedure:

• Sample Pre-treatment: Filter the water sample (e.g., using a 0.45 µm filter) to remove suspended particles. Acidify the sample to a pH of approximately 2-3 with hydrochloric acid.

• Solid Phase Extraction (SPE):

  • Condition an Oasis HLB or C18 SPE cartridge sequentially with methanol and acidified deionized water.

  • Load the water sample (e.g., 500 mL) onto the cartridge at a flow rate of 5-10 mL/min.

  • After loading, wash the cartridge with deionized water to remove salts and other polar interferences.

  • Dry the cartridge under vacuum or with a stream of nitrogen for at least 30 minutes.

• Elution: Elute TBBPA from the cartridge using a suitable solvent such as methanol or a mixture of dichloromethane and ethyl acetate.

• Concentration and Reconstitution: Concentrate the eluate to near dryness under a gentle stream of nitrogen and reconstitute the residue in a small volume of mobile phase for LC-MS/MS analysis.

Sample Preparation of Biota (e.g., Fish Tissue)

This protocol describes the extraction and clean-up of TBBPA from biological tissues.

Materials:

• Homogenizer

• Centrifuge

• Extraction solvents: n-hexane, dichloromethane (DCM), acetonitrile

• Lipid removal sorbents (e.g., Florisil, silica gel with sulfuric acid)

• Gel Permeation Chromatography (GPC) system (optional)

• Concentration system

Procedure:

• Sample Homogenization: Homogenize the tissue sample (e.g., 1-5 g) with a drying agent like anhydrous sodium sulfate.

• Extraction:

  • Perform solvent extraction using a mixture of n-hexane and dichloromethane or acetonitrile.

  • Homogenize or sonicate the sample with the solvent, then centrifuge to separate the solvent layer. Repeat the extraction 2-3 times.

• Lipid Removal:

  • Acid Treatment: For fatty samples, a lipid removal step is crucial. This can be achieved by partitioning the extract with concentrated sulfuric acid.

  • SPE Clean-up: Alternatively, use a Florisil or acid-treated silica gel column to remove lipids.

  • Gel Permeation Chromatography (GPC): GPC is another effective technique for separating lipids from the analytes.

• Further Clean-up: A subsequent clean-up step using a silica or Florisil SPE cartridge may be necessary to remove remaining interferences, following a similar procedure as described for soil and sediment samples.

• Final Concentration and Analysis: Concentrate the final extract and reconstitute it in a suitable solvent for instrumental analysis. Derivatization is necessary for GC-MS analysis.[8]

Data Presentation

The following tables summarize typical quantitative data for TBBPA analysis in various environmental matrices.

Table 1: Recovery of TBBPA from Different Environmental Matrices

Matrix	Extraction Method	Clean-up Method	Recovery (%)	Reference
Sediment	Pressurized Liquid Extraction	Silica SPE	90 - 98	[9]
Sewage Sludge	Pressurized Liquid Extraction	Silica SPE	90 - 98	[9]
Soil	Ultrasonic Extraction	LC-Si Cartridge	78 - 124	[7]
Water	Solid Phase Extraction (HLB)	-	> 80	[10]
Marine Sediment	Solvent Extraction	-	> 95	[11][12]
Plant (Maize)	Ultrasonic Extraction	HLB and Silica Column	69 ± 4	[13]

Table 2: Limits of Detection (LOD) and Quantification (LOQ) for TBBPA Analysis

Matrix	Analytical Method	LOD	LOQ	Reference
Sediment	HPLC-MS/MS	-	0.05 ng/g	[14]
Sludge	HPLC-MS/MS	-	0.05 ng/g	[14]
Water	HPLC-MS/MS	0.90 - 2.10 x 10⁻³ ng/mL	-	[10]
Soil	UPLC-MS/MS	-	0.22 - 8.8 pg/g	[7]
Air	GC-MS	0.04 pg/m³	-	[8]
Plant (Maize)	GC/MS	4.10 ng/g	-	[13]

Visualizations

Experimental Workflow

Caption: General workflow for TBBPA analysis in environmental samples.

TBBPA Signaling Pathway Interactions

Caption: TBBPA's interactions with key cellular signaling pathways.

References

• 1. ewg.org [ewg.org]
• 2. Usage and Action mechanisms of TBBPA_Chemicalbook [chemicalbook.com]
• 3. Tetrabromobisphenol A - Wikipedia [en.wikipedia.org]
• 4. A Review on Tetrabromobisphenol A: Human Biomonitoring, Toxicity, Detection and Treatment in the Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Toxic Effects of Tetrabromobisphenol A: Focus on Endocrine Disruption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mechanism of Action of Tetrabromobisphenol A | Encyclopedia MDPI [encyclopedia.pub]
• 7. researchgate.net [researchgate.net]
• 8. digitalcommons.uri.edu [digitalcommons.uri.edu]
• 9. Investigation of extraction procedures and HPLC-DAD/MS for the determination of the brominated flame retardant tetrabromobisphenol A bis(2,3-dibromopropylether) in environmental samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. LC-ESI-MS-MS method for the analysis of tetrabromobisphenol A in sediment and sewage sludge - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. library.dphen1.com [library.dphen1.com]

Application Notes and Protocols for Environmental Monitoring of 2,3,4,5-Tetrabromobenzoic acid using 2,3,4,5-Tetrabromobenzoic acid-13C6

Introduction

2,3,4,5-Tetrabromobenzoic acid (TBBA) is a metabolite of the brominated flame retardant 2-ethylhexyl-2,3,4,5-tetrabromobenzoate (TBB), a component of flame retardant mixtures like Firemaster® 550. Due to the widespread use of these flame retardants in consumer products, there is a growing concern about their environmental fate and potential human exposure. Monitoring TBBA in various environmental matrices is crucial for assessing the extent of contamination and understanding exposure pathways. The use of a stable isotope-labeled internal standard, such as 2,3,4,5-Tetrabromobenzoic acid-13C6, is essential for accurate and precise quantification of TBBA, as it effectively compensates for matrix effects and variations in sample preparation and analysis.

This document provides detailed application notes and protocols for the analysis of 2,3,4,5-Tetrabromobenzoic acid in various environmental matrices using an isotope dilution method with 2,3,4,5-Tetrabromobenzoic acid-13C6 as an internal standard.

Physicochemical Properties

Property	Value
Chemical Formula	C₇H₂Br₄O₂
Molecular Weight	441.70 g/mol
Appearance	Solid

Internal Standard

Compound	Chemical Formula
2,3,4,5-Tetrabromobenzoic acid-13C6	¹³C₆H₂Br₄O₂

Application Note 1: Analysis of 2,3,4,5-Tetrabromobenzoic Acid in Water Samples

This method describes the determination of 2,3,4,5-Tetrabromobenzoic acid in water samples, such as groundwater, surface water, and wastewater, using solid-phase extraction (SPE) followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) with isotope dilution.

Quantitative Data Summary

Parameter	Matrix	Method	Reported Value	Reference
Limit of Detection (LOD)	Drinking Water	LC-MS/MS	0.6 - 5.4 ng/L (for similar PFAS compounds)	[1]
Limit of Quantitation (LOQ)	Drinking Water	LC-MS/MS	5 - 200 ng/L (calibration range for similar PFAS compounds)	[1]
Recovery	Wastewater	SPE-LC-MS/MS	84 - 113% (for similar PFAS compounds)	[1]

Experimental Protocol

1. Materials and Reagents

• 2,3,4,5-Tetrabromobenzoic acid analytical standard

• 2,3,4,5-Tetrabromobenzoic acid-13C6 internal standard solution (e.g., in methanol)[2][3]

• Methanol (B129727), HPLC grade

• Acetonitrile (B52724), HPLC grade

• Formic acid, LC-MS grade

• Ammonium formate (B1220265)

• Ultrapure water

• Solid-Phase Extraction (SPE) cartridges (e.g., Oasis MAX or MCX)

2. Sample Preparation (Solid-Phase Extraction)

• Filter the water sample (e.g., 500 mL) through a glass fiber filter to remove suspended particles.

• Add a known amount of 2,3,4,5-Tetrabromobenzoic acid-13C6 internal standard solution to the water sample and mix thoroughly.

• Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of ultrapure water.

• Load the water sample onto the SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Wash the cartridge with 5 mL of ultrapure water to remove interferences.

• Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

• Elute the analyte and internal standard with 5 mL of methanol containing 5% formic acid.

• Evaporate the eluate to near dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume (e.g., 0.5 mL) of the initial mobile phase.

3. LC-MS/MS Analysis

• Liquid Chromatography (LC)

  • Column: C18 reverse-phase column (e.g., 150 mm x 2.1 mm, 4 µm)[4]

  • Mobile Phase A: 10 mM Ammonium formate in water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: Start with a low percentage of B, ramp up to a high percentage of B to elute the analyte, and then return to initial conditions for equilibration.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 10 µL

• Mass Spectrometry (MS/MS)

  • Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode

  • Multiple Reaction Monitoring (MRM) Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)
2,3,4,5-Tetrabromobenzoic acid	436.6	392.6 (Quantifier), 79 (Qualifier)
2,3,4,5-Tetrabromobenzoic acid-13C6	442.6	398.6 (Quantifier)

4. Quantification The concentration of 2,3,4,5-Tetrabromobenzoic acid in the sample is determined by calculating the peak area ratio of the native analyte to the 13C6-labeled internal standard and comparing this to a calibration curve prepared with known concentrations of the analytical standard and a constant concentration of the internal standard.

Experimental Workflow for Water Analysis

Caption: Workflow for the analysis of 2,3,4,5-Tetrabromobenzoic acid in water.

Application Note 2: Analysis of 2,3,4,5-Tetrabromobenzoic Acid in Soil and Sediment Samples

This method outlines the procedure for the extraction and quantification of 2,3,4,5-Tetrabromobenzoic acid in soil and sediment samples using solvent extraction followed by LC-MS/MS with isotope dilution.

Quantitative Data Summary

Parameter	Matrix	Method	Reported Value	Reference
Method Limit of Quantification (MLOQ)	Sediment/Sludge	HPLC-ESI-MS/MS	0.02 - 0.15 ng/g (for similar brominated compounds)	[4]
Recovery	Spiked Sediment/Sludge	HPLC-ESI-MS/MS	70 - 105% (for similar brominated compounds)	[4]
Recovery	Spiked Soil	Modified Soxhlet Extraction-HPLC-UV	85 - 100% (for 2,4-D, a similar acidic herbicide)	[5]

Experimental Protocol

1. Materials and Reagents

• 2,3,4,5-Tetrabromobenzoic acid analytical standard

• 2,3,4,5-Tetrabromobenzoic acid-13C6 internal standard solution[2][3]

• Acetonitrile, HPLC grade

• Methanol, HPLC grade

• Methyl tert-butyl ether (MTBE)

• Sodium hydroxide (B78521) solution

• Hydrochloric acid

• Anhydrous sodium sulfate

• Solid-Phase Extraction (SPE) cartridges (e.g., LC-Si)

2. Sample Preparation

• Air-dry the soil or sediment sample and sieve to remove large debris.

• Weigh approximately 5 g of the homogenized sample into a centrifuge tube.

• Spike the sample with a known amount of 2,3,4,5-Tetrabromobenzoic acid-13C6 internal standard solution and vortex to mix.

• Add 10 mL of a suitable extraction solvent (e.g., acetonitrile or MTBE) and sonicate for 15-30 minutes.

• Centrifuge the sample and collect the supernatant.

• Repeat the extraction step twice more and combine the supernatants.

• For cleanup, the combined extract can be passed through a SPE cartridge (e.g., LC-Si). Condition the cartridge with the appropriate solvents, load the sample, wash with a non-polar solvent, and elute the analytes with a more polar solvent mixture (e.g., MTBE:dichloromethane).[4]

• Evaporate the eluate to near dryness and reconstitute in the initial mobile phase.

3. LC-MS/MS Analysis The LC-MS/MS parameters are the same as described in Application Note 1 for water samples.

4. Quantification The concentration of 2,3,4,5-Tetrabromobenzoic acid is calculated using the isotope dilution method as described for water samples.

Experimental Workflow for Soil/Sediment Analysis

Caption: Workflow for the analysis of 2,3,4,5-Tetrabromobenzoic acid in soil/sediment.

Application Note 3: Analysis of 2,3,4,5-Tetrabromobenzoic Acid in Biota Samples (e.g., Fish Tissue)

This method is for the determination of 2,3,4,5-Tetrabromobenzoic acid in biological tissues.

Quantitative Data Summary

Parameter	Matrix	Method	Reported Value	Reference
Recovery	Rat Urine	SPE-LC-MS/MS	79 ± 9%	[6]
Recovery	Rat Serum	Not specified	Not specified	[7]

Experimental Protocol

1. Materials and Reagents

• Same as for soil and water analysis.

• Homogenizer

2. Sample Preparation

• Homogenize the tissue sample.

• Weigh approximately 1 g of the homogenized tissue into a centrifuge tube.

• Spike with a known amount of 2,3,4,5-Tetrabromobenzoic acid-13C6 internal standard.

• Perform a liquid-liquid extraction with a suitable solvent system (e.g., acetonitrile followed by salting out with NaCl).

• The subsequent cleanup and concentration steps are similar to those for soil and sediment samples.

3. LC-MS/MS Analysis and Quantification The LC-MS/MS parameters and quantification method are the same as described in the previous application notes.

Principle of Isotope Dilution

Caption: Principle of isotope dilution for accurate quantification.

References

• 1. food.ec.europa.eu [food.ec.europa.eu]
• 2. 2,3,4,5-Tetrabromobenzoic Acid-13C6 | LGC Standards [lgcstandards.com]
• 3. advatechgroup.com [advatechgroup.com]
• 4. library.dphen1.com [library.dphen1.com]
• 5. Rapid analysis of 2,4-D in soil samples by modified Soxhlet apparatus using HPLC with UV detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Urinary Tetrabromobenzoic Acid (TBBA) as a Biomarker of Exposure to the Flame Retardant Mixture Firemaster® 550 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application of ¹³C-Labeled Standards in Human Biomonitoring: A Guide for Researchers

The use of ¹³C-labeled internal standards in human biomonitoring (HBM) has become the gold standard for the accurate quantification of xenobiotics and their metabolites. This approach, primarily utilized with isotope dilution mass spectrometry (IDMS), offers unparalleled precision by correcting for variations in sample preparation, matrix effects, and instrument response. These application notes provide detailed protocols and quantitative data for the analysis of common environmental contaminants in human matrices, tailored for researchers, scientists, and drug development professionals.

The inherent chemical and physical similarity of ¹³C-labeled standards to their native counterparts ensures they behave almost identically during extraction, chromatography, and ionization.[1][2] This co-elution and similar ionization response allow for the mitigation of analytical variability, leading to more reliable and reproducible results, which are critical for assessing human exposure to a wide range of chemicals.[1][2]

Core Principles of Isotope Dilution Mass Spectrometry (IDMS)

IDMS is a powerful analytical technique that relies on the addition of a known amount of an isotopically labeled version of the analyte of interest to a sample prior to analysis.[1] The ratio of the signal from the native analyte to the labeled standard is then used to calculate the concentration of the native analyte in the sample. This method effectively compensates for losses during sample processing and fluctuations in instrument performance.

Below are detailed application notes and protocols for the analysis of several key classes of xenobiotics in human biomonitoring.

Application Note 1: Analysis of Mycotoxins in Human Urine by LC-MS/MS

Mycotoxins are toxic secondary metabolites produced by fungi that can contaminate food and feed.[3] Human exposure to mycotoxins is a significant health concern, and biomonitoring of their urinary biomarkers is crucial for exposure assessment.[4][5] The use of ¹³C-labeled internal standards is essential for accurate quantification due to the complexity of the urine matrix.[4][6]

Experimental Protocol

This protocol describes an online solid-phase extraction (SPE) coupled with ultra-high-performance liquid chromatography-tandem mass spectrometry (UHPLC-MS/MS) for the determination of multiple mycotoxins in human urine.[5]

1. Sample Preparation:

• Thaw frozen human urine samples to room temperature and vortex for 1 minute to ensure homogeneity.

• Transfer a 297 µL aliquot of the urine sample to a 1.5 mL microcentrifuge tube.

• Add 3 µL of a working solution containing the ¹³C-labeled internal standards.

• Vortex the sample vigorously for 30 seconds.

• Centrifuge the sample at 15,000 x g for 10 minutes to pellet any particulate matter.

• Transfer the supernatant to an autosampler vial for analysis.[5]

2. LC-MS/MS Analysis:

• LC System: UHPLC system with online SPE capabilities.

• SPE Cartridge: Oasis HLB or similar polymeric reversed-phase material.

• Analytical Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium (B1175870) formate.

• Mobile Phase B: Methanol with 0.1% formic acid.

• Gradient: A typical gradient would start at a low percentage of mobile phase B, ramp up to a high percentage to elute the analytes, and then return to initial conditions for equilibration.

• MS System: Triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode with electrospray ionization (ESI) in both positive and negative modes.

Workflow for Mycotoxin Analysis in Human Urine

Caption: Workflow for Mycotoxin Analysis in Human Urine.

Quantitative Data

The following table summarizes the performance of a validated online SPE-UHPLC-MS/MS method for the analysis of mycotoxins in human urine using ¹³C-labeled internal standards.

Analyte	¹³C-Labeled IS	LOD (ng/mL)	LOQ (ng/mL)	Recovery (%)	Reference
Aflatoxin M₁ (AFM₁)	¹³C₁₇-AFM₁	0.007	0.023	95-105	[5]
Ochratoxin A (OTA)	¹³C₂₀-OTA	0.004	0.012	98-102	[5]
Fumonisin B₁ (FB₁)	¹³C₃₄-FB₁	0.004	0.014	90-110	[5]
Zearalenone (ZEN)	¹³C₁₈-ZEN	0.010	0.033	92-108	[5]
Deoxynivalenol (DON)	¹³C₁₅-DON	-	-	-	[6]

Note: Data is compiled from various sources and may have been generated under slightly different experimental conditions.

Application Note 2: Analysis of Per- and Polyfluoroalkyl Substances (PFAS) in Human Serum/Plasma by LC-MS/MS

PFAS are a group of synthetic chemicals used in a wide range of industrial and consumer products.[7] Their persistence and potential for adverse health effects have made them a focus of human biomonitoring programs.[7] EPA Method 1633 provides a standardized approach for the analysis of PFAS in various matrices, including biological tissues, using isotope dilution.[8][9]

Experimental Protocol

This protocol is based on the principles of EPA Method 1633 for the analysis of PFAS in human serum or plasma.[8][9]

1. Sample Preparation:

• To a 50 µL aliquot of serum or plasma, add a solution containing ¹³C-labeled extracted internal standards (EIS).[10]

• Add formic acid to the sample.[10]

• The sample is then subjected to solid-phase extraction (SPE) for cleanup and concentration. A weak anion exchange (WAX) SPE cartridge is commonly used.

• The analytes are eluted from the SPE cartridge, and the eluate is concentrated.

• Prior to injection, a non-extracted internal standard (NIS) solution is added to the final extract to monitor instrument performance.[6][7]

2. LC-MS/MS Analysis:

• LC System: UHPLC system.

• Analytical Column: A C18 reversed-phase column.

• Mobile Phase A: 2 mM ammonium acetate (B1210297) in water.[11]

• Mobile Phase B: 2 mM ammonium acetate in acetonitrile.[11]

• Gradient: A gradient elution is used to separate the various PFAS compounds.

• MS System: Triple quadrupole mass spectrometer operating in MRM mode with negative electrospray ionization.

Workflow for PFAS Analysis in Human Serum/Plasma

Caption: Workflow for PFAS Analysis in Human Serum/Plasma.

Quantitative Data

The following table presents typical performance data for the analysis of selected PFAS in human serum using ¹³C-labeled internal standards.

Analyte	¹³C-Labeled IS	LOD (ng/mL)	LOQ (ng/mL)	Recovery (%)	Reference
PFOA	¹³C₈-PFOA	0.4	1.0	>80	[12]
PFOS	¹³C₄-PFOS	0.4	-	>80	[12]
PFHxS	¹⁸O₂-PFHxS	-	-	85-115	[13]
PFNA	¹³C₉-PFNA	-	-	-	[13]
PFDA	¹³C₉-PFDA	-	-	-	[13]

Note: Data is compiled from various sources and may have been generated under slightly different experimental conditions.

Application Note 3: Analysis of Polycyclic Aromatic Hydrocarbons (PAHs) in Human Urine/Serum by GC-MS/MS or LC-MS/MS

PAHs are a class of chemicals that are formed during the incomplete burning of organic materials.[14] Human exposure is widespread, and some PAHs are known carcinogens.[15] Biomonitoring of PAH metabolites in urine or the parent compounds in serum is used to assess exposure.[15][16] The use of ¹³C-labeled internal standards is crucial for achieving the low detection limits required for biomonitoring.[14]

Experimental Protocol (Urine)

This protocol is based on a CDC method for the analysis of hydroxylated PAH metabolites in urine.[17]

1. Sample Preparation:

• To a urine sample, add a buffer and β-glucuronidase/arylsulfatase to deconjugate the PAH metabolites.

• Add the ¹³C-labeled internal standard solution.

• The sample is then subjected to online SPE for cleanup and concentration.

• The analytes are eluted from the SPE column directly into the LC-MS/MS system.

Experimental Protocol (Serum)

This protocol outlines a general procedure for the analysis of parent PAHs in serum by GC-MS/MS.[15]

1. Sample Preparation:

• To a serum sample, add the ¹³C-labeled internal standard solution.

• Perform a liquid-liquid extraction (LLE) with an organic solvent (e.g., hexane).

• The organic extract is then concentrated and may be subjected to further cleanup using SPE.

• The final extract is reconstituted in a suitable solvent for GC-MS/MS analysis.

2. GC-MS/MS Analysis:

• GC System: Gas chromatograph with a suitable capillary column (e.g., DB-5ms).

• MS System: Triple quadrupole or high-resolution mass spectrometer operating in selected ion monitoring (SIM) or MRM mode.

Logical Relationship for PAH Analysis

Caption: Logical Relationship for PAH Biomonitoring.

Quantitative Data

The following table provides typical performance data for the analysis of PAHs in human matrices.

Analyte	Matrix	¹³C-Labeled IS	LOD (ng/mL)	LOQ (ng/mL)	Recovery (%)	Reference
Naphthalene	Serum	¹³C₁₀-Naphthalene	-	-	-	[15]
Phenanthrene	Serum	¹³C₁₄-Phenanthrene	-	-	-	[15]
Pyrene	Serum	¹³C₁₆-Pyrene	-	-	-	[15]
Benzo[a]pyrene	Serum	¹³C₂₀-Benzo[a]pyrene	-	-	-	[15]
1-Hydroxypyrene	Urine	¹³C₁₆-1-Hydroxypyrene	0.01-0.1	-	91.7-103.6	[16]

Note: Data is compiled from various sources and may have been generated under slightly different experimental conditions.

Application Note 4: Analysis of Pesticides in Human Serum/Plasma or Urine by LC-MS/MS or GC-MS/MS

Human exposure to pesticides is a global health concern.[7][18] Biomonitoring of pesticide residues and their metabolites in human matrices is essential for assessing exposure and potential health risks.[7][19] Isotope dilution methods using ¹³C-labeled standards provide the accuracy needed for these low-level analyses.[7]

Experimental Protocol (General)

The choice of analytical method (LC-MS/MS or GC-MS/MS) and sample preparation procedure depends on the specific pesticide class and the biological matrix.

1. Sample Preparation (Urine):

• For many pesticide metabolites, an enzymatic hydrolysis step is required to deconjugate them.

• This is typically followed by liquid-liquid extraction (LLE) or solid-phase extraction (SPE).

• ¹³C-labeled internal standards are added at the beginning of the sample preparation process.

2. Sample Preparation (Serum/Plasma):

• For parent pesticides, a protein precipitation step followed by LLE or SPE is common.

• ¹³C-labeled internal standards are added prior to extraction.

3. Instrumental Analysis:

• LC-MS/MS: Suitable for more polar pesticides and their metabolites. A C18 or other appropriate reversed-phase column is typically used with a triple quadrupole mass spectrometer in MRM mode.

• GC-MS/MS: Ideal for more volatile and less polar pesticides. A derivatization step may be necessary for some analytes to improve their chromatographic properties.

General Workflow for Pesticide Analysis

Caption: General Workflow for Pesticide Biomonitoring.

Quantitative Data

The following table provides examples of performance data for the analysis of pesticide biomarkers in human urine.

Analyte Class	Representative Analyte	¹³C-Labeled IS	LOD (pg/mL)	Reference
Organochlorine	p,p'-DDE	¹³C₁₂-p,p'-DDE	5.8 - 89	[7]
Organophosphate	Chlorpyrifos-methyl	-	-	[7]
Pyrethroid	3-PBA	-	-	[19]
Neonicotinoid	6-Chloronicotinic acid	-	-	[19]

Note: Specific quantitative data for a wide range of pesticides is highly method and analyte dependent. The provided LOD range is for a class of persistent pesticides.

Conclusion

The use of ¹³C-labeled internal standards in conjunction with mass spectrometry is a cornerstone of modern human biomonitoring. This approach provides the accuracy, precision, and sensitivity required to quantify low levels of environmental contaminants and their metabolites in complex biological matrices. The protocols and data presented here serve as a guide for researchers in developing and implementing robust analytical methods for exposure assessment.

References

• 1. lcms.cz [lcms.cz]
• 2. HPLC Analysis and Risk Assessment of 15 Priority PAHs in Human Blood Serum of COPD Patient from Urban and Rural Areas, Iasi (Romania) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lcms.cz [lcms.cz]
• 4. Quantitative determination of mycotoxins in urine by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Development of a multi-mycotoxin LC-MS/MS method for the determination of biomarkers in pig urine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. hh-ra.org [hh-ra.org]
• 8. researchgate.net [researchgate.net]
• 9. epa.gov [epa.gov]
• 10. wwwn.cdc.gov [wwwn.cdc.gov]
• 11. lcms.cz [lcms.cz]
• 12. Development and validation of the UHPLC-MS/MS method for the quantitative determination of 25 PFAS in dried blood spots - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Using 13C-labeled Standards and ID-HRMS for Low-Level PAH Determination in Water and Tissue Samples [isotope.com]
• 15. Human biomonitoring of serum polycyclic aromatic hydrocarbons and oxygenated derivatives by gas chromatography coupled with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. fda.gov [fda.gov]
• 18. Global Evidence on Monitoring Human Pesticide Exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Assessment of exposure to pesticides: residues in 24 h duplicate diets versus their metabolites in 24 h urine using suspect screening and target analysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocol for the Quantification of 2,3,4,5-Tetrabromobenzoic Acid in Water Samples using Isotope Dilution LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3,4,5-Tetrabromobenzoic acid (TBBA) is a metabolite of the brominated flame retardant 2-ethylhexyl-2,3,4,5-tetrabromobenzoate (TBB), a component of flame retardant mixtures like Firemaster® 550. Due to the widespread use of these flame retardants, there is a growing concern about the presence of their metabolites in the environment, particularly in water sources. Monitoring the levels of TBBA in water is crucial for assessing environmental contamination and human exposure.

This document provides a detailed protocol for the quantitative analysis of 2,3,4,5-tetrabromobenzoic acid in water samples. The method utilizes solid-phase extraction (SPE) for sample pre-concentration and cleanup, followed by analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with isotope dilution for accurate quantification. The use of 2,3,4,5-Tetrabromobenzoic acid-13C6 as an internal standard (IS) corrects for matrix effects, recovery losses, and instrument variability, ensuring high accuracy and precision.[1][2]

Principle of the Method

A known amount of the isotopically labeled internal standard, 2,3,4,5-Tetrabromobenzoic acid-13C6, is added to a water sample. The sample is then passed through a solid-phase extraction (SPE) cartridge to extract and concentrate the analyte and the internal standard. After elution from the cartridge, the extract is analyzed by LC-MS/MS. The analyte is separated from other components in the sample by liquid chromatography and detected by a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode. Quantification is achieved by comparing the peak area ratio of the native analyte to the labeled internal standard against a calibration curve.

Materials and Reagents

3.1. Standards and Chemicals

• 2,3,4,5-Tetrabromobenzoic acid (TBBA), analytical standard (≥98% purity)

• 2,3,4,5-Tetrabromobenzoic acid-13C6 (TBBA-13C6), as internal standard (≥99% purity)[3]

• Methanol (B129727), HPLC or LC-MS grade

• Acetonitrile, HPLC or LC-MS grade

• Water, HPLC or LC-MS grade

• Formic acid, LC-MS grade

• Ammonium hydroxide, analytical grade

• Ascorbic acid (for sample preservation)

• Nitrogen gas, high purity

3.2. Equipment and Consumables

• Liquid chromatograph coupled to a tandem mass spectrometer (LC-MS/MS) with an electrospray ionization (ESI) source

• Solid-phase extraction (SPE) manifold

• SPE cartridges (e.g., Oasis HLB or equivalent)

• Analytical balance

• pH meter

• Vortex mixer

• Centrifuge

• Sample vials, amber glass with PTFE-lined caps

• Volumetric flasks and pipettes

• Syringe filters (0.22 µm)

• Glass fiber filters (0.7 µm)

• Sample collection bottles, amber glass, pre-cleaned

Experimental Protocol

4.1. Standard Solution Preparation

• Primary Stock Solutions (100 µg/mL): Accurately weigh approximately 1 mg of TBBA and TBBA-13C6 into separate 10 mL volumetric flasks. Dissolve in methanol and bring to volume.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the primary stock solutions with methanol to create calibration standards and spiking solutions.

• Internal Standard Spiking Solution (e.g., 1 µg/mL): Dilute the TBBA-13C6 primary stock solution with methanol.

4.2. Sample Collection and Preservation

• Collect water samples in pre-cleaned amber glass bottles.[4]

• To prevent degradation of the analyte, add ascorbic acid to the sample at the time of collection to a final concentration of approximately 100 mg/L to quench residual chlorine.

• Store samples at 4°C and protect from light. Samples should be extracted within 7 days of collection.[5]

4.3. Sample Preparation (Solid-Phase Extraction)

• Spiking: To a 100 mL water sample, add a known amount of the TBBA-13C6 internal standard spiking solution (e.g., 100 µL of a 1 µg/mL solution to achieve a concentration of 1 µg/L).

• Conditioning: Condition an SPE cartridge by passing 5 mL of methanol followed by 5 mL of LC-MS grade water.

• Loading: Load the spiked water sample onto the SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Washing: Wash the cartridge with 5 mL of water to remove interfering substances.

• Drying: Dry the cartridge under a gentle stream of nitrogen for 10-15 minutes.

• Elution: Elute the retained analytes with 5 mL of methanol into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the initial mobile phase composition (e.g., 90:10 water:acetonitrile with 0.1% formic acid).

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial.

4.4. LC-MS/MS Analysis

• Liquid Chromatography (LC) Conditions:

  • Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size) is suitable for separation.[6]

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: A typical gradient would start at 10% B, ramp to 95% B over 8 minutes, hold for 2 minutes, and then return to initial conditions for equilibration.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 40°C

• Mass Spectrometry (MS/MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.

  • MRM Transitions: The precursor and product ions for both TBBA and TBBA-13C6 need to be optimized. The deprotonated molecule [M-H]- is typically the precursor ion.

Table 1: Proposed MRM Transitions for TBBA and TBBA-13C6

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Collision Energy (eV)
2,3,4,5-Tetrabromobenzoic acid (TBBA)	434.7	To be determined	To be determined	To be optimized
2,3,4,5-Tetrabromobenzoic acid-13C6 (TBBA-13C6)	440.7	To be determined	To be determined	To be optimized

Note: The exact m/z values for product ions and optimal collision energies must be determined experimentally by infusing standard solutions of TBBA and TBBA-13C6 into the mass spectrometer.

Data Presentation and Quality Control

5.1. Calibration and Quantification

• A calibration curve is constructed by plotting the peak area ratio of TBBA to TBBA-13C6 against the concentration of TBBA in the calibration standards.

• The concentration of TBBA in the water samples is then calculated using the regression equation from the calibration curve.

5.2. Method Validation Parameters

The following table summarizes typical performance characteristics that should be established during method validation in the user's laboratory. These values are based on performance data from similar analytical methods for organic micropollutants in water.[7][8]

Table 2: Typical Method Performance Characteristics

Parameter	Typical Range
Linearity (R²)	> 0.995
Method Detection Limit (MDL)	0.1 - 1.0 ng/L
Limit of Quantification (LOQ)	0.3 - 3.0 ng/L
Accuracy (Recovery)	80 - 120%
Precision (RSD)	< 15%
Matrix Effect	Monitored by internal standard; should be within acceptable limits (e.g., 80-120%)

5.3. Quality Control Samples

• Method Blank: An aliquot of reagent water carried through the entire analytical procedure to check for contamination.

• Laboratory Fortified Blank (LFB): A reagent water sample spiked with a known concentration of TBBA to assess method accuracy.

• Matrix Spike/Matrix Spike Duplicate (MS/MSD): Aliquots of a real water sample spiked with a known concentration of TBBA to evaluate the effect of the sample matrix on the analytical results.

Workflow Diagram

The following diagram illustrates the experimental workflow for the analysis of 2,3,4,5-Tetrabromobenzoic acid in water samples.

Caption: Experimental workflow for water sample analysis.

Signaling Pathway Diagram

Not applicable for this analytical protocol.

Conclusion

The described isotope dilution LC-MS/MS method provides a robust and sensitive approach for the quantification of 2,3,4,5-tetrabromobenzoic acid in water samples. The use of a stable isotope-labeled internal standard ensures high accuracy and minimizes the impact of matrix effects, making it suitable for the analysis of various water matrices. Proper method validation is essential to ensure the reliability of the generated data.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2,3,4,5-Tetrabromobenzoic Acid-13C6 | LGC Standards [lgcstandards.com]
• 4. epa.gov [epa.gov]
• 5. alsenvironmental.co.uk [alsenvironmental.co.uk]
• 6. agilent.com [agilent.com]
• 7. Multiclass determination of 66 organic micropollutants in environmental water samples by fast gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Development of a LC-MS/MS method for the determination of tetrabromobisphenol A-bis(2,3-dibromo-2-methylpropyl ether) and co-occurring brominated flame retardant in building insulation foam and environmental matrices - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Analysis of 2,3,4,5-Tetrabromobenzoic Acid in Sewage Sludge

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3,4,5-Tetrabromobenzoic acid (TBBA) is a metabolite of the brominated flame retardant 2-ethylhexyl-2,3,4,5-tetrabromobenzoate (TBB), a major component of the Firemaster® 550 mixture.[1][2][3] Brominated flame retardants (BFRs) are a class of chemicals added to a wide variety of consumer products, including electronics, furniture, and textiles, to reduce their flammability.[4][5][6] Due to their persistence and potential for bioaccumulation, BFRs and their metabolites are of growing environmental and health concern.[5][6] Sewage sludge, a byproduct of wastewater treatment, can act as a sink for these persistent organic pollutants.[7][8][9] Monitoring the levels of TBBA in sewage sludge is crucial for understanding the environmental fate of its parent BFRs and assessing the potential risks associated with sludge disposal and reuse.

This application note provides a detailed protocol for the extraction, cleanup, and quantification of 2,3,4,5-tetrabromobenzoic acid in sewage sludge samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Data Presentation

Limited quantitative data for 2,3,4,5-tetrabromobenzoic acid specifically in sewage sludge is available in the public literature. The following table presents hypothetical data for TBBA and reported concentrations of a related brominated flame retardant, Tetrabromobisphenol A (TBBPA), to illustrate typical concentration ranges found in sewage sludge from municipal wastewater treatment plants.

Analyte	Sample Type	Concentration Range (ng/g dry weight)	Mean Concentration (ng/g dry weight)	Reference
2,3,4,5-Tetrabromobenzoic Acid	Municipal Sewage Sludge	5 - 50 (Hypothetical)	20 (Hypothetical)	N/A
Tetrabromobisphenol A (TBBPA)	Municipal Sewage Sludge	Not Detected - 220	58	[7][8]

Experimental Protocols

This protocol outlines a robust method for the determination of 2,3,4,5-tetrabromobenzoic acid in sewage sludge, adapted from established methods for the analysis of brominated flame retardants in solid environmental matrices.

Sample Preparation and Handling

• Sample Collection : Collect representative sewage sludge samples from wastewater treatment plants in amber glass containers.

• Storage : Transport samples to the laboratory on ice and store at -20°C until analysis to minimize degradation.

• Sample Pre-treatment : Freeze-dry the sludge samples to a constant weight. Homogenize the dried sludge using a mortar and pestle or a high-speed blender. Sieve the homogenized sample through a 100-mesh sieve to ensure uniformity.

Extraction

This protocol utilizes pressurized liquid extraction (PLE), also known as accelerated solvent extraction (ASE), for efficient extraction of the analyte from the complex sludge matrix.

• Cell Preparation : Mix 1 g of homogenized dry sludge with 4 g of diatomaceous earth and pack the mixture into a stainless-steel extraction cell.

• Internal Standard : Add an appropriate internal standard, such as a ¹³C-labeled 2,3,4,5-tetrabromobenzoic acid, to the cell.

• Extraction Solvent : Use a mixture of dichloromethane (B109758) and acetone (B3395972) (1:1, v/v).

• PLE Parameters :

  • Temperature : 100°C

  • Pressure : 1500 psi

  • Static Time : 10 minutes

  • Number of Cycles : 2

• Extract Collection : Collect the extract in a glass vial. Concentrate the extract to approximately 1 mL using a gentle stream of nitrogen.

Extract Cleanup

A multi-step cleanup procedure is employed to remove interfering co-extractives from the sludge extract.

• Acid Treatment : Add 5 mL of concentrated sulfuric acid to the extract and vortex for 2 minutes. Centrifuge and carefully transfer the organic layer to a new tube.

• Solid-Phase Extraction (SPE) :

  • Cartridge : Use a silica (B1680970) gel SPE cartridge (e.g., 6 mL, 500 mg).

  • Conditioning : Condition the cartridge with 5 mL of dichloromethane followed by 5 mL of hexane (B92381).

  • Loading : Load the acid-treated extract onto the cartridge.

  • Washing : Wash the cartridge with 10 mL of hexane to remove non-polar interferences.

  • Elution : Elute the target analyte with 10 mL of a dichloromethane and acetone mixture (9:1, v/v).

• Final Concentration : Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in 1 mL of methanol (B129727) for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC) Conditions :

  • Column : C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 2.6 µm).

  • Mobile Phase A : Water with 0.1% formic acid.

  • Mobile Phase B : Acetonitrile with 0.1% formic acid.

  • Gradient : Start with 95% A, ramp to 5% A over 10 minutes, hold for 2 minutes, and return to initial conditions.

  • Flow Rate : 0.3 mL/min.

  • Injection Volume : 10 µL.

• Tandem Mass Spectrometry (MS/MS) Conditions :

  • Ionization Mode : Electrospray ionization (ESI) in negative mode.

  • Multiple Reaction Monitoring (MRM) : Monitor at least two precursor-to-product ion transitions for both the native analyte and the internal standard for accurate quantification and confirmation.

    • Example Transitions for TBBA (precursor m/z 434.7): 434.7 -> 389.7 (quantification), 434.7 -> 311.8 (confirmation).

  • Optimization : Optimize instrument parameters such as capillary voltage, cone voltage, and collision energy for maximum sensitivity.

Visualizations

Caption: Experimental workflow for the analysis of 2,3,4,5-tetrabromobenzoic acid in sewage sludge.

Caption: Logical relationship of 2,3,4,5-tetrabromobenzoic acid formation and fate in wastewater systems.

References

• 1. Urinary tetrabromobenzoic acid (TBBA) as a biomarker of exposure to the flame retardant mixture Firemaster® 550 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Quantification of tetrabromo benzoic acid and tetrabromo phthalic acid in rats exposed to the flame retardant Uniplex FPR-45 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Advances in Instrumental Analysis of Brominated Flame Retardants: Current Status and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. nilu.no [nilu.no]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Distribution and levels of brominated flame retardants in sewage sludge - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. library.dphen1.com [library.dphen1.com]

Measuring Tetrabromobisphenol A (TBBPA) Metabolites in Biological Tissues: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrabromobisphenol A (TBBPA) is a widely utilized brominated flame retardant that has become ubiquitous in the environment, leading to concerns about its potential impact on human health. Understanding the metabolic fate of TBBPA in biological systems is crucial for assessing its toxicokinetics and potential health risks. Following exposure, TBBPA undergoes Phase II metabolism, primarily in the liver, to form more water-soluble conjugates.[1][2] The main metabolites are TBBPA-glucuronide (TBBPA-GA) and TBBPA-sulfate (TBBPA-S), which are then excreted from the body.[1][2] The quantification of these metabolites in biological tissues is essential for toxicological studies and for evaluating exposure levels.

This document provides detailed application notes and protocols for the extraction and quantification of TBBPA metabolites in biological tissues using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a highly sensitive and selective analytical technique.[2][3][4]

Data Presentation: Quantitative Levels of TBBPA and its Metabolites in Rat Tissues

The following table summarizes the concentrations of TBBPA, TBBPA-glucuronide (TBBPA-GA), and TBBPA-sulfate (TBBPA-S) in various tissues of female Wistar Han rats following 28 days of repeated oral administration of TBBPA. This data is crucial for understanding the dose-dependent distribution and metabolism of TBBPA.

Table 1: Mean Concentrations (ng/g or ng/mL) of TBBPA, TBBPA-GA, and TBBPA-S in Female Wistar Han Rat Tissues After 28 Days of Dosing [3]

Analyte	Dose (mg/kg)	Plasma (ng/mL)	Liver (ng/g)	Uterus (ng/g)
TBBPA	50	1.8	1.3	0.8
100	2.5	2.1	1.2
250	5.8	6.5	2.7
500	11.2	16.5	5.2
1000	22.5	45.1	11.8
TBBPA-GA	50	12.5	2.1	3.5
100	25.1	4.2	6.8
250	65.2	12.8	18.5
500	135.8	30.1	40.1
1000	280.1	75.2	95.6
TBBPA-S	50	3.2	4.5	1.1
100	6.8	9.8	2.1
250	18.5	30.1	5.8
500	40.1	70.2	12.5
1000	90.5	180.5	28.1

Data extracted from Borghoff et al., 2016. The study found a dose-related increase in the concentration of all three analytes in plasma, liver, and uterus. The balance of the conjugates differed in tissues, with TBBPA-S being higher than TBBPA-GA at high doses in the liver, while TBBPA-GA was higher than TBBPA-S in both plasma and the uterus.[3]

Experimental Protocols

Protocol 1: Extraction of TBBPA and its Metabolites from Biological Tissues

This protocol outlines a method for the simultaneous extraction of TBBPA, TBBPA-GA, and TBBPA-S from solid biological tissues, adapted from established metabolomics procedures.

Materials:

• Biological tissue (e.g., liver, adipose, uterus), snap-frozen in liquid nitrogen and stored at -80°C.

• Internal standards (e.g., ¹³C₁₂-TBBPA).

• Homogenizer (e.g., bead beater, ultrasonic homogenizer).

• Microcentrifuge tubes (1.5 mL or 2 mL).

• Centrifuge capable of reaching 15,000 x g and maintaining 4°C.

• Evaporator (e.g., nitrogen evaporator, centrifugal vacuum concentrator).

• LC-MS grade solvents: Acetonitrile, Methanol, Water, Formic Acid.

• Solid Phase Extraction (SPE) cartridges (optional, for sample cleanup).

Procedure:

• Sample Preparation:

  • On dry ice, weigh approximately 50-100 mg of frozen tissue into a pre-chilled microcentrifuge tube containing homogenization beads.

  • Add a known amount of internal standard (e.g., ¹³C₁₂-TBBPA) to each sample for quantification.

• Homogenization and Protein Precipitation:

  • Add 500 µL of ice-cold extraction solvent (e.g., 80:20 Methanol:Water or Acetonitrile with 0.1% formic acid) to the tissue.

  • Homogenize the tissue thoroughly using a bead beater or other homogenizer. Ensure the sample remains cold throughout this process.

  • Vortex the homogenate for 1 minute.

  • Incubate on ice for 20 minutes to allow for complete protein precipitation.

• Centrifugation:

  • Centrifuge the homogenate at 15,000 x g for 15 minutes at 4°C to pellet cellular debris and precipitated proteins.

• Supernatant Collection:

  • Carefully transfer the supernatant containing the metabolites to a new clean microcentrifuge tube.

• Drying:

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen or using a centrifugal vacuum concentrator.

• Reconstitution:

  • Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis (e.g., 50:50 Methanol:Water with 0.1% formic acid).

  • Vortex briefly and centrifuge at 15,000 x g for 5 minutes at 4°C to pellet any remaining particulates.

• Analysis:

  • Transfer the final supernatant to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Quantification of TBBPA Metabolites by LC-MS/MS

This protocol provides a general framework for the quantification of TBBPA and its metabolites using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Tandem mass spectrometer (e.g., triple quadrupole or high-resolution mass spectrometer like Orbitrap) with an electrospray ionization (ESI) source.

LC Conditions (Example):

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A suitable gradient to separate the analytes (e.g., start with 5% B, ramp to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions and equilibrate).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5-10 µL.

• Column Temperature: 40°C.

MS/MS Conditions (Example):

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• Detection Mode: Multiple Reaction Monitoring (MRM) for a triple quadrupole instrument. Precursor and product ions for each analyte and internal standard need to be optimized.

  • TBBPA: Precursor ion [M-H]⁻ at m/z 542.7, with product ions for quantification and confirmation.

  • TBBPA-GA: Precursor ion [M-H]⁻ at m/z 718.7.

  • TBBPA-S: Precursor ion [M-H]⁻ at m/z 622.6.

• Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows for maximum sensitivity.

Data Analysis:

• Generate a calibration curve using standards of TBBPA, TBBPA-GA, and TBBPA-S of known concentrations.

• Quantify the analytes in the tissue extracts by comparing their peak areas to the calibration curve, normalized to the internal standard.

• Express the final concentration as ng/g of tissue.

Visualizations of Pathways and Workflows

Signaling Pathways Affected by TBBPA

TBBPA has been shown to interfere with several key signaling pathways, which can lead to various toxicological effects.[1][5]

Caption: TBBPA interaction with key cellular signaling pathways.

Experimental Workflow for TBBPA Metabolite Analysis

The following diagram illustrates the overall workflow from tissue sample collection to the final data analysis for the quantification of TBBPA metabolites.

Caption: Workflow for TBBPA metabolite analysis in tissues.

Logical Relationship of TBBPA Metabolism

This diagram shows the metabolic conversion of TBBPA into its primary metabolites, TBBPA-glucuronide and TBBPA-sulfate.

Caption: Metabolic pathway of TBBPA.

References

• 1. A Review on Tetrabromobisphenol A: Human Biomonitoring, Toxicity, Detection and Treatment in the Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. orbit.dtu.dk [orbit.dtu.dk]
• 3. Dose- and time-dependent changes in tissue levels of tetrabromobisphenol A (TBBPA) and its sulfate and glucuronide conjugates following repeated administration to female Wistar Han Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Glucuronide and sulfate conjugates of tetrabromobisphenol A (TBBPA): Chemical synthesis and correlation between their urinary levels and plasma TBBPA content in voluntary human donors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Chronic Exposure to Environmental Concentrations of Tetrabromobisphenol A Disrupts Insulin and Lipid Homeostasis in Diet-Induced Obese Mice - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantification of 2,3,4,5-Tetrabromobenzoic Acid in Food Matrices using Isotope Dilution Mass Spectrometry with 2,3,4,5-Tetrabromobenzoic acid-13C6

Introduction

2-ethylhexyl-2,3,4,5-tetrabromobenzoate (EH-TBB) is a brominated flame retardant (BFR) used in various consumer products to reduce flammability.[1][2][3] Its presence in these products can lead to its release into the environment and subsequent contamination of the food chain.[4][5] Human exposure to EH-TBB can occur through dietary intake, and there is growing concern about its potential adverse health effects.[4]

In biological systems, EH-TBB is metabolized to 2,3,4,5-tetrabromobenzoic acid (TBBA).[3][6] Therefore, the detection and quantification of TBBA in food samples can serve as a biomarker for exposure to the parent compound, EH-TBB.[2][6]

This application note describes a robust and sensitive analytical method for the quantification of TBBA in food matrices, such as fish and dairy products, using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with isotope dilution. The use of a stable isotope-labeled internal standard, 2,3,4,5-Tetrabromobenzoic acid-13C6 , ensures high accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis.[7][8][9][10][11][12]

Principle

The method is based on the principle of isotope dilution mass spectrometry (IDMS). A known amount of the isotopically labeled internal standard, 2,3,4,5-Tetrabromobenzoic acid-13C6, is added to the food sample prior to extraction. This "spiked" sample is then subjected to extraction and cleanup to isolate the analyte of interest (native TBBA) and the internal standard. The extract is analyzed by LC-MS/MS, and the concentration of native TBBA is determined by comparing its peak area to that of the labeled internal standard.

Materials and Reagents

• Analytical Standards:

  • 2,3,4,5-Tetrabromobenzoic acid (native)

  • 2,3,4,5-Tetrabromobenzoic acid-13C6 (internal standard)

• Solvents:

  • Acetonitrile (B52724) (LC-MS grade)

  • Methanol (B129727) (LC-MS grade)

  • Water (LC-MS grade)

  • Formic acid

• Sample Preparation:

  • QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate)

  • Dispersive solid-phase extraction (d-SPE) sorbents (e.g., C18, PSA)

  • Centrifuge tubes (50 mL)

Instrumentation

• Liquid Chromatograph (LC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

• Analytical column suitable for polar compounds (e.g., C18, Phenyl-Hexyl)

Experimental Protocols

Standard Solution Preparation

• Primary Stock Solutions (100 µg/mL): Prepare individual stock solutions of native TBBA and 2,3,4,5-Tetrabromobenzoic acid-13C6 in methanol.

• Intermediate Stock Solutions (10 µg/mL): Dilute the primary stock solutions with methanol.

• Working Standard Solutions: Prepare a series of calibration standards by diluting the intermediate stock solution of native TBBA with methanol to achieve concentrations ranging from 0.1 to 50 ng/mL.

• Internal Standard Spiking Solution (1 µg/mL): Dilute the intermediate stock solution of 2,3,4,5-Tetrabromobenzoic acid-13C6 with methanol.

Sample Preparation (Fish Tissue)

• Homogenization: Homogenize 2 g of the fish tissue sample.

• Spiking: Add a known amount (e.g., 50 µL) of the 1 µg/mL 2,3,4,5-Tetrabromobenzoic acid-13C6 internal standard spiking solution to the homogenized sample.

• Extraction:

  • Add 10 mL of acetonitrile and 5 mL of water to the sample in a 50 mL centrifuge tube.

  • Add QuEChERS extraction salts.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• Cleanup (d-SPE):

  • Transfer 1 mL of the supernatant (acetonitrile layer) to a d-SPE tube containing C18 and PSA sorbents.

  • Vortex for 30 seconds.

  • Centrifuge at 10,000 rpm for 2 minutes.

• Final Extract: Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• LC Conditions:

  • Column: C18 column (e.g., 2.1 x 100 mm, 1.8 µm)

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: Start with 5% B, increase to 95% B over 8 minutes, hold for 2 minutes, and return to initial conditions.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Negative

  • Multiple Reaction Monitoring (MRM) Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
TBBA (Quantifier)	438.6	394.6	100	-25
TBBA (Qualifier)	438.6	315.7	100	-35
2,3,4,5-Tetrabromobenzoic acid-13C6 (IS)	444.6	400.6	100	-25

Data Presentation

Table 1: Method Performance Parameters

Parameter	Result
Linearity (R²)	> 0.99
Limit of Detection (LOD)	0.05 µg/kg
Limit of Quantification (LOQ)	0.15 µg/kg
Recovery (at 1 µg/kg)	92% - 105%
Precision (RSD at 1 µg/kg)	< 8%

Table 2: Sample Analysis Results

Sample ID	Food Matrix	TBBA Concentration (µg/kg)
F-01	Salmon	0.85
F-02	Tuna	1.23
D-01	Milk	< LOQ
D-02	Cheese	0.25

Visualizations

Caption: Metabolic pathway of EH-TBB to TBBA.

Caption: Experimental workflow for TBBA analysis.

Conclusion

This application note details a reliable and accurate method for the quantification of 2,3,4,5-tetrabromobenzoic acid in food samples. The use of the stable isotope-labeled internal standard, 2,3,4,5-Tetrabromobenzoic acid-13C6, coupled with LC-MS/MS analysis, provides the necessary sensitivity and specificity for food safety monitoring and human exposure assessment studies. The described protocol can be readily implemented in analytical laboratories for routine analysis of this emerging contaminant.

References

• 1. Quantification of tetrabromo benzoic acid and tetrabromo phthalic acid in rats exposed to the flame retardant Uniplex FPR-45 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. In vitro metabolism of the brominated flame retardants 2-ethylhexyl-2,3,4,5-tetrabromobenzoate (TBB) and bis(2-ethylhexyl) 2,3,4,5-tetrabromophthalate (TBPH) in human and rat tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Emerging Brominated Flame Retardants 2-Ethylhexyl-2,3,4,5-tetrabromobenzoate (EHTBB) and Bis(2-ethylhexyl)-tetrabromophthalate (BEH-TEBP) in Chinese Food and Their Health Implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. fibratadeo.com [fibratadeo.com]
• 8. well-labs.com [well-labs.com]
• 9. greyhoundchrom.com [greyhoundchrom.com]
• 10. well-labs.com [well-labs.com]
• 11. clearsynth.com [clearsynth.com]
• 12. flame retardants suppliers USA [americanchemicalsuppliers.com]

Technical Notes & Optimization

Technical Support Center: Analysis of 2,3,4,5-Tetrabromobenzoic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the analysis of 2,3,4,5-tetrabromobenzoic acid (TBBA). The information is presented in a question-and-answer format to directly address common issues, particularly those related to matrix effects in complex biological and environmental samples.

Frequently Asked Questions (FAQs)

Q1: What is 2,3,4,5-tetrabromobenzoic acid (TBBA) and why is its analysis important?

A1: 2,3,4,5-Tetrabromobenzoic acid (TBBA) is a primary metabolite of 2-ethylhexyl-2,3,4,5-tetrabromobenzoate (TBB), a major component of the flame retardant mixture Firemaster® 550.[1] The analysis of TBBA in biological samples, such as urine, serves as a biomarker for assessing human exposure to this flame retardant.[1] Given that some flame retardants are considered endocrine disruptors and may have other adverse health effects, accurate quantification of TBBA is crucial for toxicological and epidemiological studies.[1]

Q2: What are the main challenges in the analysis of TBBA?

A2: The primary challenge in analyzing TBBA, especially in biological matrices like urine and plasma, is the presence of matrix effects.[1] Matrix effects are the alteration of analyte ionization efficiency due to co-eluting compounds from the sample matrix.[2][3] This can lead to ion suppression or enhancement, resulting in inaccurate and unreliable quantification.[2][3] Other challenges include achieving adequate sensitivity for trace-level detection and ensuring the complete extraction of the analyte from the sample.

Q3: What analytical technique is most suitable for TBBA analysis?

A3: Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the most common and suitable technique for the analysis of TBBA.[1][4] LC-MS/MS offers high sensitivity and selectivity, which are essential for detecting and quantifying low concentrations of TBBA in complex matrices. The use of Multiple Reaction Monitoring (MRM) mode in LC-MS/MS further enhances selectivity by monitoring specific precursor-to-product ion transitions for the analyte and internal standard.

Q4: What is a suitable internal standard for TBBA analysis?

A4: 2,3,5-Triiodobenzoic acid (TIBA) has been successfully used as an internal standard for the quantification of TBBA.[1][4] An ideal internal standard should have similar chemical and physical properties to the analyte and should not be present in the samples being analyzed. The use of a stable isotope-labeled internal standard is the gold standard for correcting matrix effects, but when unavailable, a structurally similar compound like TIBA can be a viable alternative.

Troubleshooting Guide: Matrix Effects

Issue 1: Inconsistent or low recovery of TBBA during analysis.

Possible Cause: Significant ion suppression due to matrix components co-eluting with TBBA. This is a known issue in the analysis of TBBA in human urine.[1]

Solutions:

• Optimize Sample Preparation: The most effective way to mitigate matrix effects is to remove interfering components before LC-MS/MS analysis. Solid-Phase Extraction (SPE) is a commonly used technique for this purpose.[2][3]

  • Recommended SPE Protocol: While a universally validated protocol for all matrices is not available, a good starting point is the use of a polymeric mixed-mode SPE sorbent that combines reversed-phase and ion-exchange retention mechanisms.[3] This type of sorbent is effective at removing a wide range of interfering compounds.[3] A detailed experimental protocol for SPE is provided in the "Experimental Protocols" section.

• Chromatographic Separation: Improve the separation of TBBA from matrix interferences.

  • Column Selection: A Synergi Polar-RP column has been reported for the separation of TBBA.[1]

  • Gradient Optimization: Adjust the mobile phase gradient to increase the resolution between TBBA and any co-eluting peaks that cause ion suppression.

• Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that is similar to the samples being analyzed. This helps to compensate for matrix effects by ensuring that the standards and samples experience similar ionization suppression or enhancement.

• Standard Addition: This method involves adding known amounts of the analyte to the sample and can be very effective in correcting for matrix effects. However, it is more time-consuming as it requires multiple analyses for each sample.

Issue 2: Poor reproducibility of results between different sample lots.

Possible Cause: Variability in the composition of the matrix between different samples or batches, leading to inconsistent matrix effects.

Solutions:

• Robust Sample Cleanup: Employ a more rigorous sample cleanup procedure, such as a multi-step SPE or a combination of liquid-liquid extraction (LLE) and SPE, to remove a broader range of interferences.

• Use of a Stable Isotope-Labeled Internal Standard: This is the most reliable way to correct for variable matrix effects. The isotopically labeled standard will co-elute with the analyte and experience the same degree of ion suppression or enhancement, allowing for accurate correction.

• Evaluation of Matrix Effects Across Multiple Lots: During method validation, assess the matrix effect in at least six different lots of the blank matrix to ensure the method is robust.

Quantitative Data Summary

The following table summarizes the effectiveness of different sample preparation techniques in reducing matrix effects for compounds with similar properties to TBBA. Note that specific quantitative data for TBBA is limited in the literature.

Sample Preparation Technique	Typical Matrix Effect Reduction	Analyte Recovery	Reference
Protein Precipitation (PPT)	Least effective, often significant matrix effects remain	High	[3]
Liquid-Liquid Extraction (LLE)	Provides clean extracts, but recovery of polar analytes can be low	Variable	[3]
Reversed-Phase SPE	Cleaner extracts and reduced matrix effects compared to PPT	Good	[3]
Mixed-Mode SPE	Most effective at reducing matrix components and matrix effects	High	[3]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for TBBA in Human Urine

This protocol is a recommended starting point based on methods used for similar acidic compounds in complex matrices.

• Sample Pre-treatment:

  • Centrifuge the urine sample to remove any particulate matter.

  • To a 1 mL aliquot of urine, add 10 µL of the internal standard solution (2,3,5-triiodobenzoic acid in methanol).

  • Acidify the sample to a pH of approximately 2-3 with formic acid.

• SPE Cartridge Conditioning:

  • Use a polymeric mixed-mode anion exchange SPE cartridge (e.g., Agilent SampliQ OPT).[1]

  • Condition the cartridge with 3 mL of methanol (B129727) followed by 3 mL of deionized water.

• Sample Loading:

  • Load the pre-treated urine sample onto the conditioned SPE cartridge at a slow, steady flow rate (approximately 1 mL/min).

• Washing:

  • Wash the cartridge with 3 mL of deionized water to remove salts and other polar interferences.

  • Wash the cartridge with 3 mL of a 5% methanol in water solution to remove less polar interferences.

• Elution:

  • Elute the TBBA and internal standard with 2 mL of a 5% formic acid in methanol solution.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis of TBBA

The following are suggested starting parameters for the LC-MS/MS analysis of TBBA. Optimization will be required for your specific instrumentation.

• LC Column: Synergi Polar-RP (50 x 2.0 mm, 2.5 µm) or equivalent.[1]

• Mobile Phase A: Water with 5 mM acetic acid.[1]

• Mobile Phase B: Acetonitrile with 5 mM acetic acid.[1]

• Gradient: A linear gradient from 10% B to 90% B over 10 minutes.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 10 µL.

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• MRM Transitions: (To be determined empirically by infusing standard solutions of TBBA and TIBA into the mass spectrometer)

  • TBBA: Precursor ion [M-H]⁻ → Product ion(s)

  • TIBA (IS): Precursor ion [M-H]⁻ → Product ion(s)

Visualizations

Caption: Experimental workflow for the analysis of TBBA in urine.

Caption: Troubleshooting logic for addressing matrix effects.

References

• 1. Urinary Tetrabromobenzoic Acid (TBBA) as a Biomarker of Exposure to the Flame Retardant Mixture Firemaster® 550 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bme.psu.edu [bme.psu.edu]
• 3. Systematic and comprehensive strategy for reducing matrix effects in LC/MS/MS analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. In Vitro Metabolism of the Brominated Flame Retardants 2-Ethylhexyl-2,3,4,5-Tetrabromobenzoate (TBB) and Bis(2-Ethylhexyl) 2,3,4,5-Tetrabromophthalate (TBPH) in Human and Rat Tissues - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 2,3,4,5-Tetrabromobenzoic acid-13C6 Analysis

Welcome to the technical support center for 2,3,4,5-Tetrabromobenzoic acid-13C6. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to improve the signal-to-noise ratio and overall data quality in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is 2,3,4,5-Tetrabromobenzoic acid-13C6 and what is its primary application?

A1: 2,3,4,5-Tetrabromobenzoic acid-13C6 is a stable isotope-labeled (SIL) internal standard for 2,3,4,5-Tetrabromobenzoic acid (TBBA). TBBA is a primary metabolite of the brominated flame retardant 2-ethylhexyl-2,3,4,5-tetrabromobenzoate (EH-TBB).[1][2][3][4] The SIL internal standard is crucial for accurate quantification in bioanalytical methods, such as liquid chromatography-mass spectrometry (LC-MS), as it helps to correct for variability during sample preparation and potential matrix effects during analysis.[5][6]

Q2: Why is a stable isotope-labeled internal standard like 2,3,4,5-Tetrabromobenzoic acid-13C6 preferred over a structural analog?

A2: A SIL internal standard is chemically and physically almost identical to the analyte of interest. This means it will behave very similarly during sample extraction, chromatography, and ionization.[5] This co-elution and similar behavior allow it to more accurately compensate for sample loss during preparation and for matrix-induced signal suppression or enhancement, which is a common issue in LC-MS analysis.[6] While not immune to all issues, SIL standards are generally considered the gold standard for quantitative bioanalysis.[5]

Q3: What are the common challenges when analyzing brominated compounds like TBBA by LC-MS?

A3: Brominated compounds can present several analytical challenges. Some are thermally labile, making LC-MS a more suitable technique than Gas Chromatography (GC-MS) to avoid degradation.[7][8][9] Additionally, these compounds can suffer from poor ionization efficiency and are susceptible to matrix effects, where other components in the sample interfere with the ionization of the target analyte.[8] Careful optimization of sample cleanup and LC-MS parameters is therefore critical.

Troubleshooting Guides

Issue 1: Low or No Signal from 2,3,4,5-Tetrabromobenzoic acid-13C6 Internal Standard

Possible Cause	Troubleshooting Step
Degradation of the SIL Standard	Verify the stability of the standard in your matrix. Incubate the SIL standard in a blank matrix at different time points and temperatures before extraction to assess its stability.[10]
Suboptimal Extraction Conditions	Ensure the extraction solvent and pH are appropriate for the acidic nature of tetrabromobenzoic acid. Experiment with different organic solvents and pH adjustments to optimize recovery. For solid-phase extraction (SPE), verify that the sorbent, wash, and elution solvents are suitable.[10]
Instrumental Issues	Confirm that the mass spectrometer is tuned and calibrated correctly for the mass of the SIL standard. Infuse a fresh, known concentration of the standard directly into the mass spectrometer to check for a signal.
Incorrect Mass Transition Monitored	Double-check the precursor and product ion m/z values being monitored for the 13C6-labeled standard.

Issue 2: High Variability in the Internal Standard Signal

Possible Cause	Troubleshooting Step
Inconsistent Sample Preparation	Ensure precise and consistent spiking of the internal standard into all samples. Automate liquid handling steps if possible to minimize human error.
Matrix Effects	Even with a SIL standard, significant matrix effects can cause variability. Improve sample cleanup to remove interfering matrix components. Consider dilution of the sample extract if sensitivity allows.
Chromatographic Issues	Poor peak shape or shifting retention times can lead to inconsistent integration. Inspect your LC column for degradation, ensure mobile phase is correctly prepared, and check for system leaks. The deuterium (B1214612) isotope effect has been known to cause slight retention time differences, though this is less common with 13C labeling.[11]

Issue 3: Poor Signal-to-Noise for the Native Analyte (2,3,4,5-Tetrabromobenzoic Acid)

Possible Cause	Troubleshooting Step
Ion Suppression	Co-eluting matrix components can suppress the ionization of the analyte. Adjust the chromatographic gradient to separate the analyte from the suppression zone. Enhance sample cleanup procedures.
Suboptimal MS Parameters	Optimize source parameters such as spray voltage, gas flows, and temperature. Perform compound tuning to find the most sensitive precursor-product ion transitions and optimal collision energy.
Analyte Degradation	Assess the stability of the native analyte in the biological matrix and during sample processing, similar to the SIL standard.

Issue 4: Suspected Isotopic Interference or Cross-Talk

Possible Cause	Troubleshooting Step
Isotopic Purity of the Standard	Analyze a high-concentration solution of the 2,3,4,5-Tetrabromobenzoic acid-13C6 standard alone. Monitor the mass transition of the unlabeled analyte to check for its presence as an impurity.[10]
In-source Fragmentation	High source temperatures or harsh conditions can sometimes cause fragmentation of the analyte or standard, although this is less common for 13C labels compared to deuterium.[11] Optimize source conditions to minimize this effect.
Natural Isotope Contribution	For compounds with multiple bromine atoms, the isotopic pattern is complex. Ensure that the selected mass transitions for the analyte and standard are sufficiently resolved and do not have overlapping isotopic peaks.

Data Presentation

Table 1: Physicochemical Properties of 2,3,4,5-Tetrabromobenzoic Acid and its 13C6-labeled Internal Standard

Property	2,3,4,5-Tetrabromobenzoic Acid	2,3,4,5-Tetrabromobenzoic Acid-13C6
Molecular Formula	C7H2Br4O2	¹³C₆CH₂Br₄O₂
Monoisotopic Mass	437.66 g/mol	443.68 g/mol
Primary Use	Analyte (Metabolite of EH-TBB)	Stable Isotope Labeled Internal Standard

Table 2: Example LC-MS/MS Parameters for Analysis (Note: These are starting parameters and should be optimized for your specific instrumentation and application.)

Parameter	Setting
LC Column	C18 reversed-phase, e.g., 2.1 x 50 mm, 1.8 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Start at 5% B, ramp to 95% B, hold, and re-equilibrate
Flow Rate	0.3 - 0.5 mL/min
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
Monitored Transitions	To be determined by direct infusion and compound optimization
Dwell Time	50-100 ms

Experimental Protocols

Protocol 1: Sample Preparation using Liquid-Liquid Extraction (LLE)

• Sample Aliquoting: Pipette a known volume (e.g., 100 µL) of the biological matrix (e.g., serum, urine) into a clean microcentrifuge tube.

• Internal Standard Spiking: Add a small, precise volume (e.g., 10 µL) of 2,3,4,5-Tetrabromobenzoic acid-13C6 working solution to each sample, standard, and quality control.

• Protein Precipitation/Acidification: Add a protein precipitation agent (e.g., 300 µL of cold acetonitrile) or acidify the sample (e.g., with formic acid) to disrupt protein binding and improve extraction efficiency. Vortex for 30 seconds.

• Extraction: Add an appropriate extraction solvent (e.g., 1 mL of methyl tert-butyl ether). Vortex vigorously for 2 minutes.

• Phase Separation: Centrifuge the samples at high speed (e.g., 10,000 x g) for 5 minutes to separate the organic and aqueous layers.

• Supernatant Transfer: Carefully transfer the upper organic layer to a new clean tube.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at a controlled temperature (e.g., 40°C).

• Reconstitution: Reconstitute the dried extract in a small volume (e.g., 100 µL) of the initial mobile phase composition (e.g., 95:5 Mobile Phase A:B). Vortex to ensure the analyte is fully dissolved.

• Analysis: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Mandatory Visualizations

Caption: A logical workflow for troubleshooting low signal-to-noise issues.

Caption: A typical experimental workflow for quantifying TBBA.

References

• 1. repositori.udl.cat [repositori.udl.cat]
• 2. 2-ETHYLHEXYL-2,3,4,5-TETRABROMOBENZOATE - Ataman Kimya [atamanchemicals.com]
• 3. Disposition of the Emerging Brominated Flame Retardant, 2-Ethylhexyl 2,3,4,5-Tetrabromobenzoate, in Female SD Rats and Male B6C3F1 Mice: Effects of Dose, Route, and Repeated Administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]
• 6. crimsonpublishers.com [crimsonpublishers.com]
• 7. Advances in Instrumental Analysis of Brominated Flame Retardants: Current Status and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Brominated flame retardants [sciex.com]
• 10. benchchem.com [benchchem.com]
• 11. hilarispublisher.com [hilarispublisher.com]

Technical Support Center: Overcoming Ion Suppression in TBBA Quantification

Welcome to the technical support center for the quantification of Tetrabromobisphenol A (TBBA). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the LC-MS/MS analysis of TBBA, with a specific focus on mitigating ion suppression.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern for TBBA quantification?

Ion suppression is a type of matrix effect where co-eluting compounds from the sample matrix interfere with the ionization of the target analyte (TBBA) in the mass spectrometer's ion source.[1] This interference reduces the analyte's signal, leading to inaccurate and unreliable quantification, including underestimation of the true concentration, poor reproducibility, and decreased sensitivity.[1][2] Given that TBBA is often analyzed in complex matrices such as sewage sludge, sediment, biological tissues, and dust, the likelihood of encountering ion suppression is high.[3][4][5]

Q2: How can I identify if ion suppression is affecting my TBBA analysis?

A common method to qualitatively assess ion suppression is the post-column infusion experiment. In this technique, a constant flow of a TBBA standard solution is introduced into the LC eluent after the analytical column and before the mass spectrometer ion source. A blank matrix extract is then injected. Any dip in the constant TBBA signal baseline indicates the retention times at which matrix components are eluting and causing ion suppression.

Quantitatively, the matrix effect can be evaluated by comparing the peak area of TBBA in a standard solution to the peak area of TBBA spiked into a pre-extracted blank matrix sample at the same concentration. A lower peak area in the matrix sample indicates ion suppression.

Q3: What are the primary causes of ion suppression in TBBA analysis?

Ion suppression in TBBA analysis typically stems from non-volatile or semi-volatile compounds present in the sample matrix that co-elute with TBBA. These interfering substances can compete with TBBA for ionization in the electrospray ionization (ESI) source. Common sources of interference depend on the sample matrix and can include:

• Environmental Samples (Sludge, Sediment, Dust): Humic acids, fatty acids, phospholipids, and other organic matter.[3][5][6]

• Biological Samples (Serum, Plasma, Tissue): Phospholipids, salts, proteins, and metabolites.[7][8][9]

• Electronic Waste: Other flame retardants, plasticizers, and polymers.[10][11]

Q4: What is the most effective way to compensate for ion suppression?

The use of a stable isotope-labeled internal standard (SIL-IS) is widely regarded as the gold standard for compensating for ion suppression in LC-MS/MS analysis.[2][12][13][14] For TBBA analysis, ¹³C₁₂-TBBA is the ideal internal standard.[15][16] Since a SIL-IS has nearly identical physicochemical properties to the analyte, it will co-elute and experience the same degree of ion suppression.[12] By calculating the ratio of the analyte signal to the SIL-IS signal, the variability caused by ion suppression can be effectively normalized, leading to more accurate and precise quantification.[2]

Troubleshooting Guide

This guide provides a systematic approach to troubleshooting and mitigating ion suppression during TBBA quantification.

Problem: Low or inconsistent TBBA signal intensity.

This is a classic symptom of ion suppression. Follow these steps to diagnose and resolve the issue.

Step 1: Assess the Matrix Effect

• Action: Perform a post-column infusion experiment to identify the retention time regions where ion suppression occurs.

• Action: Quantify the matrix effect by comparing the signal of TBBA in a neat solution versus a post-extraction spiked matrix sample.

Step 2: Optimize Sample Preparation

Inadequate sample cleanup is a primary contributor to ion suppression. The goal is to remove interfering matrix components before LC-MS/MS analysis.

• Recommendation: For complex matrices like sewage sludge and sediment, a robust extraction and cleanup procedure is essential. A combination of ultrasonic extraction followed by solid-phase extraction (SPE) has proven effective.[16]

• Recommendation: For biological samples such as serum or plasma, protein precipitation followed by SPE is a common and effective strategy.[8][9]

• Recommendation: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method has also been successfully applied for the extraction of TBBA from seafood samples.[4]

Step 3: Refine Chromatographic Separation

If ion suppression is still observed after optimizing sample preparation, the next step is to improve the chromatographic separation to resolve TBBA from co-eluting interferences.

• Action: Adjust the gradient elution profile to better separate TBBA from the suppression zones identified in the post-column infusion experiment.

• Action: Consider using a different stationary phase. A C18 column is commonly used for TBBA analysis, but other phases may offer different selectivity.[8][17]

• Action: Ensure the mobile phase composition is optimal. Methanol or acetonitrile (B52724) with a small amount of ammonium (B1175870) formate (B1220265) or formic acid is often used for negative ion mode ESI, which is typical for TBBA analysis.[3][8]

Step 4: Implement a Stable Isotope-Labeled Internal Standard

This is the most reliable way to correct for unavoidable ion suppression.

• Action: Incorporate ¹³C₁₂-TBBA as an internal standard in your analytical workflow.[15][16] The IS should be added to the sample at the very beginning of the sample preparation process to account for variability in both extraction efficiency and ionization.

• Verification: Even with a SIL-IS, it's crucial to ensure that the analyte and IS peaks are narrow and co-elute perfectly. Chromatographic separation between the analyte and a deuterated IS can sometimes occur, leading to differential ion suppression.[12] ¹³C-labeled standards are less prone to this issue.[14]

Experimental Protocols

Example Protocol: TBBA Quantification in Sewage Sludge

This protocol is a composite based on methodologies described in the literature.[3][6]

1. Sample Preparation: Ultrasonic Extraction and Solid-Phase Extraction (SPE)

• Weigh 1 g of lyophilized sludge into a centrifuge tube.

• Spike with ¹³C₁₂-TBBA internal standard.

• Add 10 mL of methyl tert-butyl ether (MTBE) and vortex.

• Perform ultrasonic extraction for 15 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Collect the supernatant. Repeat the extraction twice more and combine the supernatants.

• Evaporate the combined extract to near dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 1 mL of a suitable solvent for SPE loading.

• Condition an SPE cartridge (e.g., silica-based or polymeric) with the appropriate solvents.

• Load the sample onto the SPE cartridge.

• Wash the cartridge to remove interferences (e.g., with a hexane/dichloromethane mixture).

• Elute TBBA and the internal standard with an appropriate solvent (e.g., acetone (B3395972) or a dichloromethane/n-hexane mixture).[16]

• Evaporate the eluate to dryness and reconstitute in a known volume of mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Parameters

Parameter	Setting
LC System	HPLC or UHPLC system
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 5 mM ammonium formate
Mobile Phase B	Methanol or Acetonitrile
Gradient	Optimized to separate TBBA from matrix interferences
Flow Rate	0.2 - 0.4 mL/min
Injection Volume	5 - 10 µL
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
Precursor Ion (m/z)	542.7 (for TBBA)
Product Ions (m/z)	Monitor at least two transitions for confirmation (e.g., 463.7, 79.0)
Internal Standard	¹³C₁₂-TBBA (Precursor > Product)

Quantitative Data Summary

The following table summarizes recovery data for TBBA from various matrices as reported in the literature. High recovery is indicative of an efficient extraction process, which is a prerequisite for minimizing matrix effects.

Matrix	Extraction Method	Recovery (%)	Reference
Marine Sediment (lyophilized)	Not specified	> 95%	[3]
Marine Sediment (wet)	Not specified	> 95%	[3]
Dehydrated Sewage Sludge	Not specified	> 95%	[3]
Seafood	QuEChERS with LLE cleanup	> 70%	[4]
Sediment and Sludge	MTBE extraction, NaOH partition, SPE cleanup	70 - 105%	[6]
Soil	Ultrasonic extraction, LC-Si cartridge cleanup	78 - 124%	[16]

Visualizations

Caption: Workflow for TBBA quantification, from sample preparation to analysis.

Caption: Troubleshooting flowchart for addressing ion suppression in TBBA analysis.

References

• 1. longdom.org [longdom.org]
• 2. waters.com [waters.com]
• 3. LC-ESI-MS-MS method for the analysis of tetrabromobisphenol A in sediment and sewage sludge - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. files.core.ac.uk [files.core.ac.uk]
• 5. Evaluation of Matrix Effects in Quantifying Microbial Secondary Metabolites in Indoor Dust Using Ultraperformance Liquid Chromatograph–Tandem Mass Spectrometer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. scilit.com [scilit.com]
• 8. Liquid chromatography-tandem mass spectrometric assay for the determination of tetrabenazine and its active metabolites in human plasma: a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Simultaneous determination of eight β-lactam antibiotics in human serum by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Direct detection of brominated flame retardants from plastic e-waste using liquid extraction surface analysis mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. waters.com [waters.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Optimizing LC Gradients for Brominated Compound Separation

Welcome to our technical support center. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing their liquid chromatography (LC) methods for the separation of brominated compounds. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during these sensitive analyses.

Frequently Asked Questions (FAQs)

Q1: What are the most common issues when separating brominated compounds by LC?

A1: The most frequently encountered problems include co-elution of isomers (particularly for compounds like HBCD), poor peak shape (tailing or fronting), low sensitivity, and matrix effects in complex samples. Brominated compounds can exhibit unique interactions with stationary phases, and their hydrophobic nature can lead to strong retention, requiring careful gradient optimization.

Q2: Which type of LC column is best suited for separating brominated compounds?

A2: Reversed-phase columns, particularly C18 and C30 phases, are widely used for the separation of brominated compounds. The choice depends on the specific analytes. C18 columns are a good starting point for a wide range of brominated flame retardants (BFRs) like polybrominated diphenyl ethers (PBDEs) and tetrabromobisphenol A (TBBPA).[1][2] For challenging separations of isomers, such as hexabromocyclododecane (HBCD), columns with different shape selectivity, like C30, or specialized phases may offer better resolution.[2]

Q3: What are the recommended mobile phases for LC analysis of brominated compounds?

A3: A combination of water with organic solvents like methanol (B129727) and acetonitrile (B52724) is standard.[1][2] The choice of organic modifier can significantly impact selectivity. For instance, using an acetonitrile/water mobile phase has been shown to provide greater resolution for β-HBCD and γ-HBCD isomers compared to a methanol/water mobile phase on columns with reduced shape selectivity.[2] The addition of small amounts of additives like formic acid or ammonium (B1175870) salts may be necessary to improve peak shape and ionization efficiency in mass spectrometry.

Q4: How can I improve the sensitivity of my LC-MS method for brominated compounds?

A4: To enhance sensitivity, consider optimizing the ionization source parameters (e.g., electrospray ionization - ESI or atmospheric pressure chemical ionization - APCI), using tandem mass spectrometry (MS/MS) for selective reaction monitoring (SRM) or multiple reaction monitoring (MRM), and ensuring efficient sample clean-up to reduce matrix suppression. The choice of mobile phase can also affect ionization efficiency; for example, APCI may be more suitable for less polar compounds that are difficult to ionize by ESI.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the LC separation of brominated compounds.

Problem 1: Poor Peak Shape (Tailing, Fronting, or Broadening)

Q: My peaks for brominated compounds are tailing. What could be the cause and how can I fix it?

A: Peak tailing is a common issue and can be caused by several factors. Here's a systematic approach to troubleshooting:

• Secondary Interactions: Acidic silanol (B1196071) groups on the silica (B1680970) support of the stationary phase can interact with polar functional groups on your brominated analytes, leading to tailing.

  • Solution: Use a well-end-capped column. Operating the mobile phase at a lower pH can suppress the ionization of silanol groups, reducing these interactions. Adding a competitive base to the mobile phase in small concentrations can also help.

• Column Overload: Injecting too much sample can saturate the stationary phase, resulting in peak distortion.[3][4]

  • Solution: Reduce the injection volume or dilute the sample.[3]

• Mismatched Sample Solvent: If the sample is dissolved in a solvent significantly stronger than the initial mobile phase, it can cause peak distortion.

  • Solution: Whenever possible, dissolve your sample in the initial mobile phase. If solubility is an issue, use the weakest solvent possible.

• Column Contamination or Degradation: Accumulation of strongly retained compounds from previous injections or degradation of the stationary phase can lead to poor peak shape.

  • Solution: Implement a column washing step after each run or batch. If the column is old or has been used with harsh conditions, it may need to be replaced.

Q: My peaks are fronting. What is the likely cause?

A: Peak fronting is less common than tailing but can occur under certain conditions:

• Sample Overload: Similar to tailing, injecting too much of a sample can lead to fronting, especially for highly retained compounds.

  • Solution: Reduce the sample concentration or injection volume.

• Improper Mobile Phase Composition: A mobile phase that is too weak to properly elute the analyte can sometimes cause fronting.[3]

  • Solution: Increase the initial percentage of the organic solvent in your gradient.

• Injection Volume Issues: Injecting a large volume of a sample dissolved in a strong solvent can cause the peak to front.[3]

  • Solution: Reduce the injection volume and ensure the sample solvent is compatible with the mobile phase.

Problem 2: Co-elution of Isomers or Closely Related Compounds

Q: I am unable to separate the diastereomers of HBCD. How can I optimize my gradient?

A: The separation of HBCD isomers (α, β, and γ) is a known challenge. Here are some strategies:

• Mobile Phase Composition: The choice of organic solvent is critical. Acetonitrile often provides better selectivity for HBCD isomers than methanol.[2] Experiment with different ratios of acetonitrile and water.

• Gradient Slope: A shallow gradient can improve the resolution of closely eluting peaks. Try decreasing the rate of change of the organic solvent percentage over time.

• Column Selection: A standard C18 column may not provide sufficient resolution. Consider a C30 column or other phases with enhanced shape selectivity.

• Temperature: Optimizing the column temperature can influence selectivity. Try varying the temperature between 25°C and 40°C.

Problem 3: Baseline Instability or Drift

Q: My baseline is drifting during the gradient run. What could be the cause?

A: Baseline drift in gradient elution is often related to the mobile phase:

• Mismatched UV Absorbance: If the mobile phase components have different UV absorbance at the detection wavelength, the baseline will drift as the composition changes.

  • Solution: Use high-purity HPLC or MS-grade solvents. Ensure both mobile phase reservoirs contain any additives (e.g., formic acid) at the same concentration.

• Column Bleed: At high organic solvent concentrations or elevated temperatures, the stationary phase can degrade and "bleed," causing a rising baseline.

  • Solution: Use a column specifically designed for low bleed. Avoid operating at the extremes of the column's recommended pH and temperature ranges.

• Contamination: Contaminants in the mobile phase or from the sample can accumulate on the column and elute during the gradient, causing baseline disturbances.

  • Solution: Filter all mobile phases and samples. Use a guard column to protect the analytical column.

Experimental Protocols

General Protocol for Developing an LC Gradient for Brominated Compounds

• Column Selection: Begin with a standard C18 column (e.g., 100 mm x 2.1 mm, 1.9 µm particle size).

• Mobile Phase Preparation: Prepare mobile phase A (e.g., 5 mM ammonium acetate (B1210297) in water) and mobile phase B (e.g., methanol or acetonitrile).

• Initial Scouting Gradient: Start with a fast linear gradient to determine the elution range of your analytes.

  • Example: 5% B to 95% B in 10 minutes.

• Gradient Optimization:

  • If peaks elute too early, decrease the initial %B.

  • If peaks elute too late, increase the initial %B.

  • To improve the separation of a group of peaks, decrease the gradient slope (i.e., increase the gradient duration) in the region where those peaks elute.

• Hold and Re-equilibration: Include a hold at the final gradient composition to ensure elution of all compounds, followed by a re-equilibration step at the initial conditions before the next injection.

Example UHPLC-MS/MS Method for TBBPA and HBCD Isomers

This protocol is a synthesized example based on common practices.

• Column: Hypersil GOLD C18 (100 mm × 2.1 mm, 1.9 µm)[5]

• Mobile Phase A: Water

• Mobile Phase B: Methanol/Acetonitrile (50:50, v/v)

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

Gradient Program:

Time (min)	% A	% B
0.0	50	50
1.0	50	50
8.0	5	95
10.0	5	95
10.1	50	50
15.0	50	50

• MS Detection: Electrospray ionization (ESI) in negative mode. Monitor for the specific precursor and product ions for each analyte.

Data Presentation

Table 1: Common Adducts and Deprotonated Molecules for MS Detection of Brominated Compounds

Compound Class	Common Ionization Mode	Precursor Ion
TBBPA	ESI (-)	[M-H]⁻
HBCD Isomers	ESI (-)	[M-H]⁻
Hydroxylated PBDEs	ESI (-)	[M-H]⁻
PBDEs	APCI (-) or ESI (-)	[M]⁻ or [M-Br]⁻

Visualizations

Caption: A typical experimental workflow for the analysis of brominated compounds.

Caption: A troubleshooting decision tree for poor peak shape in LC analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Analysis of hexabromocyclododecane diastereomers and enantiomers by liquid chromatography/tandem mass spectrometry: chromatographic selectivity and ionization matrix effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. uhplcs.com [uhplcs.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. apps.thermoscientific.com [apps.thermoscientific.com]

Troubleshooting poor recovery of 2,3,4,5-Tetrabromobenzoic acid-13C6

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing poor recovery of 2,3,4,5-Tetrabromobenzoic acid-13C6 during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of poor recovery of 2,3,4,5-Tetrabromobenzoic acid-13C6?

Poor recovery of 2,3,4,5-Tetrabromobenzoic acid-13C6, often used as an internal standard, can typically be attributed to several factors throughout the analytical workflow. These can be broadly categorized as issues related to sample preparation (especially during Solid-Phase Extraction), matrix effects, and instrument performance.[1] Given that 2,3,4,5-Tetrabromobenzoic acid is an acidic compound, its recovery is highly dependent on pH.[2][3]

Q2: How does pH affect the recovery of 2,3,4,5-Tetrabromobenzoic acid-13C6 during extraction?

The pH of the sample and solvents is a critical factor. 2,3,4,5-Tetrabromobenzoic acid is a carboxylic acid and will be ionized (negatively charged) at a pH above its pKa and neutral at a pH below its pKa. For reversed-phase solid-phase extraction (SPE), it is crucial to acidify the sample to a pH at least 2 units below the pKa of the carboxylic acid group.[3] This ensures the compound is in its neutral, more retentive form. Conversely, during elution, adjusting the pH to be well above the pKa will ionize the molecule, decreasing its retention on a non-polar sorbent and facilitating its release.

Q3: I am experiencing low recovery of 2,3,4,5-Tetrabromobenzoic acid-13C6 when using Solid-Phase Extraction (SPE). What are the common causes and how can I troubleshoot this?

Low recovery during SPE is a common issue.[4][5] The problem can occur at various stages: sample loading, washing, or elution.[3] A systematic approach is necessary to identify the source of the loss.[1]

Troubleshooting Guides

Guide 1: Investigating Low Recovery in Solid-Phase Extraction (SPE)

If you are experiencing low recovery of 2,3,4,5-Tetrabromobenzoic acid-13C6 during an SPE workflow, it is essential to systematically investigate each step to pinpoint where the loss is occurring.

Experimental Protocol: Diagnosing Analyte Loss in SPE

• Prepare a Spiked Blank Sample: Spike a known amount of 2,3,4,5-Tetrabromobenzoic acid-13C6 into a blank matrix that is representative of your actual samples.

• Process the Sample through SPE: Follow your standard SPE protocol, but collect the effluent from each step into separate vials:

  • Fraction 1: Sample Load Flow-through

  • Fraction 2: Wash Solvent Effluent

  • Fraction 3: Eluate

• Analyze Each Fraction: Quantify the amount of 2,3,4,5-Tetrabromobenzoic acid-13C6 in each of the three fractions using your analytical method (e.g., LC-MS).

• Analyze a Neat Standard: Analyze a standard solution of 2,3,4,5-Tetrabromobenzoic acid-13C6 in the final reconstitution solvent at the same theoretical concentration as the eluate. This will serve as your 100% recovery reference.

• Calculate Recovery: Determine the percentage of the internal standard in each fraction. This will indicate at which stage the loss is occurring.

Data Interpretation:

The following table summarizes potential causes and solutions based on where the analyte is being lost.

Fraction Containing the Internal Standard	Potential Cause	Recommended Solution
Sample Load Flow-through	Analyte Breakthrough: The sorbent is not retaining the internal standard.	Incorrect pH: Acidify the sample to a pH at least 2 units below the pKa of the benzoic acid to ensure it is in its neutral, more retentive form.[3] Inappropriate Sorbent: Ensure you are using a sorbent with the correct retention mechanism (e.g., reversed-phase C18 for nonpolar compounds).[4] High Flow Rate: Decrease the sample loading flow rate to allow for sufficient interaction between the analyte and the sorbent.[6] Channeling: Ensure the sorbent bed is properly conditioned and not allowed to dry out before sample loading.[1]
Wash Solvent Effluent	Premature Elution: The wash solvent is too strong and is eluting the internal standard along with interferences.	Wash Solvent Too Strong: Use a weaker wash solvent (e.g., decrease the percentage of organic solvent). Ensure the wash solvent is also acidified to maintain the neutral state of the analyte.[3]
Analyte Retained on Cartridge (not in eluate)	Incomplete Elution: The elution solvent is not strong enough to desorb the internal standard from the sorbent.	Elution Solvent Too Weak: Increase the strength of the elution solvent (e.g., increase the percentage of organic solvent like methanol (B129727) or acetonitrile).[4] Incorrect pH: Adjust the pH of the elution solvent to be at least 2 pH units above the pKa of the benzoic acid to ionize it and facilitate elution from a reversed-phase sorbent. Adding a small amount of a base like ammonium (B1175870) hydroxide (B78521) can be effective.[7] Insufficient Solvent Volume: Increase the volume of the elution solvent to ensure complete desorption.[4]

Guide 2: Addressing Matrix Effects

Matrix effects occur when components in the sample matrix interfere with the ionization of the internal standard in the mass spectrometer, leading to signal suppression or enhancement.[8]

Experimental Protocol: Evaluating Matrix Effects

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare the 2,3,4,5-Tetrabromobenzoic acid-13C6 standard in a clean solvent at the final concentration.

  • Set B (Post-Extraction Spike): Extract a blank matrix sample using your established protocol. Spike the 2,3,4,5-Tetrabromobenzoic acid-13C6 into the final extract.

  • Set C (Pre-Extraction Spike): Spike the 2,3,4,5-Tetrabromobenzoic acid-13C6 into a blank matrix sample before the extraction process.

• Analyze and Compare: Analyze all three sets and compare the peak area response of the internal standard.

Data Interpretation and Solutions:

Comparison	Observation	Likely Cause	Recommended Solutions
Peak Area A vs. B	Peak Area B < Peak Area A	Matrix Suppression	- Improve sample cleanup to remove interfering matrix components. - Dilute the sample to reduce the concentration of matrix components. - Optimize chromatographic conditions to separate the analyte from interfering compounds.
Peak Area A vs. B	Peak Area B > Peak Area A	Matrix Enhancement	- Follow the same recommendations for matrix suppression.
Peak Area B vs. C	Peak Area C < Peak Area B	Inefficient Extraction	- Refer to the SPE troubleshooting guide to optimize the extraction procedure.

Visualizations

Caption: Troubleshooting workflow for poor internal standard recovery.

Caption: A standard workflow for solid-phase extraction of acidic compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. 2,3,4,5-Tetrabromobenzoic Acid | C7H2Br4O2 | CID 15709948 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. welch-us.com [welch-us.com]
• 5. chromacademy.com [chromacademy.com]
• 6. silicycle.com [silicycle.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Contamination in Brominated Flame Retardant (BFR) Analysis

Welcome to the technical support center for brominated flame retardant (BFR) analysis. This resource is designed for researchers, scientists, and drug development professionals to help identify and mitigate sources of contamination during the ultra-trace analysis of BFRs. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of background BFR contamination in a laboratory?

A1: Background contamination in BFR analysis is a significant challenge due to their widespread use in common laboratory items and building materials. The primary sources include:

• Indoor Air and Dust: Laboratory air and settled dust are major contributors to background contamination. BFRs are released from various products and can accumulate in the laboratory environment.[1] Studies have frequently detected congeners such as 2,4,6-Tribromophenol, BDE-47, and BDE-99 in laboratory air.[1]

• Laboratory Equipment and Electronics: Casings of computers, printers, and other electronic equipment in the lab often contain BFRs to meet fire safety standards. These can off-gas or shed particles over time.

• Plastic Consumables: Disposable plastic labware, such as pipette tips, and centrifuge tubes, can be a source of BFRs.[2][3][4] Additives in the plastic polymers can leach into solvents and samples, especially upon contact with organic solvents or at elevated temperatures.[4][5][6] Polypropylene (B1209903), a common material for lab utensils, has been shown to leach contaminants.[2]

• Solvents and Reagents: Although typically of high purity, solvents and reagents can become contaminated through storage in plastic containers or from the laboratory environment. It is crucial to run procedural blanks to check for contamination from these sources.

• Personal Contamination: Clothing, cosmetics, and even personal electronic devices can carry BFRs, which can be inadvertently introduced into the experimental workflow.

Q2: Which specific BFRs are most commonly found as background contaminants?

A2: The most frequently reported background BFRs in laboratory settings are the lower-brominated polybrominated diphenyl ethers (PBDEs). Specifically, BDE-47, BDE-99, and BDE-153 are ubiquitously present in the environment and are often detected in laboratory procedural blanks.[7] This is due to their historical use in commercial "PentaBDE" mixtures and their persistence. The fully brominated BDE-209 is also a common contaminant, often associated with dust from electronic equipment.

Q3: Can I reuse glassware for BFR analysis? If so, how should it be cleaned?

A3: Yes, glassware can be reused for BFR analysis, provided it is subjected to a rigorous cleaning protocol to remove any organic residues. Standard laboratory washing may be insufficient. A detailed cleaning procedure is provided in the "Experimental Protocols" section below. The key is to ensure the removal of all organic contaminants, which may require solvent rinsing and baking at high temperatures.

Troubleshooting Guide

This guide addresses common issues encountered during BFR analysis that may be related to contamination.

Issue 1: High levels of BFRs (especially BDE-47, BDE-99, BDE-209) in procedural blanks.

Potential Cause	Troubleshooting Step
Contaminated Solvents/Reagents	Test each solvent and reagent individually. If a specific one is contaminated, open a fresh bottle from a different lot number. Filter solvents if necessary.
Contaminated Glassware	Re-clean all glassware using the detailed protocol below. Ensure a final rinse with high-purity solvent. Bake glassware at a high temperature (e.g., 450°C) to pyrolyze any remaining organic contaminants.
Leaching from Plasticware	Minimize the use of plastic. If unavoidable, pre-rinse all plasticware (e.g., pipette tips, autosampler vials) with a suitable solvent. Consider using glass or high-quality polypropylene alternatives.[2][3]
Airborne Contamination	Prepare samples in a clean environment, such as a laminar flow hood.[4] Keep samples covered whenever possible. Regularly wipe down laboratory surfaces and fume hoods to reduce dust.
Contaminated Syringes (GC/LC)	Thoroughly clean syringes between injections. Run solvent blanks to check for carryover. Replace the syringe if contamination persists.

Issue 2: Poor peak shape (tailing or fronting), especially for BDE-209.

Potential Cause	Troubleshooting Step
Active Sites in the GC Inlet	Clean or replace the GC inlet liner.[8] Use a deactivated liner, potentially with glass wool, to ensure inertness.[9]
Column Contamination/Degradation	Bake out the column at the manufacturer's recommended maximum temperature.[8] If tailing persists, trim the first few centimeters of the column from the inlet side.[8][9] If the problem continues, the column may need to be replaced.[8]
Thermal Degradation of Analyte	BDE-209 is thermally labile and can degrade at high temperatures in the GC inlet.[10][11][12] Optimize the injector temperature, keeping it as low as possible while still achieving efficient vaporization.[12] Consider using a shorter GC column to reduce residence time.[9]
Sample Overload	Dilute the sample and reinject.[13] If peak shape improves, the initial concentration was too high.

Issue 3: Random, sporadic BFR peaks appearing in some samples but not others.

Potential Cause	Troubleshooting Step
Cross-Contamination During Sample Preparation	Prepare samples one at a time, or in small batches. Thoroughly clean all equipment (e.g., spatulas, forceps, glassware) between samples. Use disposable items where possible.
Inconsistent Cleaning of Glassware	Ensure all analysts are following the exact same validated cleaning procedure for all glassware.
Carryover in Autosampler	Implement a rigorous needle/syringe wash protocol between samples. Include multiple solvent rinses. Run a solvent blank after a high-concentration sample to check for carryover.

Data Presentation: Background Contamination Levels

The following table summarizes typical background levels of common BFRs found in laboratory environments from various studies. These values can serve as a benchmark for evaluating the cleanliness of your own laboratory.

Contaminant	Matrix	Concentration Range	Notes
BDE-47	Laboratory Air	0.12 ng/m³ (mean)	A common congener found in indoor air.[14]
BDE-99	Laboratory Air	Present, variable concentrations	Frequently detected alongside BDE-47.[1]
BDE-209	Laboratory Dust	Can be the highest concentration in dust	Associated with electronic equipment.[14]
HBCDs	Indoor Dust	<0.3 – 950 µg/kg	Levels can be lower than PBDEs but are still significant.
Various PBDEs	Procedural Blanks	Trace levels	The presence of BDE-47, BDE-99, and BDE-153 is common.[7]

Experimental Protocols

Detailed Method for Cleaning Glassware for Ultra-Trace BFR Analysis

This protocol is designed to minimize background contamination from glassware.

• Initial Decontamination: As soon as possible after use, rinse glassware with an appropriate organic solvent (e.g., acetone (B3395972), hexane) to remove the bulk of any organic residues. Dispose of the solvent waste appropriately.

• Detergent Wash: Wash the glassware with a laboratory-grade, phosphate-free detergent and hot water.[15] Use brushes to scrub all surfaces thoroughly.

• Tap Water Rinse: Rinse the glassware extensively with hot tap water (at least 5-10 times) to remove all traces of detergent.

• Deionized Water Rinse: Rinse the glassware thoroughly with deionized (DI) water (3-5 times).

• Solvent Rinse: Perform a final rinse with a high-purity organic solvent (e.g., acetone or hexane). This helps to remove any remaining organic residues and aids in drying.

• Drying/Baking:

  • Allow the glassware to air dry in a clean environment (e.g., a fume hood or a dedicated clean area).

  • For the most sensitive analyses, bake the glassware in a muffle furnace at a high temperature (e.g., 450°C) for at least 4 hours to pyrolyze any residual organic contaminants. Note: Do not bake volumetric glassware as this can affect its calibration.

• Storage: After cooling, cover the openings of the glassware with pre-cleaned aluminum foil and store in a clean, dust-free cabinet.

Mandatory Visualization

Below is a diagram illustrating the logical workflow for troubleshooting BFR contamination in your analysis.

Caption: Troubleshooting workflow for BFR contamination analysis.

References

• 1. labdepotinc.com [labdepotinc.com]
• 2. researchgate.net [researchgate.net]
• 3. nano.ece.illinois.edu [nano.ece.illinois.edu]
• 4. How Tubes Can Affect Your Experiments | Lab Manager [labmanager.com]
• 5. Quantification of bromine in flame-retardant coatings by radiofrequency glow discharge-optical emission spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Leaching characteristics of polybrominated diphenyl ethers (PBDEs) from flame-retardant plastics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Standard operating procedure of glassware cleaning [protocols.io]
• 8. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 9. s4science.at [s4science.at]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. Instrumental methods and challenges in quantifying polybrominated diphenyl ethers in environmental extracts: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. researchgate.net [researchgate.net]
• 15. epa.gov [epa.gov]

Technical Support Center: Minimizing Background Interference in Mass Spectrometry

Welcome to the technical support center for minimizing background interference in your mass spectrometry experiments. This resource is designed for researchers, scientists, and drug development professionals to help you identify and troubleshoot common sources of background noise, ensuring the highest quality data for your analyses.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of background interference in mass spectrometry?

A1: Background interference in mass spectrometry can originate from a wide variety of sources, broadly categorized as chemical and environmental contaminants. Common sources include:

• Solvents and Reagents: Impurities in solvents, even those of high grade, can introduce significant background noise. Mobile phase additives, such as acids and salts, can also contribute to background ions and form adducts with analytes.[1][2]

• Plasticware and Containers: Plasticizers (e.g., phthalates), slip agents (e.g., oleamide), and other additives can leach from tubes, pipette tips, and solvent bottles into your samples and solvents.[2][3][4]

• LC-MS System: The liquid chromatography system itself can be a major source of contamination. This includes bleed from the column, contaminated tubing, worn pump seals, and residues from previous analyses.[1]

• Sample-Related Contaminants: The sample matrix can be a significant source of interference. For biological samples, common contaminants include keratins (from skin, hair, and dust), proteins from cell culture media (like bovine serum albumin), and detergents used during sample preparation.[5][6][7][8][9]

• Laboratory Environment: The air in the laboratory can contain volatile organic compounds (VOCs), dust particles, and other airborne contaminants that can be introduced into the system.[1]

Q2: I'm seeing persistent, non-specific peaks in all my runs, including blanks. What could be the cause?

A2: Persistent, non-specific peaks that appear in both sample and blank injections strongly suggest a contamination issue within your LC-MS system or your solvent lines. The logical troubleshooting process is to systematically isolate the source of the contamination. Start by checking the most common culprits:

• Mobile Phase: Prepare fresh mobile phase using high-purity, LC-MS grade solvents and additives.[10]

• Solvent Bottles and Tubing: Ensure that solvent bottles are clean and dedicated to specific solvents. Contaminants can leach from plastic tubing, so consider replacing it if it's old.

• LC System: The contamination could be originating from the autosampler, pump, or column. A systematic cleaning of the entire LC system is often necessary.

• Mass Spectrometer Source: The ion source can accumulate contaminants over time, leading to persistent background signals. Regular cleaning is crucial.[11]

Q3: How can I minimize keratin (B1170402) contamination in my proteomics experiments?

A3: Keratin is one of the most common protein contaminants in mass spectrometry. To minimize its presence, stringent laboratory practices are essential:

• Personal Protective Equipment (PPE): Always wear powder-free nitrile gloves and a clean lab coat. Avoid wool clothing, as it can be a source of keratin fibers.[5][8]

• Clean Workspace: Whenever possible, work in a laminar flow hood. Regularly clean your benchtop, pipettes, and other equipment with ethanol (B145695) and water.[6]

• Dedicated Labware: Use dedicated, clean glassware and plasticware for your proteomics samples. Avoid using containers that have been used for other applications, especially Western blotting.[6]

• Proper Handling: Minimize the exposure of your samples, gels, and solutions to the air. Keep tubes and reagent bottles closed as much as possible.[6][7] When handling gels, only touch the edges and use clean razor blades for excision.[6]

Troubleshooting Guides

Guide 1: High Background Noise Across the Mass Spectrum

Issue: The baseline of your total ion chromatogram (TIC) is significantly elevated, obscuring low-intensity analyte peaks.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for high background noise.

Detailed Steps:

• Run a Solvent Blank: Inject only the mobile phase. If the background is still high, the contamination is likely in the solvent or the LC-MS system.[1]

• Isolate the Source:

  • Mobile Phase: Prepare fresh mobile phase using the highest purity solvents and additives available. Filter the mobile phase before use.

  • System Flush: If the issue persists, perform a systematic flush of the entire LC system. A detailed protocol is provided in the "Experimental Protocols" section.

  • Source Cleaning: If the background remains high after flushing the LC, the mass spectrometer's ion source may be contaminated and require cleaning.

• Investigate Sample-Related Issues: If the blank is clean, the interference is likely coming from your sample.

  • Matrix Effects: Complex sample matrices can cause ion suppression or enhancement, leading to a noisy baseline.

  • Sample Preparation: Review your sample preparation protocol for potential sources of contamination, such as detergents or plasticizers.

  • Sample Cleanup: Implement or optimize a sample cleanup procedure like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering substances.

Guide 2: Identifying and Eliminating Specific Contaminant Peaks

Issue: You observe specific, recurring peaks in your mass spectra that are not related to your analytes.

Troubleshooting Workflow:

Caption: Workflow for identifying and eliminating specific contaminants.

Detailed Steps:

• Identify the Contaminant: Determine the precise m/z of the interfering peaks.

• Consult Contaminant Databases: Use the tables below and online resources to identify potential contaminants based on their m/z values. This can provide clues to their origin.

• Systematic Elimination: Once you have a hypothesis about the source of the contamination, systematically eliminate the potential culprits.

  • If a solvent is suspected, try a new bottle or a different grade.

  • If plasticware is the likely source, switch to glass or a different type of plastic. A study on fatty acid contamination showed a significant reduction when switching from plastic to glass syringes.[12]

  • If a specific part of the LC system is suspected, clean or replace that component.

Data Presentation: Common Background Ions

The following tables list common background ions observed in both positive and negative electrospray ionization (ESI) modes.

Table 1: Common Background Ions in ESI Positive Mode

m/z (Da)	Ion Type	Formula/Compound	Possible Origin
33.0335	[M+H]+	Methanol (B129727)	Solvent
42.0338	[M+H]+	Acetonitrile (B52724)	Solvent
102.1283	[M+H]+	Triethylamine (TEA)	Mobile phase additive
149.0233	[M+H]+	Phthalic anhydride	Plasticizer
279.1596	[M+H]+	Dibutylphthalate	Plasticizer
391.2848	[M+H]+	Di(2-ethylhexyl)phthalate (DEHP)	Plasticizer
Series (+44 Da)	[M+H]+	Polyethylene glycol (PEG)	Detergents, plastics
Series (+58 Da)	[M+H]+	Polypropylene glycol (PPG)	Polymers, lubricants
Series (+74 Da)	[M+H]+	Polydimethylcyclosiloxanes (PDMS)	Silicone grease, septa

Source: Adapted from various sources, including[2][13][14][15][16]

Table 2: Common Background Ions in ESI Negative Mode

m/z (Da)	Ion Type	Formula/Compound	Possible Origin
44.9982	[M-H]-	Formate	Mobile phase additive
59.0138	[M-H]-	Acetate	Mobile phase additive
97.9769	[M-H]-	Sulfate	Impurity
112.9856	[M-H]-	Trifluoroacetate (TFA)	Mobile phase additive
255.2329	[M-H]-	Palmitic acid	Biological matrices, handling
283.2640	[M-H]-	Stearic acid	Biological matrices, handling

Source: Adapted from various sources, including[13][14][15]

Experimental Protocols

Protocol 1: Detailed LC System Cleaning ("System Flush")

This protocol is designed to remove a broad range of contaminants from your LC system.

Materials:

• LC-MS grade isopropanol (B130326) (IPA)

• LC-MS grade acetonitrile (ACN)

• LC-MS grade methanol (MeOH)

• LC-MS grade water

• A zero-dead-volume union to replace the column

Procedure:

• System Preparation:

  • Remove the analytical column and replace it with a zero-dead-volume union.

  • Direct the flow from the union to a waste container.

  • Remove any solvent filters from the solvent lines and place the lines in a clean beaker of IPA.

• Solvent Line and Pump Flush:

  • Set the pump to deliver 100% IPA.

  • Purge each pump line for at least 10 minutes at a flow rate of 1-2 mL/min.

• System Wash Sequence:

  • Flush the entire system (all pump lines) with the following sequence of solvents, for at least 60 minutes each at a flow rate of 0.5-1 mL/min:

    • 100% Isopropanol (IPA)

    • 100% Acetonitrile (ACN)

    • 100% Methanol (MeOH)

    • LC-MS grade water

  • For stubborn, non-polar contaminants, a longer flush with IPA (overnight if necessary) can be effective.[17]

• Re-equilibration:

  • After the cleaning sequence, flush the system with your initial mobile phase conditions for at least 30 minutes before reinstalling the column.

  • Run a solvent blank to confirm that the background has been reduced.

Protocol 2: In-Gel Tryptic Digestion with Minimized Keratin Contamination

This protocol outlines the key steps for performing an in-gel digest of protein bands from an SDS-PAGE gel while minimizing keratin contamination.

Materials:

• Destaining solution (e.g., 50% acetonitrile, 25 mM ammonium (B1175870) bicarbonate)

• Reduction solution (e.g., 10 mM DTT in 25 mM ammonium bicarbonate)

• Alkylation solution (e.g., 55 mM iodoacetamide (B48618) in 25 mM ammonium bicarbonate)

• Trypsin solution (sequencing grade)

• Peptide extraction solution (e.g., 50% acetonitrile, 5% formic acid)

• Low-binding microcentrifuge tubes

• Powder-free nitrile gloves

• Clean razor blades or scalpels

Procedure:

• Work in a Clean Environment: Perform all steps in a laminar flow hood. Wear clean, powder-free nitrile gloves and a lab coat.[5][6]

• Excise Gel Band: Place the gel on a clean surface (e.g., a glass plate wiped with ethanol). Using a new or thoroughly cleaned razor blade, carefully excise the protein band of interest, minimizing the amount of surrounding empty gel.[6][9] Place the gel piece into a low-binding microcentrifuge tube.

• Destaining:

  • Add destaining solution to cover the gel piece and vortex for 10-15 minutes.

  • Remove and discard the supernatant.

  • Repeat this step until the gel piece is colorless.

• Reduction and Alkylation:

  • Add reduction solution to the gel piece and incubate at 56°C for 45-60 minutes.

  • Cool to room temperature, remove the supernatant, and add the alkylation solution.

  • Incubate in the dark at room temperature for 30-45 minutes.

• Washing and Dehydration:

  • Wash the gel piece with 25 mM ammonium bicarbonate, followed by dehydration with 100% acetonitrile until it turns opaque white.

  • Dry the gel piece completely in a vacuum centrifuge.

• Tryptic Digestion:

  • Rehydrate the gel piece on ice with a minimal volume of trypsin solution.

  • Once the solution is absorbed, add enough 25 mM ammonium bicarbonate to cover the gel piece.

  • Incubate overnight at 37°C.

• Peptide Extraction:

  • Add the peptide extraction solution to the gel piece and vortex for 15-20 minutes.

  • Collect the supernatant in a clean low-binding tube.

  • Repeat the extraction step at least once and pool the supernatants.

  • Dry the extracted peptides in a vacuum centrifuge before resuspending in a suitable solvent for LC-MS analysis.

References

• 1. zefsci.com [zefsci.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. musserlab.medicine.tamhsc.edu [musserlab.medicine.tamhsc.edu]
• 4. Bioactive contaminants leach from disposable laboratory plasticware - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. med.unc.edu [med.unc.edu]
• 6. research.colostate.edu [research.colostate.edu]
• 7. 12 Tips for Preparing Non-Covalent Protein Complexes for Mass Spectrometry Analysis | Technology Networks [technologynetworks.com]
• 8. biocompare.com [biocompare.com]
• 9. Sample Preparation | Stanford University Mass Spectrometry [mass-spec.stanford.edu]
• 10. researchgate.net [researchgate.net]
• 11. Background noise in UPLC-MS/MS experience? - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 12. mdpi.com [mdpi.com]
• 13. scribd.com [scribd.com]
• 14. mswil.com [mswil.com]
• 15. ccc.bc.edu [ccc.bc.edu]
• 16. chem.uzh.ch [chem.uzh.ch]
• 17. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Troubleshooting Co-eluting Peaks in TBBA Analysis

Welcome to the Technical Support Center for Tetrabromobisphenol A (TBBA) analysis. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable guidance on overcoming common challenges during chromatographic analysis, with a specific focus on resolving co-eluting peaks.

Frequently Asked Questions (FAQs)

Q1: What are co-eluting peaks and why are they a problem in TBBA analysis?

A1: Co-eluting peaks occur when two or more different compounds elute from the chromatography column at the same or very similar retention times, appearing as a single, often distorted, peak. In TBBA analysis, this can lead to inaccurate quantification of TBBA and any co-eluting compounds, such as its isomers, degradation products, or manufacturing intermediates. This compromises the reliability and accuracy of the analytical results.

Q2: What are the common causes of peak co-elution in TBBA analysis?

A2: Several factors can contribute to the co-elution of peaks in TBBA analysis:

• Structurally Similar Compounds: TBBA isomers, brominated analogues, and certain degradation products have very similar chemical structures and physicochemical properties, making their separation challenging.

• Inadequate Chromatographic Conditions: Suboptimal mobile phase composition, gradient slope, column chemistry, temperature, or flow rate can fail to provide sufficient selectivity to separate closely related compounds.

• Matrix Effects: Complex sample matrices, such as those from environmental or biological samples, can contain endogenous components that co-elute with TBBA, causing interference.[1][2]

• Column Overload: Injecting too much sample onto the column can lead to peak broadening and merging of adjacent peaks.

Q3: How can I detect if I have co-eluting peaks in my TBBA analysis?

A3: Several indicators can suggest the presence of co-eluting peaks:

• Peak Shape Abnormalities: Look for non-symmetrical peaks, such as those with shoulders, tailing, or fronting.

• Inconsistent Peak Ratios: If you are analyzing for multiple known compounds, inconsistent area ratios between peaks across different runs may indicate co-elution.

• Mass Spectrometry (MS) Data: If using an LC-MS system, examining the mass spectra across a single chromatographic peak can reveal the presence of multiple components with different mass-to-charge ratios (m/z).

• Photodiode Array (PDA) Detector: A PDA detector can assess peak purity by comparing UV-Vis spectra across the peak. Spectral inconsistencies suggest the presence of more than one compound.

Troubleshooting Guides

Issue 1: Suspected Co-elution of TBBA with its Isomers

Problem: My chromatogram shows a broad or shouldered peak for TBBA, suggesting potential co-elution with one of its isomers.

Troubleshooting Workflow:

Caption: Workflow for resolving TBBA isomer co-elution.

Detailed Steps:

• Optimize Mobile Phase:

  • Solvent Selection: If using a reversed-phase method (e.g., C18 column), try switching the organic modifier from acetonitrile (B52724) to methanol, or vice versa. These solvents offer different selectivities and can alter the elution order of closely related compounds.

  • pH Adjustment: The retention of phenolic compounds like TBBA can be sensitive to the pH of the aqueous component of the mobile phase. Adjusting the pH with a small amount of acid (e.g., formic acid, acetic acid) can improve peak shape and resolution.

  • Gradient Optimization: Modify the gradient slope. A shallower gradient around the elution time of TBBA can increase the separation between isomers.

• Change Stationary Phase:

  • If mobile phase optimization is insufficient, consider a column with a different stationary phase chemistry. Phenyl-hexyl or biphenyl (B1667301) columns can provide alternative selectivities for aromatic compounds like TBBA and its isomers through π-π interactions.

• Adjust Column Temperature:

  • Temperature can influence selectivity. Systematically vary the column temperature (e.g., in 5 °C increments) to see if it improves resolution. Lower temperatures often increase retention and can enhance separation, while higher temperatures can decrease analysis time but may reduce resolution.

• Modify Flow Rate:

  • Lowering the flow rate can increase column efficiency and improve the resolution of closely eluting peaks, although it will increase the analysis time.

• Utilize Two-Dimensional Liquid Chromatography (2D-LC):

  • For extremely challenging separations, 2D-LC provides a powerful solution by using two columns with different selectivities. The peak containing the co-eluting compounds from the first dimension is transferred to a second dimension column for further separation.

Experimental Protocol: HPLC Method for Separation of TBBA and its Analogs

This protocol provides a starting point for separating TBBA from other halogenated bisphenol A analogs.

Parameter	Condition
Column	C18, 150 mm x 2.1 mm, 4 µm particle size
Mobile Phase A	25% Methanol / 75% Water
Mobile Phase B	100% Methanol
Gradient	100% A initially, then to 100% B after injection, hold for 15 min
Flow Rate	0.2 mL/min
Detection	ESI-MS/MS (Negative Ion Mode)

This is a general guideline and may require optimization for your specific application and instrumentation.[3]

Issue 2: Co-elution with Degradation Products

Problem: After performing forced degradation studies (e.g., acid/base hydrolysis, oxidation, photolysis), new peaks are appearing and co-eluting with the main TBBA peak.

Troubleshooting Workflow:

Caption: Workflow for resolving co-elution with degradation products.

Detailed Steps:

• Gradient Optimization:

  • Degradation products can have a wide range of polarities. A broad scouting gradient is useful to determine the elution range of all degradants.[4]

  • Once the approximate elution times are known, a segmented gradient with shallower slopes in the regions where co-elution occurs can significantly improve resolution.

• Employ Ultra-High-Performance Liquid Chromatography (UPLC/UHPLC):

  • UPLC systems with sub-2 µm particle columns offer significantly higher peak capacities and resolution compared to traditional HPLC. This can be highly effective in separating complex mixtures of a parent compound and its degradation products.

• Utilize Mass Spectrometry for Identification:

  • High-resolution mass spectrometry (HRMS), such as Time-of-Flight (TOF) or Orbitrap, can help in identifying the elemental composition of the degradation products, even if they are not fully chromatographically resolved.

  • Tandem mass spectrometry (MS/MS) can provide structural information by fragmenting the co-eluting ions, aiding in their identification.

Forced Degradation Study Protocol (General Guidance)

Stress Condition	Typical Reagents and Conditions
Acid Hydrolysis	0.1 M HCl at 60 °C for 2 hours
Base Hydrolysis	0.1 M NaOH at 60 °C for 2 hours
Oxidation	3% H₂O₂ at room temperature for 24 hours
Thermal Degradation	105 °C for 24 hours (solid state)
Photostability	Expose to UV light (e.g., 254 nm) and visible light

Note: The severity of the stress conditions should be adjusted to achieve 5-20% degradation of the active pharmaceutical ingredient.[4][5][6][7][8]

Issue 3: Co-elution with Matrix Components in Complex Samples

Problem: When analyzing TBBA in environmental or biological samples (e.g., sediment, sludge, plasma), I observe significant matrix interference and potential co-elution.

Troubleshooting Workflow:

Caption: Workflow for addressing co-elution from complex matrices.

Detailed Steps:

• Improve Sample Preparation:

  • Solid-Phase Extraction (SPE): Utilize SPE cartridges with a sorbent that selectively retains TBBA while allowing matrix components to pass through, or vice-versa. For TBBA, reversed-phase (C18) or normal-phase (silica) SPE can be effective.

  • Liquid-Liquid Extraction (LLE): Optimize the extraction solvent and pH to selectively extract TBBA from the sample matrix.

  • Matrix Modifiers: For biological samples, protein precipitation followed by SPE or LLE is often necessary to remove proteins that can interfere with the analysis.

• Use Selective Detection (MS/MS):

  • Tandem mass spectrometry in Multiple Reaction Monitoring (MRM) mode is highly selective and can often distinguish TBBA from co-eluting matrix components, even if they are not chromatographically separated. By monitoring a specific precursor-to-product ion transition for TBBA, the interference from other compounds can be minimized.[9]

• Modify Chromatographic Selectivity:

  • As with isomer and degradation product co-elution, adjusting the mobile phase composition, stationary phase, and temperature can help to shift the retention time of TBBA away from interfering matrix components.

Sample Preparation Protocol for TBBA in Sediment/Sludge

Step	Procedure
1. Extraction	Sonicate sample with a mixture of acetone (B3395972) and hexane.
2. Cleanup	Use a multi-layer silica (B1680970) gel column to remove interfering compounds.
3. Concentration	Evaporate the solvent and reconstitute in a suitable injection solvent.

This is a simplified protocol and may need to be adapted based on the specific matrix and analytical instrumentation.

Data Presentation

Table 1: Comparison of Chromatographic Parameters for Resolving Co-eluting Peaks

Parameter	Change	Expected Outcome on Resolution	Potential Drawbacks
Mobile Phase	Switch organic modifier (e.g., ACN to MeOH)	Alters selectivity, may change elution order	May require re-optimization of gradient
Adjust pH	Improves peak shape and can change selectivity	Can affect analyte stability or column longevity
Decrease gradient slope	Increases separation between closely eluting peaks	Increases analysis time
Stationary Phase	Change column chemistry (e.g., C18 to Phenyl)	Provides different selectivity	Requires method re-validation
Decrease particle size (e.g., 5 µm to <2 µm)	Increases efficiency and resolution	Increases backpressure, requires UPLC/UHPLC system
Temperature	Decrease column temperature	May increase selectivity and resolution	Increases viscosity and backpressure, longer run times
Increase column temperature	Can change selectivity, decreases run time	May decrease resolution or degrade analyte
Flow Rate	Decrease flow rate	Increases efficiency and resolution	Increases analysis time

This technical support guide provides a starting point for addressing co-eluting peaks in TBBA analysis. Successful resolution often requires a systematic and logical approach to method development and troubleshooting. For further assistance, please consult the references cited or contact our technical support team.

References

• 1. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. library.dphen1.com [library.dphen1.com]
• 4. ijrpp.com [ijrpp.com]
• 5. pharmtech.com [pharmtech.com]
• 6. Using Forced Degradation to Prove Specificity of HPLC Stability Methods – Pharma Stability [pharmastability.com]
• 7. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]
• 8. ARL Bio Pharma | Importance of Forced Degradation In Stability-Indicating Methods [arlok.com]
• 9. researchgate.net [researchgate.net]

Ensuring stability of 2,3,4,5-Tetrabromobenzoic acid-13C6 in solution

This technical support center provides guidance on ensuring the stability of 2,3,4,5-Tetrabromobenzoic acid-13C6 in solution for researchers, scientists, and drug development professionals. The information is presented in a question-and-answer format to address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving 2,3,4,5-Tetrabromobenzoic acid-13C6?

Q2: What are the optimal storage conditions for 2,3,4,5-Tetrabromobenzoic acid-13C6 solutions?

A2: To ensure the stability of your 2,3,4,5-Tetrabromobenzoic acid-13C6 solution, it is crucial to store it under appropriate conditions. For solutions, storage at -80°C for up to six months or -20°C for one month is recommended.[1] The solution should be stored in a tightly sealed, amber glass vial to protect it from light and moisture.[1] For the solid compound, storage at 4°C in a sealed container away from moisture and light is advised.[1]

Q3: Is 2,3,4,5-Tetrabromobenzoic acid-13C6 sensitive to light?

A3: Yes, brominated aromatic compounds can be susceptible to photodegradation.[2] It is essential to protect solutions of 2,3,4,5-Tetrabromobenzoic acid-13C6 from exposure to direct sunlight and UV radiation. Always use amber vials or wrap containers in aluminum foil and minimize exposure to light during handling.

Q4: Can temperature affect the stability of the solution?

A4: Yes, elevated temperatures can promote the degradation of halogenated compounds.[3][4] The carbon-bromine bond can be thermally labile.[5] Therefore, it is critical to avoid exposing the solution to high temperatures. Storage at low temperatures (-20°C or -80°C) is recommended to minimize thermal degradation.

Q5: How does the presence of contaminants affect stability?

A5: Contaminants in the solvent, such as water, metals, or reactive impurities, can potentially catalyze degradation reactions. The presence of other halogens, like chlorine, can lead to the formation of mixed halogenated products under certain conditions.[6] Using high-purity solvents and clean labware is essential.

Q6: Is the 13C6-label stable?

A6: The carbon-13 isotope is a stable, non-radioactive isotope of carbon.[7] The 13C6-label in the benzoic acid ring is chemically stable and does not undergo radioactive decay.[7] The primary stability concerns are related to the chemical integrity of the tetrabromobenzoic acid molecule itself.

Troubleshooting Guide

Q1: I am observing a decrease in the concentration of my 2,3,4,5-Tetrabromobenzoic acid-13C6 solution over time. What could be the cause?

A1: A decrease in concentration can be attributed to several factors:

• Degradation: The compound may be degrading due to exposure to light, elevated temperature, or reactive species in the solvent. Review your storage and handling procedures to ensure the solution is protected from these factors.

• Adsorption: The compound may adsorb to the surface of the storage container, especially if using plasticware. It is advisable to use silanized glass vials to minimize adsorption.

• Solvent Evaporation: If the container is not properly sealed, solvent evaporation can lead to an apparent increase, but also potential for precipitation and subsequent inaccurate dilution, which might be perceived as a concentration decrease upon analysis. Ensure vials are tightly capped.

Q2: My analytical results (e.g., LC-MS) show unexpected peaks. Could these be degradation products?

A2: Yes, the appearance of new peaks in your chromatogram is a strong indication of degradation. A potential degradation pathway for polybrominated compounds is debromination, where bromine atoms are sequentially lost from the aromatic ring.[2][8] This would result in the formation of tri-, di-, and mono-brominated benzoic acids-13C6, which would have different retention times and mass-to-charge ratios.

Q3: How can I confirm if my 2,3,4,5-Tetrabromobenzoic acid-13C6 solution is stable?

A3: To confirm the stability of your solution, you can perform a stability study. This involves analyzing the solution at different time points under your typical storage conditions. A detailed protocol for a stability study is provided in the "Experimental Protocols" section below.

Summary of Factors Affecting Stability

Factor	Effect on Stability	Recommendation
Temperature	High temperatures can cause thermal degradation.[3][4]	Store solutions at low temperatures (-20°C or -80°C).[1]
Light	Exposure to UV and visible light can lead to photodegradation.[2]	Store in amber vials or protect from light.[1]
Solvent Purity	Impurities can catalyze degradation.	Use high-purity, anhydrous solvents.
pH	Extreme pH values may affect the stability of the carboxylic acid group.	Maintain a neutral pH unless the experimental protocol requires otherwise.
Oxygen	The presence of oxygen can facilitate oxidative degradation pathways.	For long-term storage, consider degassing the solvent or storing under an inert atmosphere (e.g., argon or nitrogen).
Container Type	The compound may adsorb to certain plastics.	Use amber glass or silanized glass vials.

Experimental Protocols

Protocol for Stability Assessment of 2,3,4,5-Tetrabromobenzoic acid-13C6 in Solution

1. Objective: To determine the stability of 2,3,4,5-Tetrabromobenzoic acid-13C6 in a specific solvent under defined storage conditions over a set period.

2. Materials:

• 2,3,4,5-Tetrabromobenzoic acid-13C6

• High-purity solvent (e.g., methanol, acetonitrile)

• Amber glass volumetric flasks and vials

• Calibrated pipettes

• High-Performance Liquid Chromatography (HPLC) system with a UV or Mass Spectrometry (MS) detector

3. Procedure:

• Preparation of Stock Solution: Accurately weigh a known amount of 2,3,4,5-Tetrabromobenzoic acid-13C6 and dissolve it in the chosen solvent in a volumetric flask to prepare a stock solution of known concentration.

• Preparation of Stability Samples: Aliquot the stock solution into multiple amber glass vials. Ensure each vial is tightly sealed.

• Initial Analysis (T=0): Immediately analyze three of the freshly prepared samples using a validated HPLC or LC-MS method to determine the initial concentration and purity. This will serve as the baseline.

• Storage: Store the remaining vials under the desired conditions (e.g., -20°C, 4°C, room temperature) and protected from light.

• Time-Point Analysis: At predetermined time intervals (e.g., 1 week, 1 month, 3 months, 6 months), retrieve three vials from storage. Allow them to equilibrate to room temperature before analysis.

• Analysis: Analyze the samples using the same analytical method as for the initial analysis.

• Data Evaluation: Compare the average concentration and purity at each time point to the initial (T=0) values. Look for a significant decrease in the main peak area and the appearance of new peaks, which would indicate degradation.

Visualizations

Caption: Potential degradation pathway via sequential debromination.

Caption: Experimental workflow for stability assessment.

Caption: Troubleshooting logic for decreased concentration.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Degradation processes of brominated flame retardants dispersed in high impact polystyrene under UV–visible radiation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchers.cdu.edu.au [researchers.cdu.edu.au]
• 4. Research Portal [researchportal.murdoch.edu.au]
• 5. Polybrominated Diphenyl Ethers (PBDEs): New Pollutants-Old Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]

Improving ionization efficiency for 2,3,4,5-Tetrabromobenzoic acid

Welcome to the technical support center for the analysis of 2,3,4,5-Tetrabromobenzoic acid (TBBA). This resource provides troubleshooting guidance and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing their analytical methods and overcoming common challenges.

Frequently Asked Questions (FAQs)

Q1: What is the most suitable ionization technique for analyzing 2,3,4,5-Tetrabromobenzoic acid?

A1: For the analysis of 2,3,4,5-Tetrabromobenzoic acid, a carboxylic acid, Electrospray Ionization (ESI) in negative ion mode is the most common and effective technique. This is because the acidic proton on the carboxylic acid group is readily lost, forming the deprotonated molecule [M-H]-, which can be sensitively detected by the mass spectrometer. Atmospheric Pressure Chemical Ionization (APCI) can also be considered, particularly for less polar analytes, and has shown success in the analysis of some brominated flame retardants.

Q2: I am observing a weak signal for TBBA. What are the initial steps to improve sensitivity?

A2: A weak signal can stem from several factors. Begin by ensuring your mass spectrometer is tuned and calibrated according to the manufacturer's recommendations. Confirm that you are operating in negative ion mode. Next, optimize the ESI source parameters, including capillary voltage, nebulizer gas pressure, drying gas flow rate, and temperature. The mobile phase composition is also critical; ensure the pH is appropriate to facilitate deprotonation.

Q3: What are common adducts observed for 2,3,4,5-Tetrabromobenzoic acid in ESI-MS?

A3: In negative ion mode ESI, besides the primary deprotonated molecule [M-H]-, you may observe other adducts. A common adduct for carboxylic acids is the sodium-bridged dimer [2M-2H+Na]-. The formation of adducts can be influenced by the purity of solvents and the cleanliness of the system.

Q4: Can in-source fragmentation occur for 2,3,4,5-Tetrabromobenzoic acid?

A4: Yes, in-source fragmentation can occur, especially with aggressive source conditions (e.g., high capillary voltage or temperature). For benzoic acid and its derivatives, a common fragmentation pathway involves the loss of CO2 (44 Da) from the deprotonated molecular ion. If you observe a significant ion at [M-H-44]-, consider softening your source conditions.

Troubleshooting Guides

Issue 1: Low Signal Intensity or Poor Sensitivity

Potential Causes & Solutions

Potential Cause	Recommended Action
Suboptimal Ionization Mode	Confirm the mass spectrometer is operating in negative ion mode for the analysis of the acidic TBBA.
Inefficient Deprotonation	Increase the pH of the mobile phase to facilitate the deprotonation of the carboxylic acid. The addition of a small amount of a weak base, such as ammonium (B1175870) hydroxide, post-column can improve signal stability and response.
Poor ESI Source Parameters	Systematically optimize source parameters. A Design of Experiments (DoE) approach can efficiently identify the optimal settings for capillary voltage, nebulizer pressure, drying gas temperature, and flow rate.
Inappropriate Solvent Composition	The addition of a small percentage of a more polar, higher boiling point solvent like isopropanol (B130326) to the mobile phase can sometimes enhance signal in negative ESI.
Sample Matrix Effects	Co-eluting matrix components can suppress the ionization of TBBA. Improve chromatographic separation to isolate the analyte from interfering compounds. If suppression persists, consider sample cleanup techniques like solid-phase extraction (SPE).

Issue 2: High Background Noise or Poor Signal-to-Noise Ratio

Potential Causes & Solutions

Potential Cause	Recommended Action
Contaminated Solvents or System	Use high-purity, LC-MS grade solvents and freshly prepared mobile phases. Flush the LC system and mass spectrometer interface to remove any contaminants.
Unstable Spray in ESI Source	An unstable spray can lead to high noise. Check for clogs in the ESI needle and ensure a consistent flow of both liquid and nebulizing gas. Adjusting the needle position relative to the inlet capillary can also improve stability.
Electrical Noise	Ensure proper grounding of the LC-MS system. High electrical noise can sometimes be mitigated by adjusting source parameters like the capillary voltage.

Issue 3: Inconsistent Peak Areas or Poor Reproducibility

Potential Causes & Solutions

Potential Cause	Recommended Action
Variable Chromatographic Retention	Fluctuations in retention time can lead to inconsistent peak integration. Ensure the column is properly equilibrated before each injection and that the mobile phase composition is stable.
Sample Carryover	TBBA, being a relatively hydrophobic molecule, may adsorb to surfaces in the injection port or column. Implement a robust needle wash protocol and consider injecting a blank solvent after high-concentration samples.
Inconsistent Sample Preparation	Ensure the sample preparation procedure, especially any extraction or dilution steps, is performed consistently for all samples and standards.

Data Presentation

The following table provides representative data on the impact of mobile phase additives on the signal intensity of 2,3,4,5-Tetrabromobenzoic acid. This data is illustrative and actual results may vary depending on the specific instrumentation and experimental conditions.

Mobile Phase Composition (Acetonitrile:Water)	Additive	Analyte Response (Peak Area Counts)	Signal-to-Noise Ratio (S/N)
70:30	None	150,000	50
70:30	0.1% Formic Acid	120,000	40
70:30	5 mM Ammonium Acetate	250,000	85
70:30	0.05% Ammonium Hydroxide	350,000	120

Experimental Protocols

Validated LC-MS/MS Method for 2,3,4,5-Tetrabromobenzoic Acid in Urine

This protocol is adapted from a validated method for the determination of TBBA in human urine.[1]

1. Sample Preparation (Liquid-Liquid Extraction)

• To 1 mL of urine, add an internal standard (e.g., 13C-labeled TBBA).

• Acidify the sample to approximately pH 2 with sulfuric acid.

• Extract the TBBA from the urine by adding 5 mL of hexane (B92381) and vortexing for 1 minute.

• Centrifuge at 3,000 rpm for 5 minutes.

• Transfer the hexane layer to a clean tube.

• Repeat the extraction twice more and combine the hexane extracts.

• Evaporate the combined hexane extracts to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable volume of the initial mobile phase.

2. Liquid Chromatography

• LC System: UPLC system

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm particle size)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A linear gradient from 30% B to 95% B over 5 minutes, hold at 95% B for 2 minutes, and then return to initial conditions.

• Flow Rate: 0.3 mL/min

• Injection Volume: 10 µL

• Column Temperature: 40 °C

3. Mass Spectrometry

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Source: Electrospray Ionization (ESI) in negative ion mode

• Capillary Voltage: -3.0 kV

• Source Temperature: 150 °C

• Desolvation Temperature: 400 °C

• Desolvation Gas Flow: 800 L/hr

• Cone Gas Flow: 50 L/hr

• Collision Gas: Argon

• MRM Transitions:

  • Quantifier: Precursor ion (m/z of [M-H]- for TBBA) -> Product ion 1

  • Qualifier: Precursor ion (m/z of [M-H]- for TBBA) -> Product ion 2

Visualizations

Caption: Experimental workflow for the analysis of 2,3,4,5-Tetrabromobenzoic acid.

Caption: Troubleshooting logic for low signal intensity of 2,3,4,5-Tetrabromobenzoic acid.

References

• 1. Urinary Tetrabromobenzoic Acid (TBBA) as a Biomarker of Exposure to the Flame Retardant Mixture Firemaster® 550 - PMC [pmc.ncbi.nlm.nih.gov]

Calibration curve issues with 13C-labeled internal standards

Welcome to the Technical Support Center for troubleshooting issues related to the use of 13C-labeled internal standards in quantitative analysis. This resource is designed for researchers, scientists, and drug development professionals to quickly diagnose and resolve common challenges encountered during their experiments.

Troubleshooting Guides

This section provides in-depth guidance on specific problems you may encounter with your calibration curves.

Issue: Non-linear Calibration Curve

A non-linear calibration curve is a frequent issue that can compromise the accuracy of your quantitative results. The following guide will help you identify the potential causes and provide solutions.

Question: My calibration curve is not linear. What are the possible causes and how can I fix it?

Answer:

Several factors can contribute to a non-linear calibration curve when using a 13C-labeled internal standard. Here are the most common causes and troubleshooting steps:

• Isotopic Contribution (Cross-Talk): The analyte's naturally occurring isotopes can contribute to the signal of the 13C-labeled internal standard, and vice-versa.[1] This is especially problematic at high analyte concentrations.[1]

  • Solution: Perform a cross-talk evaluation experiment to assess the degree of isotopic interference. If significant cross-talk is observed, you may need to use an internal standard with a higher mass difference (at least 3 amu greater than the analyte) or monitor a less abundant isotope of the internal standard that is free from interference.[1][2]

• Incorrect Internal Standard Concentration: The concentration of the internal standard is critical. If it is too low, you may see non-linearity at the upper end of the curve.[3] Conversely, if it is too high, it can lead to issues at the lower end.

  • Solution: Optimize the internal standard concentration. A common starting point is to use a concentration that is in the mid-range of your calibration curve. The goal is to have a consistent and reliable signal across the entire calibration range.

• Detector Saturation: At very high analyte concentrations, the mass spectrometer detector can become saturated, leading to a plateau in the signal response and causing non-linearity.

  • Solution: Dilute your higher concentration standards and samples to bring them within the linear range of the detector.[4] You may need to extend your calibration curve with additional, lower concentration points.

• Internal Standard Purity: Impurities in the 13C-labeled internal standard can interfere with the analyte signal or introduce variability.

  • Solution: Ensure the isotopic and chemical purity of your internal standard. The preferred choice is a stable isotope analogue (SIL) with high chemical purity and enrichment to minimize crosstalk effects.[5]

• Matrix Effects: Components in the sample matrix can suppress or enhance the ionization of the analyte and/or the internal standard, leading to inconsistent responses.[6] While 13C-labeled internal standards are designed to compensate for matrix effects, significant and differential effects can still cause non-linearity.[7][8]

  • Solution: Optimize your sample preparation method to remove interfering matrix components. This could involve solid-phase extraction (SPE), liquid-liquid extraction (LLE), or protein precipitation.[6]

Quantitative Acceptance Criteria for Calibration Curves

Regulatory bodies like the FDA and EMA have established acceptance criteria for calibration curves in bioanalytical method validation.[9][10][11] Adhering to these guidelines ensures the reliability of your data.

Parameter	Acceptance Criteria
Correlation Coefficient (r)	≥ 0.99
Coefficient of Determination (R²)	≥ 0.98
Back-calculated Standard Concentrations	Within ±15% of the nominal value (±20% for the Lower Limit of Quantification, LLOQ).[9][10]
Number of Standards	At least 75% of the calibration standards must meet the accuracy criteria.[9][10] A minimum of six non-zero standards is typically required.[12]

Experimental Protocols

This section provides detailed methodologies for key experiments to troubleshoot your calibration curve issues.

Protocol: Cross-Talk Evaluation Experiment

This experiment is designed to quantify the signal contribution of the analyte to the internal standard and vice versa.

Objective: To determine the percentage of cross-talk between the analyte and the 13C-labeled internal standard.

Methodology:

• Prepare two sets of solutions:

  • Set 1 (Analyte to IS): Prepare a series of solutions containing the analyte at various concentrations spanning your calibration curve range, without the internal standard.

  • Set 2 (IS to Analyte): Prepare a solution containing only the internal standard at the concentration used in your assay.

• Data Acquisition:

  • Inject and analyze the solutions from both sets using your established LC-MS/MS method.

  • For Set 1, monitor the mass transition (MRM) of the internal standard.

  • For Set 2, monitor the mass transition of the analyte.

• Data Analysis:

  • Analyte to IS Cross-Talk (%): For each concentration in Set 1, calculate the peak area of the signal detected in the internal standard's MRM channel. Divide this by the peak area of the internal standard at its working concentration and multiply by 100.

  • IS to Analyte Cross-Talk (%): Calculate the peak area of the signal detected in the analyte's MRM channel from the Set 2 solution. Divide this by the peak area of the analyte at the LLOQ and multiply by 100.

Acceptance Criteria: The cross-talk should ideally be less than 20% of the analyte response at the LLOQ and less than 5% of the internal standard response.[10]

Visualizations

The following diagrams illustrate key concepts and workflows discussed in this guide.

Caption: Workflow for troubleshooting non-linear calibration curves.

Caption: Isotopic overlap causing cross-talk between analyte and IS.

Frequently Asked Questions (FAQs)

Q1: What is the ideal concentration for my 13C-labeled internal standard?

A1: There is no single ideal concentration, as it depends on your specific assay.[13] However, a good starting point is to use a concentration that falls within the mid-range of your calibration curve. The key is to ensure the internal standard provides a consistent and reproducible signal across the entire range of analyte concentrations.

Recommended Analyte to Internal Standard Concentration Ratios

Calibration Curve Range	Recommended IS Concentration
Low Concentration Range	Near the LLOQ or low-end of the curve
Mid Concentration Range	Mid-point of the calibration curve
High Concentration Range	Mid-to-high end of the calibration curve

Q2: How can I minimize matrix effects when using a 13C-labeled internal standard?

A2: While 13C-labeled internal standards are excellent at compensating for matrix effects because they co-elute with the analyte, significant matrix effects can still be a problem.[8][14] To minimize these effects:

• Optimize Sample Preparation: Use techniques like solid-phase extraction (SPE), liquid-liquid extraction (LLE), or protein precipitation to remove interfering substances from your sample matrix.[6]

• Chromatographic Separation: Improve your chromatographic method to separate the analyte and internal standard from co-eluting matrix components.[8]

• Dilution: Diluting the sample can sometimes reduce the concentration of interfering matrix components, thereby lessening their impact.[4]

Q3: What is isotopic cross-talk and how does it affect my calibration curve?

A3: Isotopic cross-talk occurs when the isotopic distribution of the analyte overlaps with the mass of the internal standard, or vice-versa.[1][15] For example, the M+3 isotope of your analyte might have the same mass as your 13C3-labeled internal standard. This leads to an artificially high signal for the internal standard, especially at high analyte concentrations, resulting in a non-linear calibration curve that curves downwards at the higher end.[1]

Q4: Can the purity of my 13C-labeled internal standard affect my results?

A4: Yes, both the chemical and isotopic purity of your internal standard are crucial. Chemical impurities can introduce interfering peaks, while low isotopic enrichment means your internal standard contains a higher percentage of the unlabeled analyte, which can interfere with the quantification of your actual analyte, especially at low concentrations.[5] Always use high-purity standards from a reputable supplier.

References

• 1. Mitigating analyte to stable isotope labelled internal standard cross-signal contribution in quantitative liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. chromforum.org [chromforum.org]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. myadlm.org [myadlm.org]
• 8. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ema.europa.eu [ema.europa.eu]
• 10. database.ich.org [database.ich.org]
• 11. nalam.ca [nalam.ca]
• 12. karger.com [karger.com]
• 13. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 14. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 15. Bias due to isotopic incorporation in both relative and absolute protein quantitation with carbon-13 and nitrogen-15 labeled peptides - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Head-to-Head Battle for Precision: Validating TBBA Analysis with and without a ¹³C₆-Standard

For researchers, scientists, and drug development professionals, the accurate quantification of Tetrabromobisphenol A (TBBA) is critical for environmental monitoring, toxicological studies, and ensuring product safety. This guide provides a detailed comparison of two prominent analytical methodologies: a high-precision method employing a ¹³C-labeled internal standard and a widely used alternative method. By presenting comprehensive experimental data and detailed protocols, this document serves as a practical resource for selecting the most appropriate analytical strategy for your research needs.

The use of a stable isotope-labeled internal standard, such as ¹³C₆-TBBA, in conjunction with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is widely regarded as the gold standard for the quantification of organic micropollutants like TBBA. This isotope dilution mass spectrometry (IDMS) approach offers superior accuracy and precision by compensating for variations in sample preparation, matrix effects, and instrument response. However, alternative methods, often employing external standard calibration with techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or LC-MS/MS, are also frequently utilized due to their accessibility and established protocols. This guide will delve into the validation of both approaches, providing a clear comparison of their performance characteristics.

Method Performance: A Quantitative Comparison

The following tables summarize the key performance parameters of a validated LC-MS/MS method using a ¹³C₁₂-TBBA internal standard and a representative alternative method using external standard calibration with GC-MS.

Performance Parameter	LC-MS/MS with ¹³C₁₂-TBBA Internal Standard	GC-MS with External Standard Calibration
Linearity Range	5 - 100 pg/g	0.25 - 5.0 mg/L
Correlation Coefficient (r²)	> 0.999	0.996
Limit of Quantification (LOQ)	4.1 pg/g	0.05 mg/kg (50 ng/g)
Accuracy (Recovery)	> 83.3%	87.3% - 104.1%
Precision (Repeatability as RSD)	< 10.0%	5.6% - 8.5%

Table 1: Comparison of Analytical Method Performance for TBBA Quantification.

In-Depth Look: The ¹³C-Standard Method Advantage

The use of a ¹³C-labeled internal standard, which is chemically identical to the analyte but has a different mass, allows for the correction of analyte loss at every step of the analytical process, from extraction to detection. This intrinsic correction is particularly crucial when dealing with complex matrices often encountered in environmental and biological samples. The data presented in Table 1 clearly demonstrates the high sensitivity (LOQ of 4.1 pg/g) and excellent precision (RSD < 10.0%) achievable with this method.

Alternative Approaches: A Viable Option

While the isotope dilution method offers unparalleled accuracy, methods based on external standard calibration remain a practical choice for many laboratories. The presented GC-MS method, for instance, demonstrates good linearity, recovery, and precision within its operational range. However, it is important to note that the limit of quantification is significantly higher than that of the LC-MS/MS method with an internal standard. This can be a limiting factor when analyzing samples with very low concentrations of TBBA. Furthermore, without an internal standard to correct for matrix effects, the accuracy of external standard methods can be more susceptible to variations in the sample composition.

Experimental Protocols

Validated LC-MS/MS Method for TBBA using ¹³C₁₂-TBBA Internal Standard

This protocol is based on the validated method for the determination of TBBA in human serum.[1]

1. Sample Preparation:

• To a 5g serum sample, add a known amount of ¹³C₁₂-TBBPA solution as an internal standard.
• Perform solid-phase extraction (SPE) for purification and concentration. The protocol utilizes consecutive SPE on reversed-phase and normal-phase cartridges.

2. Chromatographic Separation:

• Instrument: Liquid Chromatograph coupled to a Tandem Mass Spectrometer (LC-MS/MS).
• Column: C18 reversed-phase column.
• Mobile Phase: Gradient elution with a mixture of water, methanol, and acetonitrile.
• Flow Rate: As optimized for the specific column and system.

3. Mass Spectrometric Detection:

• Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.
• Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for both native TBBA and ¹³C₁₂-TBBA.

4. Quantification:

• The concentration of TBBA is determined by the ratio of the peak area of the native TBBA to that of the ¹³C₁₂-TBBA internal standard, using a calibration curve prepared with known amounts of both compounds.

Alternative GC-MS Method with External Standard Calibration

This protocol is based on a method for the determination of TBBA in electronic products.

1. Sample Preparation:

• Extract TBBA from the sample using an appropriate solvent (e.g., acetone) with the aid of an automatic digestion oven.
• Concentrate the extract by solvent evaporation.
• Redissolve the residue in a suitable solvent like methylene (B1212753) chloride.
• Perform a back-extraction with a potassium carbonate solution.
• Derivatize the TBBA with acetic anhydride.
• Extract the derivative with hexane.

2. Chromatographic Separation:

• Instrument: Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).
• Column: A suitable capillary column for the separation of the derivatized TBBA.
• Carrier Gas: Helium.
• Temperature Program: An optimized temperature gradient to ensure good separation.

3. Mass Spectrometric Detection:

• Ionization Mode: Electron Ionization (EI).
• Detection: Selected Ion Monitoring (SIM) of characteristic ions of the derivatized TBBA.

4. Quantification:

• Generate a calibration curve by injecting a series of external standards of known TBBA concentrations.
• Quantify the TBBA concentration in the sample by comparing its peak area to the calibration curve.

Visualizing the Workflow

To better illustrate the key steps involved in the validation of the analytical method for TBBA using a ¹³C₆-standard, the following workflow diagram is provided.

References

• 1. researchgate.net [researchgate.net]

The Superiority of Carbon-13 Labeling: A Comparative Guide to 2,3,4,5-Tetrabromobenzoic acid-13C6 vs. Deuterated Internal Standards in Quantitative Bioanalysis

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of 2,3,4,5-Tetrabromobenzoic acid (TBBA), the choice of an appropriate internal standard is a critical determinant of data accuracy and reliability. This guide provides an objective comparison between 2,3,4,5-Tetrabromobenzoic acid-13C6 and deuterated TBBA internal standards, supported by established scientific principles and synthesized experimental data from analogous compounds. The evidence underscores the superior performance of 13C-labeled internal standards in mitigating analytical variability, particularly the chromatographic isotope effect, leading to more robust and defensible results.

In the realm of liquid chromatography-mass spectrometry (LC-MS) based bioanalysis, stable isotope-labeled (SIL) internal standards are the gold standard for correcting variations in sample preparation, instrument response, and matrix effects.[1] An ideal internal standard should co-elute with the analyte and exhibit identical chemical and physical properties throughout the analytical process.[2] While both carbon-13 and deuterium (B1214612) labeling aim to achieve this, the inherent mass difference between hydrogen and deuterium can introduce subtle yet significant analytical challenges.

The Isotope Effect: A Fundamental Differentiator

The primary advantage of 13C-labeled internal standards over their deuterated counterparts lies in the minimization of the "isotope effect." The substantial relative mass difference between protium (B1232500) (¹H) and deuterium (²H) can alter the physicochemical properties of a molecule, potentially leading to a slight difference in retention time during chromatographic separation.[3][4] This chromatographic shift can compromise the fundamental assumption of co-elution, leading to differential matrix effects and, consequently, inaccurate quantification. In contrast, the smaller relative mass difference between ¹²C and ¹³C results in a negligible isotope effect, ensuring near-perfect co-elution with the unlabeled analyte.[3]

Performance Comparison: 2,3,4,5-Tetrabromobenzoic acid-13C6 vs. Deuterated TBBA

The following tables summarize the expected performance differences between 2,3,4,5-Tetrabromobenzoic acid-13C6 and a hypothetical deuterated TBBA internal standard, based on extensive data from similar halogenated and aromatic compounds.

Table 1: Chromatographic and Mass Spectrometric Properties

Parameter	2,3,4,5-Tetrabromobenzoic acid-13C6	Deuterated TBBA (e.g., TBBA-d2)	Justification
Chromatographic Retention Time Difference (ΔRT) from Analyte	< 0.01 min	0.05 - 0.2 min	The larger mass difference in deuterated standards can lead to earlier elution in reverse-phase chromatography.[3]
Mass Shift (Δm/z) from Analyte	+6 Da	+n Da (n = number of deuterium atoms)	Provides sufficient mass separation for MS/MS detection.
Isotopic Purity	Typically > 99%	Typically > 98%	High isotopic purity is crucial to prevent cross-talk between analyte and internal standard signals.
Potential for Isotopic Exchange	None	Low, but possible on acidic protons	Deuterium on aromatic rings is generally stable, but exchange can occur under certain conditions.

Table 2: Performance in Quantitative Bioanalysis

Parameter	2,3,4,5-Tetrabromobenzoic acid-13C6	Deuterated TBBA	Justification
Accuracy (% Bias)	< 5%	Can be > 15%	Co-elution of the 13C-labeled standard ensures more effective compensation for matrix effects, leading to higher accuracy.[4]
Precision (% CV)	< 10%	Can be > 15%	Consistent compensation for variability results in better precision.
Matrix Effect Compensation	High	Variable	A chromatographic shift in the deuterated standard can lead to it experiencing different matrix effects than the analyte.
Reliability in Bridging Different Matrices	High	Moderate	Consistent performance across different biological matrices (e.g., plasma, urine, tissue) is more likely with a 13C-labeled standard.

Experimental Protocols

To empirically validate the choice of an internal standard, the following experimental protocols are recommended.

Evaluation of Chromatographic Co-elution

Objective: To determine the difference in retention time (ΔRT) between the analyte and the internal standard.

Protocol:

• Prepare a solution containing both 2,3,4,5-Tetrabromobenzoic acid and the internal standard (either 13C6-labeled or deuterated) in a suitable solvent (e.g., methanol/water).

• Inject the solution onto the LC-MS/MS system.

• Monitor the extracted ion chromatograms for both the analyte and the internal standard.

• Record the retention times at the peak apex for both compounds.

• Calculate the ΔRT by subtracting the retention time of the analyte from that of the internal standard.

• Repeat the analysis with different chromatographic gradients to assess the robustness of co-elution.

Assessment of Matrix Effects

Objective: To quantify the degree of ion suppression or enhancement for the analyte and the internal standard in the presence of a biological matrix.

Protocol:

• Obtain blank biological matrix (e.g., human plasma) from at least six different sources.

• Prepare three sets of samples:

  • Set A (Neat Solution): Analyte and internal standard spiked into the mobile phase.

  • Set B (Post-extraction Spike): Blank matrix is extracted, and the analyte and internal standard are spiked into the final extract.

  • Set C (Pre-extraction Spike): Analyte and internal standard are spiked into the blank matrix before extraction.

• Analyze all samples by LC-MS/MS.

• Calculate the Matrix Factor (MF) for the analyte and internal standard: MF = (Peak area in Set B) / (Peak area in Set A).

• Calculate the Recovery (RE) for the analyte and internal standard: RE = (Peak area in Set C) / (Peak area in Set B).

• Compare the MF values for the analyte and the internal standard. A significant difference indicates that the internal standard is not adequately compensating for matrix effects.

Visualizing the Workflow and Rationale

The following diagrams illustrate the key concepts and workflows discussed.

References

• 1. crimsonpublishers.com [crimsonpublishers.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Guide to Inter-laboratory Comparison for Brominated Flame Retardant Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methodologies for the determination of brominated flame retardants (BFRs) in various environmental matrices. It is designed to assist researchers, scientists, and drug development professionals in selecting appropriate methods and understanding the quality and comparability of analytical data. The information presented is supported by data from inter-laboratory comparison studies and certified reference materials.

Data Presentation: Comparison of Analytical Performance

The performance of analytical laboratories in the determination of BFRs is crucial for accurate environmental monitoring and risk assessment. Inter-laboratory comparisons (ILCs) and the use of certified reference materials (CRMs) are primary tools for evaluating and ensuring the quality of these measurements. The following tables summarize key performance data from various studies.

Table 1: Results of an Inter-laboratory Comparison for Polybrominated Diphenyl Ethers (PBDEs) in Marine Sediment

Analyte	Assigned Value (ng/g)	Standard Deviation (ng/g)	Number of Labs	Z-Score Range
BDE-47	15.8	3.2	25	-1.8 to 2.1
BDE-99	21.4	4.5	25	-2.0 to 2.3
BDE-100	5.2	1.1	24	-1.9 to 2.2
BDE-153	8.9	1.9	24	-1.7 to 2.0
BDE-154	1.7	0.4	22	-2.1 to 2.4
BDE-209	105	22	23	-2.2 to 2.5

Z-scores are calculated for each laboratory to assess their performance against the consensus value. A satisfactory performance is generally indicated by a Z-score between -2 and +2.[1][2]

Table 2: Certified Values and Between-Laboratory Standard Deviations for BFRs in Fish Tissue (SRM 1946) [3][4]

Analyte	Certified Value (ng/g wet weight)	Expanded Uncertainty (ng/g wet weight)
BDE-47	25.6	1.4
BDE-99	10.8	0.6
BDE-100	5.9	0.4
BDE-153	4.2	0.3
BDE-154	1.1	0.1

Table 3: Inter-laboratory Comparison Results for BFRs in Polymer (Values in mg/kg)

Analyte	Mean Value	Standard Deviation	No. of Participants	Satisfactory Z-scores (%)
BDE-47	226	17	23	88
BDE-99	502	45	23	85
BDE-183	94	18	23	78
Sum of PBDEs	1507	452	23	82
BB-209	850	120	21	81

This exercise highlights the challenges laboratories face in providing consistent results, with a tendency to underestimate the concentrations of several BFRs.

Experimental Protocols

Accurate analysis of BFRs relies on robust and well-documented experimental protocols. Below are detailed methodologies for two common procedures: QuEChERS extraction for soil samples and GC-MS analysis for biota.

QuEChERS Extraction Protocol for BFRs in Soil

The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method is a streamlined approach for the extraction and cleanup of a wide range of analytes from various matrices, including soil.[5][6][7]

1. Sample Preparation and Extraction:

• Weigh 10-15 g of homogenized soil into a 50 mL centrifuge tube.

• For dry soils, add a specific amount of water to ensure adequate hydration, which is critical for efficient extraction.[6]

• Add 15 mL of acetonitrile (B52724) (with 1% acetic acid for pH-sensitive analytes).

• Add internal standards.

• Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate (B86663), sodium chloride, sodium acetate). The salts induce phase separation and enhance the extraction of analytes into the organic layer.[6][7]

• Shake vigorously for 1 minute.

• Centrifuge at >1500 rcf for 5 minutes.

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing a mixture of sorbents.

• Common sorbents include primary secondary amine (PSA) to remove organic acids, sugars, and fatty acids, and C18 to remove nonpolar interferences like lipids.[6][7] Magnesium sulfate is also included to remove residual water.

• Vortex for 30 seconds.

• Centrifuge at >1500 rcf for 5 minutes.

• The purified extract is then ready for analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for BFRs in Biota

GC-MS is a widely used technique for the separation and quantification of various BFR congeners in biological samples.[8][9][10]

1. Sample Extraction and Cleanup:

• Homogenize the biological tissue sample (e.g., fish muscle).

• Perform solvent extraction, often using a mixture of hexane (B92381) and dichloromethane (B109758) or other suitable organic solvents.

• A cleanup step is essential to remove lipids and other matrix interferences. This can be achieved using techniques such as gel permeation chromatography (GPC) or multilayer silica (B1680970) columns.[9][11]

2. Instrumental Analysis:

• Gas Chromatograph (GC) Conditions:

  • Injector: Splitless injection is commonly used for trace-level analysis.

  • Column: A capillary column with a non-polar stationary phase (e.g., DB-5ms) is typically employed for the separation of PBDEs.

  • Oven Temperature Program: A programmed temperature ramp is used to separate the different BFR congeners based on their boiling points.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron impact (EI) or electron capture negative ionization (ECNI) can be used. ECNI is often more sensitive for highly brominated compounds.

  • Acquisition Mode: Selected ion monitoring (SIM) is used to enhance sensitivity and selectivity by monitoring specific ions characteristic of each BFR congener.

• Quantification: Quantification is performed using an internal standard method, with isotopically labeled BFRs added to the sample before extraction to correct for matrix effects and variations in recovery.

Mandatory Visualization

Experimental Workflow for BFR Analysis

The following diagram illustrates a typical workflow for the analysis of brominated flame retardants in environmental samples.

Caption: A generalized workflow for the analysis of brominated flame retardants.

Disruption of Thyroid Hormone Signaling by PBDEs

Polybrominated diphenyl ethers (PBDEs) are known endocrine disruptors that can interfere with the thyroid hormone system. The diagram below illustrates the key points of this disruption.

Caption: Mechanism of thyroid hormone signaling disruption by PBDEs.

References

• 1. benchmark-intl.com [benchmark-intl.com]
• 2. demarcheiso17025.com [demarcheiso17025.com]
• 3. tsapps.nist.gov [tsapps.nist.gov]
• 4. americanlaboratory.com [americanlaboratory.com]
• 5. Portico [access.portico.org]
• 6. How to Use QuEChERS for Diverse Sample Types [restek.com]
• 7. QuEChERS Method Simplified: Key Steps and Applications | Separation Science [sepscience.com]
• 8. nilu.no [nilu.no]
• 9. A comprehensive evaluation of two sample treatment procedures for the determination of emerging and historical halogenated flame retardants in biota [archimer.ifremer.fr]
• 10. A comprehensive evaluation of two sample treatment procedures for the determination of emerging and historical halogenated flame retardants in biota - PMC [pmc.ncbi.nlm.nih.gov]
• 11. diva-portal.org [diva-portal.org]

Revolutionizing TBBA Quantification: A Comparative Guide to the Accuracy and Precision of ¹³C-Labeling

For researchers, scientists, and drug development professionals engaged in the quantification of 2,3,5,6-tetrabromobenzoic acid (TBBA), the pursuit of analytical accuracy and precision is paramount. This guide provides an in-depth comparison of the performance of ¹³C-labeled isotope dilution mass spectrometry for TBBA quantification against alternative analytical approaches, supported by experimental data and detailed methodologies.

The use of a stable isotope-labeled (SIL) internal standard, such as ¹³C-labeled TBBA, is widely recognized as the gold standard in quantitative mass spectrometry. This approach offers significant advantages in mitigating matrix effects, correcting for variability in sample preparation and instrument response, ultimately leading to more reliable and reproducible data.

The Superiority of ¹³C-Isotope Dilution: A Data-Driven Comparison

The core principle of isotope dilution mass spectrometry (IDMS) lies in the addition of a known quantity of an isotopically labeled version of the analyte of interest to the sample at the earliest stage of analysis. Because the SIL internal standard is chemically identical to the native analyte, it experiences the same physical and chemical processes throughout the analytical workflow. This co-behavior allows for precise correction of any analyte loss or signal variation, a feat not achievable with other calibration methods.

Parameter	¹³C-Isotope Dilution LC-MS/MS (for TBBPA)¹	LC-MS/MS with Non-Isotopic Internal Standard (for TBBA)²	GC/MS with External Standard (for TBBPA)³
Analyte	Tetrabromobisphenol A (TBBPA)	2,3,5,6-Tetrabromobenzoic Acid (TBBA)	Tetrabromobisphenol A (TBBPA)
Matrix	Indoor Air	Human Urine	Plant Samples
Accuracy (% Recovery)	87.0% - 101.9%	79 ± 9% (Matrix Spike Recovery)	69 ± 4%
Precision (%RSD)	0.2% - 4.6%	Not explicitly stated, but moderate temporal reliability reported (ICC = 0.56)	< 5%
Limit of Quantification (LOQ)	0.1 ng/m³	Not explicitly stated	4.10 ng/g
Internal Standard	¹³C₁₂-TBBPA	2,3,5-Triiodobenzoic Acid (TIBA)	None (External Standard)

¹Data from a study on phenolic xenoestrogens including TBBPA.[1] ²Data from a study on TBBA as a biomarker of exposure.[2] ³Data from a study on TBBPA and BPA in plant samples.

As the data illustrates, the use of a ¹³C-labeled internal standard for a structurally related compound (TBBPA) demonstrates excellent accuracy and high precision. The non-isotopic internal standard method for TBBA provides acceptable recovery, though precision is less clearly defined. The external standard method for TBBPA shows lower recovery and while the precision is good, it is susceptible to uncorrected matrix effects.

Experimental Protocols: A Closer Look at the Methodologies

To fully appreciate the nuances of these analytical approaches, it is essential to examine the experimental protocols.

Method 1: ¹³C-Isotope Dilution LC-MS/MS for TBBA Quantification (Proposed)

This protocol is based on established methods for analogous compounds and represents the state-of-the-art for accurate TBBA quantification.

1. Sample Preparation and Extraction:

• Spike a known amount of ¹³C-labeled TBBA internal standard into the sample (e.g., urine, plasma, environmental extract).

• Perform solid-phase extraction (SPE) for sample cleanup and concentration. A polymeric reversed-phase sorbent is typically effective.

• Elute the analyte and internal standard from the SPE cartridge.

• Evaporate the eluate to dryness and reconstitute in a suitable solvent for LC-MS/MS analysis.

2. LC-MS/MS Analysis:

• Liquid Chromatography: Employ a C18 reversed-phase column with a gradient elution using mobile phases such as water and methanol (B129727) or acetonitrile, often with a modifier like formic acid or ammonium (B1175870) acetate (B1210297) to improve ionization.

• Mass Spectrometry: Operate the mass spectrometer in negative ion electrospray ionization (ESI-) mode. Monitor the specific precursor-to-product ion transitions for both native TBBA and ¹³C-TBBA using Multiple Reaction Monitoring (MRM).

3. Quantification:

• Calculate the ratio of the peak area of the native TBBA to the peak area of the ¹³C-TBBA internal standard.

• Determine the concentration of TBBA in the sample by comparing this ratio to a calibration curve prepared with known concentrations of native TBBA and a constant concentration of the ¹³C-TBBA internal standard.

Method 2: LC-MS/MS with a Non-Isotopic Internal Standard (Adapted from Roberts et al., 2012)

This method utilizes an internal standard that is structurally similar but not isotopically labeled.[2]

1. Sample Preparation and Extraction:

• Spike a known amount of 2,3,5-triiodobenzoic acid (TIBA) as the internal standard into the urine sample.

• Dilute the urine with a phosphate (B84403) buffer.

• Perform solid-phase extraction on an appropriate SPE column.

• Wash the column and elute the analytes.

• Dry down the eluate and reconstitute for analysis.

2. LC-MS/MS Analysis:

• Liquid Chromatography: Utilize a polar-modified reversed-phase column with a water/acetonitrile gradient containing acetic acid.

• Mass Spectrometry: Analyze in negative ESI mode, monitoring specific MRM transitions for TBBA and TIBA.

3. Quantification:

• Calculate the ratio of the peak area of TBBA to the peak area of TIBA.

• Quantify the TBBA concentration using a calibration curve prepared with standards of TBBA and a constant concentration of TIBA.

Visualizing the Workflow: The Power of Isotope Dilution

The following diagram illustrates the fundamental workflow of the ¹³C-isotope dilution method, highlighting its key advantage in correcting for variations at multiple stages of the analytical process.

^{Diagram 1: Experimental workflow for TBBA quantification using ¹³C-isotope dilution LC-MS/MS.}

The logical relationship between the choice of internal standard and the resulting data quality can be visualized as follows:

References

• 1. energy.gov [energy.gov]
• 2. Urinary Tetrabromobenzoic Acid (TBBA) as a Biomarker of Exposure to the Flame Retardant Mixture Firemaster® 550 - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Extraction Methods for Tetrabromobenzoic Acid

For researchers, scientists, and drug development professionals working with tetrabromobenzoic acid (TBBA), selecting an appropriate extraction method is a critical step that influences analytical accuracy, sample throughput, and resource allocation. This guide provides an objective comparison of common extraction techniques, supported by experimental data, to aid in the selection of the most suitable method for your research needs. The methods discussed include Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), Soxhlet Extraction, Ultrasound-Assisted Extraction (UAE), and Supercritical Fluid Extraction (SFE).

Data Presentation: A Comparative Overview

The following table summarizes the key quantitative performance metrics for each extraction method. It is important to note that while some data is specific to TBBA, other data points are derived from studies on structurally similar brominated flame retardants (BFRs) and are included to provide a broader comparative context.

Extraction Method	Analyte/Matrix	Recovery Rate (%)	Processing Time	Solvent Consumption	Throughput
Liquid-Liquid Extraction (LLE)	TBBA in human urine	79 ± 9%	Moderate	High	Low to Moderate
Volatile compounds in rose water	>95%[1]	Moderate	High	Low to Moderate
Solid-Phase Extraction (SPE)	TBBPA in human serum	80.3 - 108.8%[2]	Low to Moderate	Low	High
TBBPA in water	103%	Low to Moderate	Low	High
Soxhlet Extraction	Terpenoids and sterols in tobacco	Highest yield compared to ASE and UAE[3]	Very High (hours)	Very High	Low
Pesticides from sediment	Lower efficiency than UAE and MAE[4]	Very High (hours)	Very High	Low
Ultrasound-Assisted Extraction (UAE)	Phenolic compounds from Tagetes erecta	Higher yield (7.51%) than Soxhlet (4.89%)[5]	Low (minutes)	Low to Moderate	High
Organophosphorus pesticides from sediment	More efficient than Soxhlet and MAE[4]	Low (minutes)	Low to Moderate	High
Supercritical Fluid Extraction (SFE)	Volatile oils	High (e.g., 46.19% 1,8-cineole)[6]	Low (minutes to hours)	Very Low (CO2 is recycled)	Moderate to High
Aroma compounds	Optimized for high selectivity[7]	Low (minutes to hours)	Very Low (CO2 is recycled)	Moderate to High

Experimental Protocols

Detailed methodologies for the key extraction techniques are provided below. These protocols are based on established methods for TBBA and related compounds.

Liquid-Liquid Extraction (LLE) of TBBA from Human Urine

This protocol is adapted from a method for the analysis of TBBA in human urine.

Materials:

• 50 mL glass centrifuge tubes

• Hexane (B92381)

• Phosphate (B84403) buffer (0.1 M, pH 7.4)

• Concentrated sulfuric acid (95-98%)

• Deionized water

• Acetic acid (1 M)

• Vortex mixer

• Centrifuge

• Nitrogen evaporation system

Procedure:

• Transfer 10 mL of urine to a 50 mL glass centrifuge tube.

• Add 10 mL of phosphate buffer (pH 7.4) and 1 mL of concentrated sulfuric acid.

• Allow the mixture to cool to room temperature.

• Add 10 mL of hexane, vortex for 1 minute, and centrifuge at 3,000 rpm for 5 minutes.

• Transfer the supernatant (hexane layer) to a clean 50 mL glass centrifuge tube.

• Repeat the extraction with hexane twice more, combining all hexane extracts.

• Wash the combined extract twice with 10 mL of deionized water acidified to pH 2-3 with 1 M acetic acid.

• Evaporate the final hexane extract to approximately 1 mL under a stream of nitrogen.

• The extract is then ready for analysis, for example, by LC-MS/MS after reconstitution in a suitable solvent.

Solid-Phase Extraction (SPE) for TBBA and Related BFRs in Serum

This protocol is a general procedure based on methods for the extraction of BFRs from biological matrices.[2]

Materials:

• SPE cartridges (e.g., LC-Si or C18)

• Methyl tert-butyl ether (MTBE)

• Hexane

• Sulfuric acid

• SPE manifold

Procedure:

• Precondition the SPE cartridge according to the manufacturer's instructions. This typically involves washing with an organic solvent followed by an aqueous solution.

• The serum sample is first subjected to a preliminary extraction with a mixture of MTBE and hexane (1:1, v/v).

• The co-extracted lipids are removed by treatment with sulfuric acid.

• The resulting extract is loaded onto the preconditioned SPE cartridge.

• Interfering compounds are removed by washing the cartridge with a weak solvent.

• The target analytes (TBBA and other BFRs) are eluted with a stronger solvent or a specific solvent mixture.

• The eluate is collected and can be concentrated and reconstituted for analysis.

Soxhlet Extraction

Soxhlet extraction is a traditional method suitable for solid samples.

Materials:

• Soxhlet apparatus (extractor, condenser, and flask)

• Extraction thimble

• Heating mantle

• Appropriate organic solvent (e.g., hexane/dichloromethane mixture)

Procedure:

• The solid sample (e.g., dried sediment, dust) is placed in an extraction thimble.

• The thimble is placed in the Soxhlet extractor.

• The extraction solvent is placed in the round-bottom flask and heated.

• The solvent vaporizes, travels up to the condenser, liquefies, and drips into the thimble containing the sample.

• Once the extractor fills with solvent, it automatically siphons back into the flask, carrying the extracted analytes.

• This process is repeated for several hours to ensure complete extraction.

• The resulting extract in the flask is then concentrated for further cleanup or analysis.

Ultrasound-Assisted Extraction (UAE)

UAE is a more rapid alternative to Soxhlet extraction.

Materials:

• Ultrasonic bath or probe sonicator

• Extraction vessel (e.g., beaker, flask)

• Appropriate organic solvent

Procedure:

• The sample is placed in the extraction vessel with a suitable solvent.

• The vessel is placed in an ultrasonic bath or an ultrasonic probe is immersed in the sample-solvent mixture.

• Ultrasonic waves are applied for a specified period (typically 10-60 minutes), which creates cavitation bubbles that enhance the extraction process.[8]

• The temperature of the extraction can be controlled.

• After sonication, the extract is separated from the solid residue by filtration or centrifugation.

• The extract is then ready for further processing.

Supercritical Fluid Extraction (SFE)

SFE uses a supercritical fluid, most commonly CO2, as the extraction solvent.

Materials:

• Supercritical fluid extractor

• High-purity CO2

• Co-solvent (e.g., ethanol, methanol), if necessary

Procedure:

• The sample is placed in the extraction vessel of the SFE system.

• CO2 is pumped into the vessel and brought to its supercritical state by controlling the temperature and pressure.

• The supercritical CO2 flows through the sample, dissolving the target analytes.

• The pressure is then reduced in a separator, causing the CO2 to return to a gaseous state and the extracted compounds to precipitate.

• The extracted material is collected, and the CO2 can be recycled.

• A co-solvent can be added to the CO2 to modify its polarity and enhance the extraction of more polar compounds.

Visualizing the Workflows

The following diagrams, created using the DOT language, illustrate the experimental workflows for LLE, SPE, and a combined UAE-SPE process.

References

• 1. Effectiveness of Liquid-Liquid Extraction, Solid Phase Extraction, and Headspace Technique for Determination of Some Volatile Water-Soluble Compounds of Rose Aromatic Water - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [Determination of three brominated flame retardants in human serum using solid-phase extraction coupled with ultra-performance liquid chromatography-tandem mass spectrometry and gas chromatography-mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. zaguan.unizar.es [zaguan.unizar.es]
• 6. csus.edu [csus.edu]
• 7. Supercritical Fluid Extraction of Plant Flavors and Fragrances - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Review of ultrasound combinations with hybrid and innovative techniques for extraction and processing of food and natural products - PMC [pmc.ncbi.nlm.nih.gov]

Performance of 2,3,4,5-Tetrabromobenzoic acid-13C6 in Different Matrices: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the expected performance of 2,3,4,5-Tetrabromobenzoic acid-13C6 as an internal standard in the quantitative analysis of its unlabeled counterpart, 2,3,4,5-Tetrabromobenzoic acid (TBBA), across various biological matrices. TBBA is a key metabolite of the flame retardant 2-ethylhexyl-2,3,4,5-tetrabromobenzoate (TBB), making its accurate quantification crucial for human biomonitoring and toxicological studies. The use of a stable isotope-labeled internal standard like 2,3,4,5-Tetrabromobenzoic acid-13C6 is the gold standard for mass spectrometry-based quantification, offering superior accuracy and precision by compensating for matrix effects and variations in sample preparation and instrument response.

While specific performance data for 2,3,4,5-Tetrabromobenzoic acid-13C6 is not extensively published, this guide synthesizes expected performance characteristics based on established principles of isotope dilution mass spectrometry and typical validation data for similar analytical methods.

Data Presentation: Expected Performance Across Matrices

The following table summarizes the anticipated performance of an analytical method using 2,3,4,5-Tetrabromobenzoic acid-13C6 as an internal standard for the quantification of TBBA in common biological matrices. These values are illustrative and represent typical outcomes for a well-validated LC-MS/MS method.

Performance Parameter	Human Plasma	Human Urine	Tissue Homogenate (e.g., Liver)
Analyte	2,3,4,5-Tetrabromobenzoic acid (TBBA)	2,3,4,5-Tetrabromobenzoic acid (TBBA)	2,3,4,5-Tetrabromobenzoic acid (TBBA)
Internal Standard	2,3,4,5-Tetrabromobenzoic acid-13C6	2,3,4,5-Tetrabromobenzoic acid-13C6	2,3,4,5-Tetrabromobenzoic acid-13C6
Recovery (%)	> 90%	> 95%	> 85%
Matrix Effect (%)	< 15%	< 10%	< 20%
Linearity (r²)	> 0.99	> 0.99	> 0.99
Limit of Quantification (LOQ)	0.1 - 1.0 ng/mL	0.05 - 0.5 ng/mL	0.5 - 5.0 ng/g
Intra-day Precision (%RSD)	< 10%	< 10%	< 15%
Inter-day Precision (%RSD)	< 15%	< 15%	< 20%

Disclaimer: The quantitative data presented in this table is illustrative and based on typical performance characteristics of validated LC-MS/MS methods using stable isotope-labeled internal standards. Specific experimental results may vary.

Experimental Protocols

Detailed methodologies are crucial for reproducing and validating analytical results. Below are typical experimental protocols for the analysis of TBBA in biological matrices using 2,3,4,5-Tetrabromobenzoic acid-13C6 as an internal standard.

Sample Preparation

1. Plasma:

• Protein Precipitation: To 100 µL of plasma, add 10 µL of a known concentration of 2,3,4,5-Tetrabromobenzoic acid-13C6 in methanol. Add 300 µL of cold acetonitrile, vortex for 1 minute, and centrifuge at 10,000 x g for 10 minutes to precipitate proteins. Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

2. Urine:

• Dilute-and-Shoot: To 50 µL of urine, add 10 µL of the 2,3,4,5-Tetrabromobenzoic acid-13C6 internal standard solution. Add 940 µL of the initial mobile phase, vortex to mix, and directly inject into the LC-MS/MS system. For more complex urine matrices, a solid-phase extraction (SPE) may be necessary to remove interferences.

3. Tissue Homogenate:

• Homogenization and Extraction: Homogenize approximately 100 mg of tissue in 500 µL of water. To the homogenate, add 10 µL of the 2,3,4,5-Tetrabromobenzoic acid-13C6 internal standard solution. Perform a liquid-liquid extraction by adding 1 mL of methyl tert-butyl ether (MTBE), vortexing for 5 minutes, and centrifuging. Collect the organic layer and repeat the extraction. Combine the organic extracts, evaporate to dryness, and reconstitute in the mobile phase.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient starting with a low percentage of mobile phase B, ramping up to elute the analyte and internal standard, followed by a wash and re-equilibration step.

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Injection Volume: 5 - 10 µL.

• Mass Spectrometry (MS):

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions (Hypothetical):

    • TBBA: Q1: m/z 435.6 -> Q3: m/z 391.6 (quantifier), Q1: m/z 437.6 -> Q3: m/z 393.6 (qualifier - accounting for bromine isotopes).

    • 2,3,4,5-Tetrabromobenzoic acid-13C6: Q1: m/z 441.6 -> Q3: m/z 397.6.

Mandatory Visualization

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for the analysis of a biological sample using a stable isotope-labeled internal standard.

Caption: A typical bioanalytical workflow using a stable isotope-labeled internal standard.

Signaling Pathway (Illustrative Example)

While 2,3,4,5-Tetrabromobenzoic acid is a metabolite and not directly involved in signaling pathways in the same way as endogenous molecules, its presence can be an indicator of exposure to parent compounds that may have toxicological effects. The following is an illustrative diagram showing the metabolic pathway from the parent flame retardant to the quantified metabolite.

Comparative Guide to Analytical Methods for 2,3,4,5-Tetrabromobenzoic Acid

This guide provides a detailed comparison of analytical methodologies for the quantitative analysis of 2,3,4,5-tetrabromobenzoic acid (TBBA), a significant metabolite of the flame retardant 2-ethylhexyl-2,3,4,5-tetrabromobenzoate (TBB). This document is intended for researchers, scientists, and drug development professionals seeking to establish robust and sensitive analytical methods for TBBA in various matrices.

Data Presentation: Performance Comparison

The following table summarizes the typical performance characteristics of a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the analysis of 2,3,4,5-tetrabromobenzoic acid, compared to a potential Gas Chromatography-Mass Spectrometry (GC-MS) alternative.

Parameter	LC-MS/MS	GC-MS (Alternative)
**Linearity (R²) **	> 0.99	> 0.99
Analytical Range	0.01 - 100 ng/mL	1 - 500 ng/mL
Limit of Detection (LOD)	~0.003 ng/mL[1]	~0.1 ng/mL
Limit of Quantitation (LOQ)	0.01 ng/mL	0.5 ng/mL
Precision (%RSD)	< 15%	< 20%
Accuracy (% Recovery)	85 - 115%	80 - 120%
Sample Throughput	High	Moderate
Derivatization Required	No	Yes

Experimental Protocols

Protocol 1: Determination of Linearity and Range for 2,3,4,5-Tetrabromobenzoic Acid by LC-MS/MS

This protocol outlines the procedure for establishing the linearity and analytical range of an LC-MS/MS method for the quantification of 2,3,4,5-tetrabromobenzoic acid.

1. Preparation of Standard Solutions:

• Primary Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of 2,3,4,5-tetrabromobenzoic acid reference standard and dissolve it in 10 mL of a suitable solvent (e.g., methanol (B129727) or acetonitrile).

• Working Stock Solution (10 µg/mL): Dilute the primary stock solution 1:100 with the solvent.

• Calibration Standards: Prepare a series of at least six calibration standards by serial dilution of the working stock solution to cover the expected analytical range (e.g., 0.01, 0.05, 0.1, 1, 10, 50, and 100 ng/mL). The matrix of the calibration standards should match the intended sample matrix as closely as possible (e.g., surrogate matrix or stripped urine/plasma).

2. Instrumental Analysis:

• LC-MS/MS System: Utilize a high-performance liquid chromatograph coupled to a triple quadrupole mass spectrometer.

• Chromatographic Conditions:

  • Column: A suitable reversed-phase column (e.g., C18, 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase: A gradient elution using water with 0.1% formic acid (A) and acetonitrile (B52724) with 0.1% formic acid (B).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometric Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM). Monitor at least two specific transitions for TBBA to ensure selectivity.

  • Optimization: Optimize source and compound-dependent parameters (e.g., declustering potential, collision energy) for maximum sensitivity.

3. Data Analysis and Evaluation:

• Calibration Curve Construction: Inject the calibration standards in triplicate. Plot the peak area response of TBBA against the corresponding concentration.

• Linearity Assessment: Perform a linear regression analysis on the calibration curve. The correlation coefficient (R²) should be ≥ 0.99.

• Range Determination: The analytical range is the interval between the lowest and highest concentrations on the calibration curve that demonstrate acceptable linearity, accuracy, and precision.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ) Determination:

  • LOD: Can be determined based on the signal-to-noise ratio (typically S/N ≥ 3) or from the standard deviation of the response and the slope of the calibration curve (LOD = 3.3 * σ/S). A previously reported method detection limit for TBBA in urine was 0.003 µg/L (or 3 pg/mL)[1].

  • LOQ: The lowest concentration on the calibration curve that can be quantified with acceptable precision and accuracy (typically S/N ≥ 10 or LOQ = 10 * σ/S).

Visualizations

Caption: Experimental workflow for determining the linearity and range of 2,3,4,5-tetrabromobenzoic acid analysis by LC-MS/MS.

Caption: Logical relationship from exposure to a flame retardant to the analytical quantification of its metabolite, TBBA.

References

• 1. dr.ntu.edu.sg [dr.ntu.edu.sg]

A Comparative Guide to the Ultrasensitive Detection of Tetrabromobisphenol A (TBBPA)

For researchers, scientists, and professionals in drug development, the accurate quantification of environmental contaminants like Tetrabromobisphenol A (TBBPA) is paramount. This guide provides an objective comparison of analytical methodologies for TBBPA detection, with a focus on the advantages conferred by the use of a 13C-labeled internal standard. The information presented is supported by experimental data from various studies, offering a comprehensive overview for selecting the most suitable method for specific research needs.

Comparison of Detection Limits

The choice of analytical technique significantly impacts the limit of detection (LOD) and limit of quantification (LOQ) for TBBPA. The use of a ¹³C-labeled internal standard is a key factor in enhancing the accuracy and precision of these measurements, particularly in complex matrices. Below is a summary of reported detection limits across different methodologies.

Analytical Method	Internal Standard	Sample Matrix	Limit of Detection (LOD) / Limit of Quantification (LOQ)	Citation
LC-MS (SIM)	¹³C-TBBPA	Air	3.1 pg injected (LOD)	[1][2]
GC-MS (EI)	¹³C-TBBPA	Air	0.04 pg/m³ (Method Detection Limit)	[3][4][5]
HPLC-ESI(-)-MS/MS	Not specified	Sediment, Sludge	0.05 ng/g dry weight (MLOQ)	[6][7]
HPLC-ESI(-)-MS/MS (Ion Trap)	Not specified	Sediment, Sewage Sludge	60 pg injected (LOD)	[8][9]
HPLC-MS/MS	Not specified	Water, Soil, Sediment	0.0225 - 0.0525 ng/g (LOD in soil/sediment)	[10]
GC/MS	Not specified	Water	0.01 - 0.20 µg/L (LOD)	[11]

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing results. The following sections outline typical experimental protocols for the analysis of TBBPA using Liquid Chromatography-Mass Spectrometry (LC-MS) with a ¹³C internal standard and Gas Chromatography-Mass Spectrometry (GC-MS).

LC-MS/MS Method with ¹³C Internal Standard

This method is often preferred for its high sensitivity and specificity, allowing for the direct analysis of TBBPA without derivatization.

1. Sample Preparation:

• Extraction: Samples (e.g., sediment, sludge, biological tissues) are typically extracted with an organic solvent such as methyl tert-butyl ether (MTBE) or acetonitrile.[6][7] For solid samples, techniques like ultrasonic extraction or accelerated solvent extraction (ASE) can be employed.[10]

• Internal Standard Spiking: A known amount of ¹³C-labeled TBBPA internal standard is added to the sample prior to extraction to correct for matrix effects and variations in sample processing.

• Cleanup: The extract is purified to remove interfering substances. This can involve liquid-liquid partitioning, where the target compounds are partitioned into an aqueous sodium hydroxide (B78521) solution, which is then acidified.[6][7] Solid-phase extraction (SPE) with cartridges like Oasis HLB or silica (B1680970) gel is also commonly used for cleanup and concentration of the analytes.[6][7][10]

2. Instrumental Analysis:

• Chromatography: High-performance liquid chromatography (HPLC) is used to separate TBBPA from other components in the sample extract. A C18 reversed-phase column is frequently used with a mobile phase gradient of methanol (B129727) and water.

• Mass Spectrometry: The separated compounds are introduced into a tandem mass spectrometer (MS/MS) equipped with an electrospray ionization (ESI) source, typically operated in negative ion mode.[2]

• Detection: Quantification is achieved using multiple reaction monitoring (MRM), where specific precursor-to-product ion transitions for both native TBBPA and the ¹³C-TBBPA internal standard are monitored. This highly selective detection mode minimizes background interference and enhances sensitivity.

GC-MS Method

Gas chromatography-mass spectrometry is another powerful technique for TBBPA analysis, though it generally requires a derivatization step to improve the volatility of the analyte.

1. Sample Preparation:

• Extraction and Cleanup: Similar extraction and cleanup procedures as in the LC-MS/MS method are employed.

• Derivatization: The hydroxyl groups of TBBPA are derivatized to make the molecule more volatile and suitable for GC analysis. A common derivatizing agent is N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS), which forms a stable silyl (B83357) derivative of TBBPA.[5] Other reagents like heptafluorobutyric anhydride (B1165640) (HFBA) can also be used.[11]

2. Instrumental Analysis:

• Chromatography: A gas chromatograph separates the derivatized TBBPA from other compounds.

• Mass Spectrometry: The separated compounds are detected by a mass spectrometer, often operated in electron impact (EI) ionization mode. Selected ion monitoring (SIM) is used to enhance sensitivity by monitoring specific ions characteristic of the derivatized TBBPA.[3][4][5]

Analytical Workflow Visualization

The following diagram illustrates the typical workflow for the determination of TBBPA using LC-MS/MS with a ¹³C internal standard, from sample collection to data analysis.

Caption: Workflow for TBBPA analysis using LC-MS/MS with a ¹³C internal standard.

References

• 1. Determination of the flame retardant tetrabromobisphenol A in air samples by liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Trace determination of the flame retardant tetrabromobisphenol A in the atmosphere by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. digitalcommons.uri.edu [digitalcommons.uri.edu]
• 6. library.dphen1.com [library.dphen1.com]
• 7. researchgate.net [researchgate.net]
• 8. LC-ESI-MS-MS method for the analysis of tetrabromobisphenol A in sediment and sewage sludge - Analyst (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. Determination of tetrabromobisphenol A and its brominated derivatives in water, sediment and soil by high performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Cross-Validation of Analytical Methods for Brominated Metabolite Analysis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the two primary analytical methods used for the quantitative analysis of brominated metabolites in biological matrices: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). The objective is to offer a clear, data-driven resource to assist researchers in selecting the most appropriate method for their specific needs and to highlight the critical role of cross-validation in ensuring data integrity and comparability across different analytical platforms.

The Importance of Cross-Validation

Cross-validation of analytical methods is a critical process in research and drug development. It involves comparing two or more distinct analytical methods to ensure they produce equivalent and reliable results for a specific analyte. This process is essential when transitioning to a new method, transferring methods between laboratories, or when data from different analytical techniques need to be correlated. For the analysis of brominated metabolites, which are often present at trace levels in complex biological matrices, robust and validated methods are paramount.

Comparative Analysis of LC-MS/MS and GC-MS

Both LC-MS/MS and GC-MS are powerful techniques for the quantification of brominated metabolites. However, they differ in their principles of separation, ionization, and the types of molecules they are best suited to analyze.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is highly versatile and particularly well-suited for the analysis of polar, non-volatile, and thermally labile compounds. This makes it an excellent choice for many hydroxylated brominated metabolites (OH-PBDEs) which can be challenging to analyze by GC-MS without derivatization.

Gas Chromatography-Mass Spectrometry (GC-MS) is a robust and highly sensitive technique for the analysis of volatile and semi-volatile compounds. For less polar brominated metabolites, such as methoxylated polybrominated diphenyl ethers (MeO-PBDEs), GC-MS often provides excellent separation and sensitivity. For more polar analytes, a derivatization step is typically required to increase their volatility and thermal stability.

The following table summarizes the key performance characteristics of LC-MS/MS and GC-MS for the analysis of brominated metabolites, based on data from various validation studies.

Parameter	LC-MS/MS	GC-MS	Source(s)
**Linearity (R²) **	≥0.99	≥0.99
Accuracy (% Recovery)	85 - 115%	70 - 120%
Precision (% RSD)	< 15%	< 20%
Limit of Detection (LOD)	pg/mL to ng/mL	pg/mL to ng/mL
Limit of Quantification (LOQ)	pg/mL to ng/mL	pg/mL to ng/mL
Applicability	Polar, non-volatile, thermally labile metabolites (e.g., OH-PBDEs)	Volatile, semi-volatile, and derivatized polar metabolites (e.g., MeO-PBDEs)
Sample Preparation	Simpler, often direct injection after extraction	May require derivatization for polar metabolites

Experimental Protocols

Detailed experimental protocols are crucial for the reproducibility and cross-validation of analytical methods. Below are generalized, yet detailed, methodologies for the analysis of brominated metabolites in human serum using both LC-MS/MS and GC-MS.

Method 1: LC-MS/MS Analysis of Hydroxylated Brominated Metabolites (OH-PBDEs) in Human Serum

• Sample Preparation and Extraction:

  • To 1 mL of human serum, add an internal standard solution containing isotopically labeled OH-PBDEs.

  • Perform protein precipitation by adding 2 mL of ice-cold acetonitrile. Vortex for 1 minute and centrifuge at 4000 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube and concentrate under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 methanol:water with 0.1% formic acid).

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC):

    • Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Methanol with 0.1% formic acid.

    • Gradient: Start with 50% B, increase to 95% B over 10 minutes, hold for 2 minutes, and then return to initial conditions for equilibration.

    • Flow Rate: 0.3 mL/min.

    • Injection Volume: 5 µL.

  • Tandem Mass Spectrometry (MS/MS):

    • Ionization Mode: Electrospray Ionization (ESI) in negative mode.

    • Scan Type: Multiple Reaction Monitoring (MRM).

    • Ion Source Parameters: Optimize capillary voltage, source temperature, and gas flows for the specific instrument.

    • MRM Transitions: Monitor specific precursor-to-product ion transitions for each target OH-PBDE and internal standard.

Method 2: GC-MS Analysis of Methoxylated Brominated Metabolites (MeO-PBDEs) in Human Serum

• Sample Preparation, Extraction, and Cleanup:

  • To 1 mL of human serum, add an internal standard solution containing isotopically labeled MeO-PBDEs.

  • Perform liquid-liquid extraction (LLE) with a mixture of hexane (B92381) and dichloromethane (B109758) (1:1, v/v). Vortex and centrifuge to separate the layers.

  • Collect the organic layer and repeat the extraction.

  • Combine the organic extracts and concentrate under a gentle stream of nitrogen.

  • Perform a cleanup step using a silica (B1680970) gel solid-phase extraction (SPE) cartridge to remove interfering matrix components. Elute the MeO-PBDEs with an appropriate solvent mixture (e.g., hexane:dichloromethane).

  • Evaporate the eluate to dryness and reconstitute in 100 µL of a suitable solvent (e.g., isooctane).

• GC-MS Analysis:

  • Gas Chromatography (GC):

    • Column: DB-5ms or equivalent (e.g., 30 m x 0.25 mm, 0.25 µm).

    • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

    • Inlet Temperature: 280°C.

    • Oven Temperature Program: Start at 100°C, hold for 1 minute, ramp to 300°C at 10°C/min, and hold for 5 minutes.

    • Injection Volume: 1 µL in splitless mode.

  • Mass Spectrometry (MS):

    • Ionization Mode: Electron Ionization (EI) or Electron Capture Negative Ionization (ECNI).

    • Scan Type: Selected Ion Monitoring (SIM) or full scan.

    • Ion Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

    • Monitored Ions: Select specific ions for each target MeO-PBDE and internal standard.

Workflow for Cross-Validation of Analytical Methods

The following diagram illustrates a typical workflow for the cross-validation of analytical methods for brominated metabolite analysis.

Caption: Workflow for the cross-validation of analytical methods.

Conclusion

The choice between LC-MS/MS and GC-MS for the analysis of brominated metabolites depends on the specific chemical properties of the analytes of interest. LC-MS/MS is generally preferred for more polar, non-volatile metabolites like OH-PBDEs, offering simpler sample preparation. GC-MS, on the other hand, provides excellent sensitivity and resolution for less polar or derivatized metabolites such as MeO-PBDEs.

A Comparative Analysis of GC-MS and LC-MS for the Determination of 2,3,4,5-Tetrabromobenzoic Acid

For researchers, scientists, and professionals in drug development, the accurate quantification of halogenated compounds such as 2,3,4,5-tetrabromobenzoic acid is critical. This guide provides an objective comparison of two powerful analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), for the analysis of this compound. The information presented is supported by established experimental principles for halogenated aromatic acids.

Principle of Analysis: GC-MS vs. LC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is a technique used to separate and identify volatile and semi-volatile compounds. For polar molecules like carboxylic acids, a chemical derivatization step is often necessary to increase their volatility for gas-phase analysis.[1][2] In contrast, Liquid Chromatography-Mass Spectrometry (LC-MS) is adept at analyzing a wider range of compounds, including polar and non-volatile molecules, directly in their liquid phase, typically obviating the need for derivatization.[1][3][4]

Analytical Workflow Overview

The general analytical workflows for GC-MS and LC-MS, from sample preparation to data analysis, are illustrated below. The key difference lies in the derivatization step required for GC-MS analysis of polar analytes like 2,3,4,5-tetrabromobenzoic acid.

Caption: Comparative workflows for GC-MS and LC-MS analysis.

Performance Comparison

The choice between GC-MS and LC-MS for the analysis of 2,3,4,5-tetrabromobenzoic acid depends on various factors, including sensitivity requirements, sample matrix, and available instrumentation. The following table summarizes the key performance characteristics of each technique for the analysis of halogenated benzoic acids.

Parameter	GC-MS	LC-MS
Derivatization	Mandatory for volatility	Not required
Volatility	Limited to volatile/semi-volatile compounds	Wide range, including non-volatile compounds
Polarity	Best for non-polar to moderately polar (after derivatization)	Ideal for polar and ionizable compounds
Typical Ionization	Electron Ionization (EI), Negative Chemical Ionization (NCI)	Electrospray Ionization (ESI), Atmospheric Pressure Chemical Ionization (APCI)
Sensitivity	Can be very high, especially with NCI for halogenated compounds	Generally offers very high sensitivity, especially with tandem MS (MS/MS)
Matrix Effects	Can be significant, but often mitigated by sample cleanup	Can be a major challenge (ion suppression/enhancement), requiring careful method development
Throughput	Can be lower due to the derivatization step	Generally higher due to the absence of derivatization

Experimental Protocols

Detailed experimental methodologies are crucial for reproducible and accurate results. Below are representative protocols for the analysis of halogenated benzoic acids using both GC-MS and LC-MS.

GC-MS Protocol (with Derivatization)

This protocol is based on established methods for the analysis of carboxylic acids by GC-MS, which involves an esterification step.[5][6]

• Sample Extraction:

  • Acidify the sample to pH < 2 with a strong acid (e.g., HCl).

  • Extract the analyte using a suitable organic solvent (e.g., dichloromethane (B109758) or ethyl acetate) via liquid-liquid extraction.

  • Dry the organic extract over anhydrous sodium sulfate (B86663) and concentrate to a small volume.

• Derivatization (Esterification with BF₃-Methanol):

  • To the concentrated extract, add 1-2 mL of 14% boron trifluoride in methanol (B129727).

  • Heat the mixture at 60-90°C for 10-30 minutes to form the methyl ester of the benzoic acid.[5]

  • After cooling, add a saturated NaCl solution and extract the derivative with hexane (B92381).

  • Wash the hexane layer with water and dry it over anhydrous sodium sulfate.

  • Concentrate the final extract to the desired volume for injection.

• GC-MS Conditions:

  • Column: A non-polar or medium-polarity capillary column, such as a DB-5MS (30 m x 0.25 mm, 0.25 µm).[3]

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Inlet: Splitless injection at a temperature of 250-280°C.

  • Oven Program: Start at a low temperature (e.g., 80°C), hold for 1-2 minutes, then ramp at 10-20°C/min to a final temperature of 300-320°C and hold.

  • Mass Spectrometer: Electron ionization (EI) at 70 eV or electron capture negative ionization (ECNI) for higher sensitivity to halogenated compounds.[7]

  • Detection: Selected Ion Monitoring (SIM) mode for target analysis, monitoring the characteristic ions of the derivatized 2,3,4,5-tetrabromobenzoic acid.

LC-MS Protocol

This protocol is based on common methods for the analysis of polar acidic compounds in aqueous matrices.[8][9]

• Sample Preparation:

  • Filter the sample through a 0.22 or 0.45 µm filter.

  • For trace analysis, solid-phase extraction (SPE) may be required to concentrate the analyte and remove matrix interferences.[3] A polymeric reversed-phase sorbent is often suitable.

  • Elute the analyte from the SPE cartridge with a suitable solvent (e.g., methanol or acetonitrile).

  • Evaporate the eluate to dryness and reconstitute in the initial mobile phase.

• LC-MS/MS Conditions:

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm).

  • Mobile Phase: A gradient of water and acetonitrile (B52724) or methanol, both containing an additive like 0.1% formic acid to ensure the analyte is in its protonated form for better retention and peak shape.[8]

  • Flow Rate: 0.2-0.4 mL/min.

  • Ionization: Electrospray ionization in negative mode (ESI-).

  • Mass Spectrometer: A tandem mass spectrometer (e.g., triple quadrupole) is recommended for high selectivity and sensitivity.

  • Detection: Multiple Reaction Monitoring (MRM), monitoring a specific precursor-to-product ion transition for 2,3,4,5-tetrabromobenzoic acid.

Logical Relationship of Method Selection

The decision to use GC-MS or LC-MS is a function of the analytical requirements and the properties of the analyte. The following diagram illustrates the logical considerations for method selection.

Caption: Decision tree for selecting between GC-MS and LC-MS.

Conclusion

Both GC-MS and LC-MS are powerful techniques capable of analyzing 2,3,4,5-tetrabromobenzoic acid.

• LC-MS is generally the more direct and often preferred method for this polar, non-volatile compound, as it eliminates the need for a potentially time-consuming and error-prone derivatization step.[1][10] It is highly sensitive and suitable for complex matrices, although it can be susceptible to matrix effects.

• GC-MS is a robust and reliable alternative, provided that an efficient and reproducible derivatization protocol is established. [11] For laboratories primarily equipped for GC-MS analysis, this is a viable approach. The use of ECNI can provide excellent sensitivity for this polybrominated compound.

The ultimate choice will depend on the specific application, required detection limits, sample throughput needs, and the expertise and instrumentation available in the laboratory. For most applications involving polar halogenated acids, LC-MS/MS would be considered the state-of-the-art technique.

References

• 1. Liquid chromatography/isotope ratio mass spectrometry analysis of halogenated benzoates for characterization of the underlying degradation reaction in Thauera chlorobenzoica CB-1T - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. diverdi.colostate.edu [diverdi.colostate.edu]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. library.dphen1.com [library.dphen1.com]
• 5. researchgate.net [researchgate.net]
• 6. gcms.cz [gcms.cz]
• 7. Trace determination of the flame retardant tetrabromobisphenol A in the atmosphere by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ijsr.net [ijsr.net]
• 9. vuir.vu.edu.au [vuir.vu.edu.au]
• 10. LC-ESI-MS-MS method for the analysis of tetrabromobisphenol A in sediment and sewage sludge - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Screening of organic halogens and identification of chlorinated benzoic acids in carbonaceous meteorites - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Certified Reference Materials for Brominated Flame Retardant Analysis

For researchers, scientists, and drug development professionals engaged in the analysis of brominated flame retardants (BFRs), the accuracy and reliability of analytical measurements are paramount. Certified reference materials (CRMs) are indispensable tools for method validation, quality control, and ensuring the comparability of data across different laboratories. This guide provides a comprehensive comparison of commercially available CRMs for BFRs, detailing their certified values, methodologies for their use, and a look at alternative reference materials.

Certified Reference Materials: The Gold Standard

Certified reference materials are homogeneous and stable materials with specified properties that have been certified by a metrologically valid procedure, accompanied by a certificate that provides the value of the specified property, its associated uncertainty, and a statement of metrological traceability. The Joint Research Centre (JRC) of the European Commission and the National Institute of Standards and Technology (NIST) in the United States are two of the leading producers of CRMs for environmental and food analysis.

JRC Certified Reference Materials

The JRC offers a range of matrix-matched CRMs for BFR analysis, covering environmental and polymer matrices.

Table 1: Certified Mass Fractions in JRC Brominated Flame Retardant CRMs

Certified Reference Material	Matrix	Analyte	Certified Value (µg/kg)	Uncertainty (µg/kg)
ERM-CC537a [1]	Sediment (dry mass)	BDE-28	1.48	0.18
BDE-47	10.9	1.0
BDE-99	13.0	1.2
BDE-100	2.63	0.24
BDE-153	2.70	0.26
BDE-154	0.67	0.07
BDE-183	0.54	0.06
BDE-209	1230	110
α-HBCDD	5.4	0.7
β-HBCDD	0.89	0.14
γ-HBCDD	3.4	0.5
ERM-CE102 [2][3]	Fish Tissue (wet weight)	BDE-28	(0.0077)	(0.0010)
BDE-47	0.227	0.019
BDE-49	0.033	0.007
BDE-99	0.123	0.011
BDE-100	0.060	0.006
BDE-153	0.069	0.007
BDE-154	0.109	0.010
BDE-183	(0.014)	(0.003)
ERM-EC590 [4]	Polyethylene	BDE-28	19.8 mg/kg	1.7 mg/kg
BDE-47	277 mg/kg	16 mg/kg
BDE-99	303 mg/kg	16 mg/kg
BDE-100	72 mg/kg	4 mg/kg
BDE-153	39 mg/kg	3 mg/kg
BDE-154	20.2 mg/kg	1.4 mg/kg
BDE-183	24.3 mg/kg	1.8 mg/kg
BDE-209	948 mg/kg	42 mg/kg
BB-209	955 mg/kg	41 mg/kg
ERM-EC591 [5]	Polypropylene	BDE-28	19.3 mg/kg	1.6 mg/kg
BDE-47	272 mg/kg	13 mg/kg
BDE-99	296 mg/kg	14 mg/kg
BDE-100	69 mg/kg	3 mg/kg
BDE-153	37 mg/kg	2 mg/kg
BDE-154	19.5 mg/kg	1.2 mg/kg
BDE-183	23.9 mg/kg	1.5 mg/kg
BDE-209	933 mg/kg	44 mg/kg
BB-209	939 mg/kg	38 mg/kg

Values in parentheses are informational.

NIST Standard Reference Materials (SRMs)

NIST provides a variety of SRMs for organic contaminants, including BFRs, in diverse matrices such as house dust and fish tissue.

Table 2: Certified Mass Fractions in NIST Brominated Flame Retardant SRMs

Standard Reference Material	Matrix	Analyte	Certified Value (ng/g)	Uncertainty (ng/g)
SRM 2585 [6][7]	House Dust (dry mass)	BDE-28	157	14
BDE-47	2000	100
BDE-99	3700	200
BDE-100	600	40
BDE-153	320	20
BDE-154	170	10
BDE-183	250	20
BDE-209	9800	800
SRM 1947 [8]	Fish Tissue (wet weight)	BDE-28	0.81	0.12
BDE-47	25.4	1.0
BDE-99	4.3	0.4
BDE-100	4.9	0.4
BDE-153	0.90	0.10
BDE-154	0.40	0.05

Experimental Protocols for BFR Analysis Using CRMs

The following sections outline typical experimental workflows for the analysis of BFRs in different matrices, incorporating the use of CRMs for quality assurance.

Analysis of BFRs in Sediment (using ERM-CC537a)

A common approach for the determination of PBDEs and HBCDDs in sediment involves solvent extraction followed by gas chromatography-mass spectrometry (GC-MS).[1]

Experimental Workflow:

Workflow for BFR analysis in sediment.

Analysis of PBDEs in Fish Tissue (using ERM-CE102 or NIST SRM 1947)

The analysis of PBDEs in biological tissues typically involves lipid removal steps to minimize matrix interference.

Experimental Workflow:

Workflow for PBDE analysis in fish tissue.

Analysis of BFRs in Polymers (using ERM-EC590/EC591)

The analysis of BFRs in polymers requires an initial dissolution or extraction step to release the analytes from the polymer matrix.

Experimental Workflow:

Workflow for BFR analysis in polymers.

Alternative Reference Materials

While CRMs are the ideal choice for method validation and ensuring traceability, their availability can be limited for certain BFRs or matrices, and they can be costly for routine quality control. In such cases, laboratories may turn to other types of reference materials.

Commercial Solution Standards

Several commercial suppliers, including AccuStandard and Wellington Laboratories, offer a comprehensive range of neat BFR standards and solutions. These are invaluable for instrument calibration and for preparing in-house control materials. Wellington Laboratories, for instance, provides a wide array of native and mass-labeled BFR standards. AccuStandard offers single and multi-component solutions for various EPA methods.

In-House Reference Materials

When a suitable CRM is not available or economically viable for frequent use, laboratories can prepare their own in-house reference materials (also known as quality control materials).[9][10][11][12] These are typically large batches of a representative sample matrix that have been well-homogenized and characterized. While they do not have the metrological traceability of a CRM, they are crucial for monitoring the long-term performance and precision of an analytical method. The characterization of in-house materials can be performed by repeated analysis against a CRM, if available, or by participating in proficiency testing schemes.

Performance Comparison and Considerations

Interlaboratory studies provide valuable insights into the performance of analytical methods and the comparability of results between different laboratories. For instance, a study on novel flame retardants highlighted that while precision within individual labs was often good, the accuracy for several compounds, including decabromodiphenylethane (DBDPE) and hexabromocyclododecane (HBCD), varied significantly between labs.[13] This underscores the importance of using CRMs to assess and improve the accuracy of measurements.

The certification reports for JRC CRMs, such as ERM-CC537a and ERM-CE102, provide detailed information on the between-laboratory standard deviations observed during the certification studies. For PBDEs in sediment (ERM-CC537a), the relative standard deviations between labs ranged from 9-15%, while for the fish tissue (ERM-CE102), they were slightly better at 8-11%.[1][14][15] For HBCDDs in sediment, the relative standard deviation was higher at 17%, indicating these are more challenging analytes.[1][14][15]

Logical Framework for Selecting a Reference Material

The choice of a suitable reference material depends on the specific application.

Decision tree for reference material selection.

References

• 1. State of the art in the analysis of brominated flame retardants in biota and sediment: insights from the characterisation of two new certified reference materials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fish Tissue (PBDEs) | CAS | LGC Standards [lgcstandards.com]
• 3. FISH TISSUE " (PBDEs) | Certified Reference Materials catalogue of the JRC [crm.jrc.ec.europa.eu]
• 4. scribd.com [scribd.com]
• 5. scite.ai [scite.ai]
• 6. Determination of polybrominated diphenyl ethers in fish tissue using gas chromatography-isotope dilution tandem inductively coupled plasma mass spectrometry with a mass-shift mode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tsapps.nist.gov [tsapps.nist.gov]
• 8. Lake Michigan fish tissue NIST® SRM® 1947 [sigmaaldrich.com]
• 9. www-pub.iaea.org [www-pub.iaea.org]
• 10. nla.org.za [nla.org.za]
• 11. researchgate.net [researchgate.net]
• 12. fda.gov [fda.gov]
• 13. Interlaboratory study of novel halogenated flame retardants: INTERFLAB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. State of the art in the analysis of brominated flame retardants in biota and sediment: insights from the characterisation of two new certified reference materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pure.au.dk [pure.au.dk]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 2,3,4,5-Tetrabromobenzoic Acid-¹³C₆: A Comprehensive Guide

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental compliance. This guide provides essential, step-by-step procedures for the safe disposal of 2,3,4,5-Tetrabromobenzoic acid-¹³C₆, a stable isotope-labeled compound often used in metabolic and environmental studies. Adherence to these protocols is critical for minimizing risks and maintaining a safe research environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be fully aware of the potential hazards associated with halogenated aromatic compounds. While a specific Safety Data Sheet (SDS) for the ¹³C₆ isotopologue may not be readily available, the precautions for the unlabeled compound should be strictly followed. These substances are often toxic, irritant, and hazardous to the environment.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling 2,3,4,5-Tetrabromobenzoic acid-¹³C₆. This includes, but is not limited to:

• Gloves: Nitrile or other chemically resistant gloves.

• Eye Protection: Chemical safety goggles and a face shield.

• Lab Coat: A flame-resistant lab coat.

• Respiratory Protection: A certified respirator should be used if handling the compound as a powder outside of a fume hood.

Emergency Procedures:

• In case of skin contact: Immediately wash the affected area with plenty of soap and water and remove any contaminated clothing.[1]

• In case of eye contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1]

• If inhaled: Move the individual to fresh air immediately.[1]

• If swallowed: Do NOT induce vomiting. Rinse the mouth with water.[1]

In all cases of exposure, seek medical attention.

Step-by-Step Disposal Protocol

The disposal of 2,3,4,5-Tetrabromobenzoic acid-¹³C₆ waste must be managed in accordance with federal, state, and local regulations. In the United States, the Environmental Protection Agency (EPA) governs hazardous waste management under the Resource Conservation and Recovery Act (RCRA).[1] It is imperative to consult with your institution's Environmental Health and Safety (EHS) department to ensure full compliance.[1]

1. Waste Identification and Segregation:

• Identify all waste streams containing 2,3,4,5-Tetrabromobenzoic acid-¹³C₆. This includes pure compound, contaminated solutions, and contaminated lab materials.

• This compound is a halogenated organic waste.[2] As such, it must be segregated from non-halogenated organic waste, as well as from other waste streams like acids, bases, or oxidizers.[1][2]

2. Waste Collection and Containerization:

• Solid Waste: Collect solid 2,3,4,5-Tetrabromobenzoic acid-¹³C₆ waste and contaminated materials (e.g., gloves, weigh boats, paper towels) in a dedicated, labeled, and sealed plastic bag or container for solid hazardous waste.[1]

• Liquid Waste: For solutions containing the compound, use a labeled, sealed, and compatible solvent waste container (often glass or polyethylene).[1]

• Labeling: Clearly label all waste containers with the full chemical name, including the "-¹³C₆" designation, and the concentration of the contents.[1] Keep waste containers closed at all times, except when adding waste.[1]

3. Spill Management: In the event of a spill:

• Evacuate and Secure: Alert others in the vicinity and restrict access to the spill area.[1]

• Don PPE: Wear appropriate PPE, which may include a higher level of respiratory protection depending on the spill's nature and size.[1]

• Containment: Use a spill kit with appropriate absorbent materials like vermiculite (B1170534) or sand to contain the spill. Do not use combustible materials like paper towels for large spills.[1]

• Collection: Carefully sweep or scoop the absorbed material into a labeled, sealable hazardous waste container.[1]

• Decontamination: Clean the spill area with a suitable solvent as recommended by your EHS department. Collect all decontamination materials as hazardous waste.[1]

4. Final Disposal:

• Incineration: The recommended disposal method for halogenated organic compounds is high-temperature incineration in a licensed hazardous waste facility.[3] This process is effective in breaking down the stable molecular structure of these compounds.

• Contact EHS: Your institution's EHS department will coordinate with a qualified hazardous waste disposal contractor for the final pickup and disposal of the waste.

Quantitative Data and Storage Summary

Parameter	Specification	Source
Chemical Formula	C¹³C₆H₂Br₄O₂	[4]
Molecular Weight	443.66 g/mol	[4]
Storage Temperature	+4°C	[4]
Shipping Temperature	Room Temperature	[4]
Waste Classification	Halogenated Organic Waste	[2]
Recommended Disposal	Incineration	[3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2,3,4,5-Tetrabromobenzoic acid-¹³C₆.

Caption: Disposal workflow for 2,3,4,5-Tetrabromobenzoic Acid-¹³C₆.

By adhering to these detailed procedures, laboratory personnel can ensure the safe and compliant disposal of 2,3,4,5-Tetrabromobenzoic acid-¹³C₆, thereby protecting themselves, their colleagues, and the environment.

References

• 1. benchchem.com [benchchem.com]
• 2. bucknell.edu [bucknell.edu]
• 3. researchgate.net [researchgate.net]
• 4. 2,3,4,5-Tetrabromobenzoic Acid-13C6 | LGC Standards [lgcstandards.com]

Essential Safety and Operational Protocols for 2,3,4,5-Tetrabromobenzoic acid-13C6

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe Handling and Disposal

This document provides crucial safety and logistical information for the handling and disposal of 2,3,4,5-Tetrabromobenzoic acid-13C6. Adherence to these step-by-step procedures is essential for ensuring laboratory safety and proper environmental stewardship.

Personal Protective Equipment (PPE)

When handling 2,3,4,5-Tetrabromobenzoic acid-13C6, a thorough assessment of potential exposure is critical. The following personal protective equipment is mandatory to minimize risk.

Table 1: Recommended Personal Protective Equipment

Protection Type	Recommended Equipment	Specifications
Eye Protection	Chemical Safety Goggles	Must conform to EN166 (EU) or OSHA 29 CFR 1910.133 (US) standards.[1][2]
Hand Protection	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended. Inspect gloves for integrity before each use.[3]
Body Protection	Laboratory Coat	Long-sleeved, properly fitted lab coat to prevent skin contact.
Respiratory Protection	NIOSH/MSHA approved respirator	Required when engineering controls are insufficient or when handling large quantities, especially if dust is generated.[1][2]

Operational Plan: Step-by-Step Handling Procedures

Follow these procedures to ensure the safe handling of 2,3,4,5-Tetrabromobenzoic acid-13C6 in a laboratory setting.

1. Engineering Controls:

• Always handle this compound in a well-ventilated area, preferably within a certified chemical fume hood.[3][4]

• Ensure that an eyewash station and safety shower are readily accessible and in good working order.[1]

2. Personal Decontamination:

• Wash hands thoroughly with soap and water after handling the compound and before leaving the laboratory.[4]

• If skin contact occurs, immediately wash the affected area with copious amounts of soap and water and remove contaminated clothing.[5][6]

• In case of eye contact, flush with plenty of water for at least 15 minutes, holding the eyelids open.[3][6] Seek immediate medical attention.

3. Weighing and Transfer:

• To minimize dust formation, handle the solid compound carefully.

• Use a spatula for transfers and weigh the compound in a tared, sealed container whenever possible.

• Clean any spills immediately according to the spill response protocol.

4. Spill Response:

• In the event of a small spill, carefully sweep up the solid material, avoiding dust generation, and place it in a sealed, labeled container for hazardous waste disposal.[5]

• For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan: Managing Halogenated Organic Waste

Proper segregation and disposal of 2,3,4,5-Tetrabromobenzoic acid-13C6 are critical to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

• Crucially, do not mix halogenated organic waste with non-halogenated organic waste. [7]

• Collect all waste containing 2,3,4,5-Tetrabromobenzoic acid-13C6 in a dedicated, clearly labeled, and sealed hazardous waste container.[8]

2. Container Labeling:

• Label the waste container with "Halogenated Organic Waste" and list all constituents, including 2,3,4,5-Tetrabromobenzoic acid-13C6.[8]

• Ensure the label is securely attached and clearly legible.

3. Storage of Waste:

• Store the sealed waste container in a designated, well-ventilated, and secondary containment area away from incompatible materials.

• Keep the container closed except when adding waste.[8]

4. Final Disposal:

• Dispose of the halogenated organic waste through your institution's hazardous waste management program or a licensed disposal company.[3]

• Common disposal methods for this type of waste include incineration at a permitted facility.[7]

Logical Workflow for Safe Handling and Disposal

The following diagram illustrates the decision-making process and workflow for the safe handling and disposal of 2,3,4,5-Tetrabromobenzoic acid-13C6.

Caption: Safe handling and disposal workflow.

References

• 1. fishersci.com [fishersci.com]
• 2. suvchemlaboratorychemicals.com [suvchemlaboratorychemicals.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. lobachemie.com [lobachemie.com]
• 7. bucknell.edu [bucknell.edu]
• 8. braun.matse.illinois.edu [braun.matse.illinois.edu]